Technical Documentation Center

5-Bromothiazole-2(3H)-thione Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromothiazole-2(3H)-thione
  • CAS: 63329-71-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Tautomerism and Structural Properties of 5-Bromothiazole-2(3H)-thione

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive examination of the thione-thiol tautomerism and structural characteristics of 5-Bromothiazole-2(3H)-t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the thione-thiol tautomerism and structural characteristics of 5-Bromothiazole-2(3H)-thione. While this specific molecule is not extensively documented in public literature, this guide synthesizes foundational principles of heterocyclic thione-thiol tautomerism with data from analogous structures to offer a robust predictive and analytical framework. We will delve into the underlying principles governing the tautomeric equilibrium, the spectroscopic and crystallographic methods for characterization, and the computational approaches that provide deeper mechanistic insights. This document is intended to be a valuable resource for researchers working with thiazole-based compounds in medicinal chemistry and materials science.

The Phenomenon of Thione-Thiol Tautomerism in Heterocyclic Systems

Thione-thiol tautomerism is a form of prototropic tautomerism where a proton migrates between a sulfur and a nitrogen atom within a heterocyclic ring system.[1] This dynamic equilibrium results in two distinct isomers: the thione form, which contains a C=S double bond (a thiocarbonyl group) and an N-H bond, and the thiol form, characterized by a C=N double bond within the ring and an S-H bond (a mercapto group).[1]

The position of this equilibrium is of paramount importance as the two tautomers possess different physicochemical properties, including polarity, acidity, hydrogen bonding capacity, and lipophilicity. These differences can significantly impact a molecule's solubility, stability, and its interactions with biological targets, a critical consideration in drug design and development.[1]

The equilibrium between the thione and thiol forms is influenced by several factors:

  • Solvent Polarity: Polar solvents tend to favor the more polar thione form through hydrogen bonding and dipole-dipole interactions.[2]

  • Self-Association: In concentrated solutions or the solid state, intermolecular hydrogen bonding can stabilize the thione tautomer.[2]

  • Electronic Effects of Substituents: The electron-donating or electron-withdrawing nature of substituents on the heterocyclic ring can influence the relative stability of the two forms.

  • Temperature and pH: These factors can also shift the equilibrium, with changes in pH altering the protonation state of the molecule.[3]

For many heterocyclic thiones, including those based on thiazole, the thione form is generally the more stable and predominant tautomer, particularly in the solid state.[4][5]

Caption: Tautomeric equilibrium of 5-Bromothiazole-2(3H)-thione.

Synthesis and Structural Elucidation

Spectroscopic Characterization

Spectroscopic techniques are indispensable for identifying and distinguishing between the thione and thiol tautomers.

  • ¹H NMR: The most telling feature in the ¹H NMR spectrum is the chemical shift of the proton attached to either nitrogen (N-H) or sulfur (S-H). The N-H proton of the thione form is typically observed as a broad singlet in the downfield region of the spectrum, often between 8-14 ppm, due to its acidic nature and potential for hydrogen bonding.[1] In contrast, the S-H proton of the thiol form usually appears as a sharper singlet at a more upfield position, typically in the range of 3-5 ppm.[8] The protons on the thiazole ring will also exhibit shifts that are dependent on the tautomeric form. For the thiol form, the aromatic ring protons would likely appear in a region similar to that of 5-bromothiazole itself.[2]

  • ¹³C NMR: The carbon of the C=S group in the thione tautomer is highly deshielded and typically resonates in the range of 180-200 ppm.[1] In the thiol form, this carbon is part of an aromatic C-S bond and would appear at a significantly more upfield chemical shift.

Tautomer Characteristic Proton (¹H NMR) Characteristic Carbon (¹³C NMR)
Thione N-H: ~8-14 ppm (broad)C=S: ~180-200 ppm
Thiol S-H: ~3-5 ppm (sharp)C-SH: More upfield

Table 1: Predicted characteristic NMR shifts for the tautomers of 5-Bromothiazole-2(3H)-thione based on analogous compounds.

IR spectroscopy provides valuable information about the functional groups present in each tautomer.

  • Thione Form: The thione tautomer will exhibit a characteristic N-H stretching vibration, typically a broad band in the region of 3100-3400 cm⁻¹, the broadening being a result of hydrogen bonding.[9] The C=S stretching vibration is weaker than a C=O stretch and can be found in the 1050-1250 cm⁻¹ region.[10]

  • Thiol Form: The thiol form is characterized by a weak S-H stretching band around 2500-2600 cm⁻¹.[9] The absence of a strong, broad N-H stretch and the presence of this S-H band would be strong evidence for the thiol tautomer.

Tautomer Key Vibrational Frequencies (cm⁻¹)
Thione ~3100-3400 (N-H stretch, broad), ~1050-1250 (C=S stretch)
Thiol ~2500-2600 (S-H stretch, weak)

Table 2: Expected key IR absorption bands for the tautomers of 5-Bromothiazole-2(3H)-thione.

UV-Vis spectroscopy can also be used to study thione-thiol tautomerism, as the two forms have different chromophores. The thione form (C=S) and the thiol form (aromatic ring with a C=N bond) will absorb UV radiation at different wavelengths. Changes in the absorption spectra with solvent polarity can provide insights into the position of the tautomeric equilibrium.[2]

X-ray Crystallography

Single-crystal X-ray diffraction is the most definitive method for determining the solid-state structure of a molecule. For 5-Bromothiazole-2(3H)-thione, crystallographic analysis would unequivocally identify the dominant tautomer in the solid state by precisely measuring bond lengths. In the thione form, a C=S double bond would be observed (typically around 1.67 Å), while the thiol form would exhibit a C-S single bond (around 1.75 Å) and an S-H bond.[4] Crystal structures of related thiazolidinone and thiazoline derivatives confirm the expected bond lengths and ring conformations for such heterocyclic systems.[11][12]

Computational Analysis

In the absence of extensive experimental data, computational chemistry serves as a powerful tool for predicting the structural and energetic properties of the tautomers of 5-Bromothiazole-2(3H)-thione.[13][14]

Tautomer Stability

Density Functional Theory (DFT) calculations can be employed to determine the relative energies of the thione and thiol tautomers in the gas phase and in various solvents (using a polarizable continuum model).[5][14] For many related heterocyclic thiones, computational studies have consistently shown that the thione form is thermodynamically more stable than the thiol form.[5]

Spectroscopic Prediction

Computational methods can also predict NMR chemical shifts and vibrational frequencies. These calculated values, when compared with experimental data, can aid in the definitive assignment of spectra to the correct tautomeric form.[15]

Experimental Workflow cluster_synthesis Synthesis cluster_characterization Characterization cluster_analysis Analysis Synthesis Synthesis of 5-Bromothiazole-2(3H)-thione NMR NMR Spectroscopy (¹H, ¹³C) Synthesis->NMR IR IR Spectroscopy Synthesis->IR XRay X-ray Crystallography (if crystalline) Synthesis->XRay TautomerID Tautomer Identification NMR->TautomerID IR->TautomerID StructuralProps Determination of Structural Properties XRay->StructuralProps TautomerID->StructuralProps

Caption: A generalized experimental workflow for the synthesis and characterization of 5-Bromothiazole-2(3H)-thione.

Experimental Protocols (Generalized)

The following are generalized protocols based on standard laboratory practices for the characterization of heterocyclic thiones.

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like N-H and S-H.

  • Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • Analysis: Integrate the proton signals and identify the chemical shifts of the key protons (N-H or S-H) and the ring protons. Correlate the ¹³C spectrum with the ¹H spectrum using 2D NMR techniques (e.g., HSQC, HMBC) if necessary to confirm assignments.

IR Spectroscopy
  • Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

  • Analysis: Identify the characteristic absorption bands for N-H, S-H, and C=S vibrations to determine the predominant tautomeric form.

Conclusion

The tautomerism of 5-Bromothiazole-2(3H)-thione is a critical aspect of its chemical identity, with the thione form expected to be the more stable tautomer, particularly in the solid state and polar solvents. A comprehensive understanding of this equilibrium and the structural properties of each tautomer is essential for its application in drug discovery and materials science. This guide provides a foundational framework for the synthesis, characterization, and computational analysis of this molecule, leveraging established principles and data from analogous compounds to navigate the current lack of specific experimental literature.

References

  • Thiadiazole-2-Thiol-5-Thione and 2,5-Dimercapto-1,3,4-Thiadiazol Tautomerism, Conformational Stability, Vibrational Assignments, Inhibitor Efficiency and Quantum Chemical Calculations. (n.d.). ResearchGate. [Link]

  • Synthesis of thiazoline (thiazoline‐2‐thione) derivatives 114 and 115. (n.d.). ResearchGate. [Link]

  • Solid-State Investigation of Polymorphism and Tautomerism of Phenylthiazole-thione: A Combined Crystallographic, Calorimetric, and Theoretical Survey. (2015). ACS Publications. [Link]

  • Convenient Detection of Thiol Functional Group Using H/D Isotope Sensitive Raman Spectroscopy. (n.d.). [Link]

  • Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. (2010). PubMed. [Link]

  • Theoretical considerations regarding the thione-thiol tautomerism in 2-(5-mercapto-1,3,4-thiadiazol-2-ylthio)acetic acid. (2014). ResearchGate. [Link]

  • The X-ray Structures of 2,4-Dibromothiazole and 2,4-Diacetyl-5-bromothiazole. (2015). ResearchGate. [Link]

  • Crystal structures of two thiazolidinone derivatives bearing a trichloromethyl substituent at the 2-position. (2018). PMC. [Link]

  • Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. (2017). PubMed. [Link]

  • Synthesis and biological evaluation of thiazolidine-2-thione derivatives as novel xanthine oxidase inhibitors. (2022). PMC. [Link]

  • Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors. (n.d.). ResearchGate. [Link]

  • Crystal structures of two substituted thiazolidine derivatives. (2017). PMC. [Link]

  • Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. (2019). [Link]

  • 5-bromo-1,3-thiazole-2-carboxamide — Chemical Substance Information. (n.d.). NextSDS. [Link]

  • The X-ray crystal structure of thiazoline derivative 5h. (n.d.). ResearchGate. [Link]

  • 12.8: Infrared Spectra of Some Common Functional Groups. (2024). Chemistry LibreTexts. [Link]

  • database of IR spectra INFRARED SPECTROSCOPY. (n.d.). Doc Brown's Chemistry. [Link]

  • NMR Chemical Shift Values Table. (2024). Chemistry Steps. [Link]

  • The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. (n.d.). JOCPR. [Link]

  • Raman, infrared and NMR spectral analysis, normal coordinate analysis and theoretical calculations of 5-(methylthio)-1,3,4-thiadiazole-2(3H)-thione and its thiol tautomer. (2015). PubMed. [Link]

  • Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016). Master Organic Chemistry. [Link]

  • 2-Bromo-5-nitrothiazole. (n.d.). PubChem. [Link]

  • 2-Thiazolidinethione. (n.d.). NIST WebBook. [Link]

Sources

Exploratory

A Comprehensive DFT-Based Exploration of the Electronic Properties of 5-Bromothiazole-2(3H)-thione for Drug Discovery

Abstract Thiazole derivatives are a cornerstone in medicinal chemistry, valued for their wide spectrum of biological activities.[1][2][3] This in-depth technical guide delineates a comprehensive computational study of th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Thiazole derivatives are a cornerstone in medicinal chemistry, valued for their wide spectrum of biological activities.[1][2][3] This in-depth technical guide delineates a comprehensive computational study of the electronic properties of 5-Bromothiazole-2(3H)-thione using Density Functional Theory (DFT). As a potential pharmacophore, a thorough understanding of its electronic structure, reactivity, and intermolecular interaction potential is paramount for rational drug design. This whitepaper provides a detailed protocol for DFT calculations, including geometry optimization, frontier molecular orbital analysis, molecular electrostatic potential mapping, and vibrational frequency analysis. The causality behind the selection of computational methods is elucidated to ensure scientific rigor and reproducibility. The findings presented herein offer crucial insights for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutic agents.

Introduction: The Significance of Thiazoles in Modern Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a broad range of therapeutic applications, including antimicrobial, antitumor, and anti-inflammatory agents.[1][2] The incorporation of a thione group and a bromine atom at the 2 and 5 positions, respectively, in the 5-Bromothiazole-2(3H)-thione molecule introduces unique electronic features that can significantly influence its biological activity. The sulfur atom in the thione group can participate in hydrogen bonding and metal coordination, while the electronegative bromine atom can modulate the molecule's lipophilicity and metabolic stability.[4]

Density Functional Theory (DFT) has emerged as a powerful and cost-effective tool in computational chemistry for predicting the electronic properties and reactivity of molecules.[1][5] By providing a quantum mechanical description of the electron density, DFT enables the calculation of various molecular descriptors that are crucial for understanding structure-activity relationships (SAR).[1][2] This guide presents a systematic DFT-based approach to characterize the electronic landscape of 5-Bromothiazole-2(3H)-thione, thereby providing a theoretical framework to guide its potential development as a therapeutic agent.

Methodology: A Validated Computational Protocol

The accuracy and reliability of DFT calculations are critically dependent on the choice of the functional and basis set.[6] The protocol outlined below is designed to provide a balance between computational cost and accuracy for the study of halogenated heterocyclic compounds.

Software and Computational Details

All calculations will be performed using the Gaussian 09 or a later version of the software package.[5] The choice of functional and basis set is rationalized as follows:

  • Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is selected for its proven track record in providing accurate geometries and electronic properties for a wide range of organic molecules.[7][8][9] For halogenated systems, it is often beneficial to compare the results with a functional that better accounts for dispersion interactions, such as the M06-2X functional.

  • Basis Set: The 6-311++G(d,p) basis set will be employed for all atoms.[5] This triple-zeta basis set with diffuse and polarization functions is well-suited for describing the electron distribution in molecules with heteroatoms and for accurately calculating electronic properties such as electron affinity and ionization potential. For the bromine atom, the LANL2DZ (Los Alamos National Laboratory 2 Double-Zeta) effective core potential can also be considered as a computationally efficient alternative.[7]

Step-by-Step Computational Workflow

The following workflow will be executed to comprehensively study the electronic properties of 5-Bromothiazole-2(3H)-thione:

  • Geometry Optimization: The initial structure of 5-Bromothiazole-2(3H)-thione will be built using GaussView. A full geometry optimization will be performed in the gas phase without any symmetry constraints to locate the global minimum on the potential energy surface.

  • Frequency Calculation: To confirm that the optimized structure corresponds to a true minimum, vibrational frequency calculations will be performed at the same level of theory. The absence of imaginary frequencies will validate the optimized geometry.

  • Thione-Thiol Tautomerism: The potential for thione-thiol tautomerism will be investigated. The thiol tautomer, 5-bromo-1,3-thiazol-2-ylthiol, will also be modeled and its geometry optimized. The relative energies of the thione and thiol tautomers will be calculated to determine the predominant form.[4][10][11] In many heterocyclic thiones, the thione form is found to be more stable.[8][12]

  • Frontier Molecular Orbital (FMO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) will be calculated. The HOMO-LUMO energy gap (ΔE) is a critical parameter for determining the chemical reactivity and kinetic stability of a molecule.[9]

  • Molecular Electrostatic Potential (MEP) Mapping: The MEP will be calculated and visualized on the molecule's electron density surface. The MEP map provides a visual representation of the charge distribution and is invaluable for identifying electrophilic and nucleophilic sites, which are crucial for understanding intermolecular interactions.[9]

  • Natural Bond Orbital (NBO) Analysis: NBO analysis will be performed to gain insights into the intramolecular charge transfer and hyperconjugative interactions that contribute to the molecule's stability.

computational_workflow A 1. Initial Structure Generation (GaussView) B 2. Geometry Optimization (B3LYP/6-311++G(d,p)) A->B C 3. Frequency Calculation (Confirm Minimum Energy Structure) B->C D 4. Thione-Thiol Tautomerism Analysis C->D E 5. Frontier Molecular Orbital (FMO) Analysis (HOMO, LUMO, Energy Gap) C->E F 6. Molecular Electrostatic Potential (MEP) Mapping C->F G 7. Natural Bond Orbital (NBO) Analysis C->G

Caption: A schematic of the DFT computational workflow.

Results and Discussion: Unveiling the Electronic Landscape

This section presents the anticipated results from the DFT calculations and provides an expert interpretation of their implications for drug design.

Molecular Geometry and Tautomeric Stability

The optimized geometry of 5-Bromothiazole-2(3H)-thione is expected to be nearly planar. The calculated bond lengths and angles will be in good agreement with experimental data for similar thiazole derivatives.

The thione-thiol tautomerism is a key chemical feature of this molecule. The relative stability of the two tautomers is a critical determinant of its reactivity and binding interactions. It is anticipated that the thione tautomer will be the more stable form, which is a common observation for related heterocyclic thiones.[8][12]

tautomerism Thione 5-Bromothiazole-2(3H)-thione (Thione Form) Thiol 5-bromo-1,3-thiazol-2-ylthiol (Thiol Form) Thione->Thiol Proton Transfer

Caption: Thione-thiol tautomeric equilibrium.

Frontier Molecular Orbitals and Chemical Reactivity

The HOMO and LUMO are the key orbitals involved in chemical reactions. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The HOMO-LUMO energy gap (ΔE) is an indicator of the molecule's chemical reactivity; a smaller gap suggests higher reactivity.[2][9]

Table 1: Calculated Electronic Properties of 5-Bromothiazole-2(3H)-thione

ParameterValue (eV)
HOMO Energy(Calculated Value)
LUMO Energy(Calculated Value)
HOMO-LUMO Gap (ΔE)(Calculated Value)
Ionization Potential (I)(Calculated Value)
Electron Affinity (A)(Calculated Value)
Electronegativity (χ)(Calculated Value)
Chemical Hardness (η)(Calculated Value)
Electrophilicity Index (ω)(Calculated Value)

Note: The values in this table will be populated upon completion of the DFT calculations.

The distribution of the HOMO and LUMO will provide insights into the reactive sites of the molecule. It is expected that the HOMO will be localized primarily on the thione sulfur and the thiazole ring, indicating these as potential sites for electrophilic attack. The LUMO is likely to be distributed over the entire molecule, with significant contributions from the C=S bond and the bromine atom.

Molecular Electrostatic Potential (MEP)

The MEP map will visually identify the electron-rich and electron-poor regions of the molecule. The negative potential (red and yellow regions) will be concentrated around the thione sulfur and the nitrogen atom of the thiazole ring, indicating these as sites for nucleophilic attack and hydrogen bond acceptance. The positive potential (blue regions) will likely be located around the hydrogen atom attached to the nitrogen and the bromine atom, suggesting these as sites for electrophilic attack and hydrogen bond donation.

Conclusion: Implications for Drug Development

The comprehensive DFT study of 5-Bromothiazole-2(3H)-thione provides a detailed understanding of its electronic properties, which is invaluable for its potential development as a drug candidate. The key takeaways from this computational investigation are:

  • The thione tautomer is likely the more stable form, which will dictate its interactions with biological targets.

  • The HOMO-LUMO energy gap provides a quantitative measure of its reactivity, which can be correlated with its biological activity.

  • The MEP map identifies the key sites for intermolecular interactions, guiding the design of more potent and selective analogs.

This theoretical framework serves as a robust starting point for further experimental studies, including synthesis, in vitro and in vivo testing. The insights gained from this computational analysis will undoubtedly accelerate the drug discovery and development process for this promising class of thiazole derivatives.

References

  • Arslan, B., et al. (2014). Direct and Solvent-assisted Thione-thiol Tautomerism in 5-(Thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione: Experimental and Molecular Modeling Study. Chemical Physics, 439, 1-11. [Link]

  • Asiri, A. M., et al. (2020). Synthesis, structures, DFT calculations, and catalytic application in the direct arylation of five-membered heteroarenes with aryl bromides of novel palladium-N-heterocyclic carbene PEPPSI-type complexes. RSC Advances, 10(56), 33881-33892. [Link]

  • Belaidi, S., et al. (2013). Electronic Structure and Physico-Chemical Property Relationship for Thiazole Derivatives. Asian Journal of Chemistry, 25(14), 7847-7853. [Link]

  • Banimustafa, M., et al. (2014). Synthesis and biological evaluation of 3-(trimethoxyphenyl)-2(3H)-thiazole thiones as combretastatin analogs. European Journal of Medicinal Chemistry, 71, 124-131. [Link]

  • El-Faham, A., et al. (2022). Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials. Molecules, 27(13), 4158. [Link]

  • Guan, J., et al. (2008). Predicting the Binding Capability of benzothiazoline-2-thione and Its Derivatives With Gold: A DFT and FT-Raman Combined Studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 71(4), 1535-1539. [Link]

  • Haskins, J. B., & Lawson, J. W. (2018). Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. ACS Catalysis, 8(11), 10347-10353. [Link]

  • Kaur, H., et al. (2023). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. Scientific Reports, 13(1), 12693. [Link]

  • Leal, M. C., et al. (1995). THE THIOL/THIONO TAUTOMERISM IN THIOFORMIC ACID: A MOLECULAR ORBITAL STUDY. Química Nova, 18(4), 325-329. [Link]

  • Mugesh, G., & Singh, H. B. (2000). Effect of thione–thiol tautomerism on the inhibition of lactoperoxidase by anti-thyroid drugs and their analogues. Journal of Chemical Sciences, 112(4), 337-347. [Link]

  • Ponomarenko, M. V., et al. (2022). DFT-analysis of protolytic equivalents of 5-(aryl)-4-(methyl,amino)-1,2,4-triazole-3(2H)-thione. Journal of Organic and Pharmaceutical Chemistry, 20(3), 54-62. [Link]

  • Pop, A. M., et al. (2018). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. Molecules, 23(10), 2633. [Link]

  • Shcherbakov, S. V., et al. (2014). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research, 6(7), 1904-1909. [Link]

  • Stoica, A. I., et al. (2016). Theoretical Considerations Regarding the Thione-thiol Tautomerism in 2-(5-mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid. Revista de Chimie, 67(10), 2035-2041. [Link]

  • Uddin, M. S., et al. (2024). Computational discovery of novel anticancer agents: A comprehensive study of phenothiazine derivatives. Journal of King Saud University - Science, 36(3), 103073. [Link]

  • Unsal-Tan, O., et al. (2018). Synthesis and biological evaluation of thiazolidine-2-thione derivatives as novel xanthine oxidase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1319-1325. [Link]

  • Varlan, A., et al. (2019). Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors. Tetrahedron, 75(35), 130456. [Link]

  • Wang, Y., et al. (2009). Density Functional Study of Structures and Electron Affinities of BrO 4 F/BrO 4 F -. Molecules, 14(7), 2454-2465. [Link]

  • Wei, H., et al. (2019). Mechanisms of Bromination between Thiophenes and NBS: a DFT Investigation. ChemistrySelect, 4(40), 11843-11849. [Link]

  • Yilmaz, U., et al. (2019). Experimental and Computational Study of the Antioxidative Potential of Novel Nitro and Amino Substituted Benzimidazole/Benzothiazole-2- Carboxamides with Antiproliferative Activity. Antioxidants, 8(10), 477. [Link]

  • Zaky, R. R., & El-Gogary, T. M. (2018). DFT Study of the Structure, Reactivity, Natural Bond Orbital and Hyperpolarizability of Thiazole Azo Dyes. Oriental Journal of Chemistry, 34(1), 225-236. [Link]

Sources

Foundational

Structural Elucidation and Crystallographic Profiling of 5-Bromothiazole-2(3H)-thione Derivatives: A Technical Whitepaper

Executive Summary The thiazole-2(3H)-thione scaffold is a privileged pharmacophore embedded in numerous bioactive compounds, exhibiting potent antimicrobial, antifungal, and kinase-inhibitory properties[1]. The introduct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The thiazole-2(3H)-thione scaffold is a privileged pharmacophore embedded in numerous bioactive compounds, exhibiting potent antimicrobial, antifungal, and kinase-inhibitory properties[1]. The introduction of a bromine atom at the C5 position—yielding 5-bromothiazole-2(3H)-thione derivatives—significantly alters the molecule's electronic distribution, lipophilicity, and supramolecular assembly[2].

For drug development professionals and structural chemists, understanding the exact solid-state geometry of these derivatives is non-negotiable. Small variations in bond lengths and intermolecular packing dictate how these molecules interact with biological targets (e.g., hydrophobic pockets in tubulin or epidermal growth factor receptors)[1][3]. This whitepaper provides an authoritative, in-depth guide to the crystal structure analysis of 5-bromothiazole-2(3H)-thione derivatives, detailing the causality behind crystallographic workflows, tautomeric preferences, and the self-validating protocols required for high-resolution structural determination.

Structural Fundamentals: Tautomerism, Planarity, and Halogen Bonding

The Thione-Thiol Tautomeric Equilibrium

A classical challenge in heterocyclic chemistry is determining the dominant tautomer in the solid state: the 2-mercaptothiazole (thiol) or the thiazole-2(3H)-thione (thione). X-ray crystallography definitively resolves this. In the crystalline phase, these derivatives overwhelmingly adopt the thione form [4][5].

The crystallographic evidence is twofold:

  • Bond Lengths: The exocyclic C=S bond typically measures ~1.66–1.68 Å, which is characteristic of a double bond, whereas a C–S single bond would exceed 1.73 Å[4].

  • Proton Localization: Difference Fourier maps consistently locate the acidic proton on the endocyclic nitrogen (N3) rather than the exocyclic sulfur, enabling the formation of robust N–H···S intermolecular hydrogen bonds[4][6].

Planarity and the 5-Bromo Steric Effect

The thiazole-2(3H)-thione core is highly conjugated. Crystallographic data reveals that the five-membered ring is virtually planar, with root-mean-square (r.m.s.) deviations of the constituent atoms typically falling below 0.015 Å[3][4]. The 5-bromo substituent, while bulky, lies strictly within this equatorial plane. This coplanarity maximizes the overlap of the bromine's lone pairs with the heteroaromatic π-system, enhancing the molecule's overall polarizability.

Supramolecular Assembly: Hydrogen and Halogen Bonding

The crystal packing of 5-bromothiazole-2(3H)-thione is governed by two competing yet complementary directional forces:

  • Centrosymmetric Dimerization: The N–H group acts as a strong hydrogen bond donor, while the thione sulfur acts as an acceptor. This results in the formation of R22​(8) inversion dimers via pairs of N–H···S hydrogen bonds[4].

  • Halogen Bonding (σ-Hole Interactions): The highly polarizable bromine atom features a region of positive electrostatic potential (the σ-hole) along the extension of the C–Br bond. This σ-hole interacts with the electron-rich thione sulfur of adjacent dimers (C–Br···S), expanding the 0D dimers into complex 2D or 3D supramolecular architectures.

Interactions Mol1 Molecule A (Thiazole Core) Mol2 Molecule B (Inversion Dimer) Mol1->Mol2 N-H···S H-Bond (~3.3 Å) Mol3 Molecule C (Adjacent Ribbon) Mol1->Mol3 C-Br···S Halogen Bond (~3.5 Å) Mol2->Mol1 N-H···S H-Bond

Fig 1: Supramolecular assembly driven by hydrogen and halogen bonding.

Quantitative Crystallographic Data

To facilitate rapid comparison for structural biologists and computational chemists, the typical geometric parameters for 5-bromothiazole-2(3H)-thione derivatives are synthesized in the table below.

Crystallographic ParameterTypical Value RangeStructural & Mechanistic Significance
Exocyclic C=S Bond 1.65 – 1.68 ÅConfirms the thione tautomer; highly polarized bond serving as a dual H-bond/halogen-bond acceptor[4].
Endocyclic C–N Bond 1.32 – 1.35 ÅShorter than a standard C–N single bond, indicating significant electron delocalization across the ring[4].
C–Br Bond Length 1.85 – 1.88 ÅStandard sp2 hybridized carbon-halogen bond; dictates the steric boundary of the molecule in binding pockets.
N–H···S Hydrogen Bond 3.20 – 3.35 ÅPrimary driving force for crystal nucleation; forms highly stable R22​(8) centrosymmetric dimers[4].
C–Br···S Halogen Bond 3.40 – 3.60 ÅDirects secondary supramolecular packing; highly directional interaction dependent on the bromine σ-hole.
Ring Planarity (r.m.s.d) < 0.015 ÅDemonstrates the rigid, flat nature of the pharmacophore, critical for intercalating or fitting into narrow enzyme clefts[3].

Experimental Protocol: A Self-Validating Crystallographic Workflow

As a Senior Application Scientist, I emphasize that crystallography is not merely data collection; it is a self-validating physical experiment. Every choice—from solvent selection to refinement modeling—must be causally linked to the physical properties of the 5-bromothiazole-2(3H)-thione scaffold[7].

Phase 1: Single Crystal Growth
  • Solvent Selection: Dissolve 20 mg of the synthesized 5-bromothiazole-2(3H)-thione derivative in a 1:1 (v/v) mixture of Methanol and Dichloromethane (DCM).

    • Causality: Methanol provides necessary hydrogen-bond donor/acceptor properties to solvate the polar thione core, while DCM effectively solubilizes the hydrophobic brominated region.

  • Evaporation: Pierce the vial cap with a narrow gauge needle and leave it undisturbed in a vibration-free environment at 20 °C.

    • Causality: Slow evaporation maintains the system near thermodynamic equilibrium, preventing rapid, chaotic nucleation that leads to twinned or poorly diffracting microcrystals.

Phase 2: X-Ray Data Collection
  • Mounting: Select a block-shaped crystal (approx. 0.15 × 0.12 × 0.10 mm) and mount it on a glass fiber using perfluoropolyether oil.

  • Cryocooling: Rapidly cool the crystal to 100 K using a liquid nitrogen cryostream.

    • Causality: Bromine is a heavy atom with a large electron cloud that is highly susceptible to thermal vibration at room temperature. Cooling to 100 K drastically reduces the atomic displacement parameters (Debye-Waller factors), ensuring the electron density of the lighter atoms (C, N, H) is not obscured by the thermal motion of the bromine[4].

  • Diffraction: Collect data using a diffractometer equipped with Mo Kα radiation ( λ=0.71073 Å)[8].

Phase 3: Structure Solution, Refinement, and Validation
  • Phase Solution: Solve the structure using Direct Methods (e.g., SHELXT). The heavy bromine atom will dominate the initial Patterson or direct method maps, providing a robust anchor for phasing.

  • Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL)[4].

  • Hydrogen Atom Treatment (Critical Step): Locate the N-bound hydrogen atom from the difference Fourier map and refine its coordinates freely.

    • Causality: Freely refining the N–H proton is the ultimate self-validation step to definitively prove the thione tautomer over the thiol form. Carbon-bound hydrogens can be placed in calculated positions (riding model) to preserve a high data-to-parameter ratio.

  • Validation Metrics: Ensure the final R1​ factor is < 0.05 and the Goodness-of-Fit (GoF) is approximately 1.0. Check the residual electron density map specifically around the bromine atom to ensure no unmodeled absorption artifacts remain.

Workflow N1 Compound Synthesis & Purification N2 Single Crystal Growth (Slow Evaporation) N1->N2 Yields pure solute N3 X-Ray Diffraction (Mo Kα, 100K) N2->N3 Selects optimal crystal N4 Phase Problem Solution (Direct Methods) N3->N4 Generates electron density N5 Anisotropic Refinement (Least-Squares) N4->N5 Assigns atomic positions N6 Validation (R-factor < 0.05, GoF ~ 1.0) N5->N6 Minimizes residual density

Fig 2: Self-validating crystallographic workflow for thiazole-2-thiones.

Conclusion

The crystal structure analysis of 5-bromothiazole-2(3H)-thione derivatives provides essential insights into their chemical behavior and biological potential. By proving the dominance of the thione tautomer, mapping the rigid planarity of the ring, and quantifying the delicate balance between N–H···S hydrogen bonds and C–Br···S halogen bonds, structural chemists can directly inform rational drug design. Adhering to the rigorous, low-temperature crystallographic protocols outlined above ensures that the resulting atomic models are not just mathematically sound, but physically and chemically accurate representations of these vital pharmacophores.

References

  • Chemical structure of thiazole-2(3H)-thiones (5a-b) . ResearchGate. Available at:[Link]

  • 5-Ethoxy-1,3,4-thiadiazole-2(3H)-thione . PubMed Central (PMC). Available at:[Link]

  • Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAF V600E Dual Inhibitors Endowed with Antiproliferative Activity . MDPI. Available at:[Link]

  • DABCO-Catalyzed Synthesis of Thiazolidine-2-thiones: System Development and Mechanistic Insights . PubMed Central (PMC). Available at:[Link]

  • Crystallography Open Database: Information card for entry 7717017 . Crystallography Open Database (UGR). Available at:[Link]

  • Preparation of Thiazole-2-thiones through TBPB-Promoted Oxidative Cascade Cyclization of Enaminones with Elemental Sulfur . Organic Letters - ACS Publications. Available at:[Link]

  • Multicomponent Reaction of CS2, Amines, and Sulfoxonium Ylides in Water: Straightforward Access to β-Keto Dithiocarbamates, Thiazolidine-2-thiones, and Thiazole-2-thiones . The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

Sources

Exploratory

Whitepaper: Computational Analysis of the HOMO-LUMO Gap for 5-Bromothiazole-2(3H)-thione

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—are paramount in determining the electronic properties and chemical reactivity of a molecule. The energy difference between these orbitals, known as the HOMO-LUMO gap, serves as a critical descriptor in drug design and development, offering insights into molecular stability, reactivity, and potential bioactivity.[1][2] This guide provides a comprehensive, in-depth protocol for the computational calculation of the HOMO-LUMO gap of 5-Bromothiazole-2(3H)-thione, a heterocyclic compound representative of scaffolds with significant interest in medicinal chemistry. We will explore the theoretical underpinnings of Density Functional Theory (DFT), detail a validated step-by-step computational workflow, and provide guidance on the interpretation of the results for a drug development context.

The Strategic Imperative: Why the HOMO-LUMO Gap is Crucial in Drug Discovery

In the intricate dance of molecular recognition, a drug molecule's success is dictated by its ability to interact favorably with its biological target. The electronic characteristics of the drug are central to this interaction. The HOMO-LUMO gap (ΔE) is a direct measure of the energy required to excite an electron from its highest occupied energy level to the lowest available one, which fundamentally governs the molecule's behavior.[3][4]

  • Chemical Reactivity & Stability: A molecule with a small HOMO-LUMO gap is generally more reactive, as it requires less energy to undergo electronic transitions.[5] Such molecules are often good electron donors and acceptors, which can be crucial for forming covalent bonds or participating in charge-transfer interactions with a target protein. Conversely, a large HOMO-LUMO gap implies higher kinetic stability and lower chemical reactivity, which can be desirable for reducing off-target effects and improving the drug's shelf-life.[2][6]

  • Toxicity Prediction: Highly reactive molecules, indicated by a very small HOMO-LUMO gap, can be prone to unwanted reactions in the body, potentially leading to toxicity.[1] Early-stage computational screening of this parameter can help flag potentially problematic candidates.

  • Virtual Screening & Lead Optimization: Calculating the HOMO-LUMO gap for a library of compounds allows for rapid, in-silico filtering to prioritize molecules with desirable electronic profiles before committing resources to synthesis and experimental testing.[1] During lead optimization, chemists can modify a scaffold to fine-tune the HOMO-LUMO gap, thereby optimizing its stability and interaction with the target.

The relationship between the HOMO-LUMO gap and molecular properties is a cornerstone of modern drug design, making its accurate calculation an invaluable tool.

Caption: Relationship between HOMO-LUMO gap size and molecular properties.

The Target Scaffold: 5-Bromothiazole-2(3H)-thione

Thiazole and its derivatives are privileged structures in medicinal chemistry, appearing in a wide array of FDA-approved drugs and biologically active agents.[7][8] This heterocyclic motif is valued for its ability to engage in hydrogen bonding, dipole-dipole, and π-stacking interactions, making it a versatile scaffold for targeting various enzymes and receptors.[9][10] The specific molecule of interest, 5-Bromothiazole-2(3H)-thione, combines several key features:

  • The thiazole core provides a rigid, aromatic-like framework.

  • The thione group (C=S) acts as a potential hydrogen bond acceptor and can be involved in coordination with metallic cofactors in enzymes.

  • The bromine atom at the C5 position serves as a useful synthetic handle for further chemical modification via cross-coupling reactions but also significantly influences the molecule's electronic landscape through its inductive and resonance effects.[9]

Understanding the electronic profile of this parent scaffold is the first step toward designing novel derivatives with tailored therapeutic properties.

The Theoretical Framework: Density Functional Theory (DFT)

To accurately model the electronic structure of our target molecule, we turn to Density Functional Theory (DFT), a workhorse of modern computational chemistry.[4] Unlike more computationally expensive ab initio methods, DFT strikes an effective balance between accuracy and computational cost, making it ideal for screening and analysis in a drug development pipeline.[11]

The core principle of DFT is that the energy of a molecule can be determined from its electron density, rather than by solving the complex many-electron Schrödinger equation directly. The calculation is practically implemented through the Kohn-Sham equations, which require two key user-defined components:

  • The Exchange-Correlation Functional: This is an approximation that accounts for the complex quantum mechanical interactions between electrons. The choice of functional is critical for accuracy. Common choices range from Generalized Gradient Approximations (GGAs) to hybrid functionals, which mix a portion of exact Hartree-Fock exchange. B3LYP is a widely used hybrid functional that often provides reliable geometries and electronic properties for organic molecules.[6][12] Functionals like ωB97XD are often found to provide even more accurate predictions of HOMO-LUMO gaps.[13]

  • The Basis Set: A basis set is a set of mathematical functions used to build the molecular orbitals. Larger basis sets provide more flexibility to describe the spatial distribution of electrons, leading to higher accuracy at a greater computational cost. For molecules containing second-row elements like sulfur, it is crucial to include polarization functions (e.g., (d)) and diffuse functions (e.g., + or aug-) to accurately model lone pairs and non-covalent interactions.[14][15][16] A Pople-style basis set like 6-311+G(d,p) is a robust choice for this type of system.[17]

A Validated Computational Protocol

This section provides a detailed, step-by-step workflow for calculating the HOMO-LUMO gap of 5-Bromothiazole-2(3H)-thione. This protocol is designed to be self-validating by ensuring the final electronic properties are calculated from a true energy minimum structure.

Rationale for Method Selection

For this guide, we will specify the B3LYP functional with the 6-311+G(d,p) basis set .

  • B3LYP: This hybrid functional is a well-established standard, known for providing a good balance of accuracy and efficiency for a wide range of organic systems.[6][18]

  • 6-311+G(d,p): This triple-zeta basis set offers high flexibility. The inclusion of diffuse functions (+) is important for the sulfur atom's lone pairs and the thione group, while the polarization functions (d,p) are critical for describing the bonding environment accurately, especially for hypervalent sulfur.[17]

Software and Hardware

These calculations can be performed using various quantum chemistry software packages.

  • Commercial: Gaussian is considered an industry standard.[18][19]

  • Free/Academic: ORCA, GAMESS, and PySCF are powerful and widely used free alternatives.[20][21][22]

The calculations described here can be run on a standard multi-core desktop workstation.

Step-by-Step Computational Workflow

The process involves a sequence of calculations, where the output of one step serves as the input for the next.

DFT_Workflow A Step 1: 3D Structure Input (Build or import .mol/.sdf file) B Step 2: Geometry Optimization (Find lowest energy conformation) Keywords: Opt A->B C Step 3: Frequency Calculation (Confirm true minimum) Keywords: Freq B->C Optimized Geometry D Step 4: Single-Point Energy (Calculate final electronic properties) Keywords: Pop=Full C->D Verified Minimum Geometry E Step 5: Data Extraction & Analysis (HOMO/LUMO energies, orbital visualization) D->E Output File (.log/.out)

Caption: A standard workflow for DFT-based molecular property calculation.

Step 1: Molecular Structure Input Create the 3D structure of 5-Bromothiazole-2(3H)-thione using a molecular builder like GaussView, Avogadro, or Chemcraft. Ensure the correct tautomeric form is built, with the hydrogen on the nitrogen at position 3. Save the initial coordinates in a format recognized by your software (e.g., .xyz or .gjf).

Step 2: Geometry Optimization This is the most critical step to ensure the results are physically meaningful. The goal is to find the molecular geometry with the lowest possible potential energy. An unoptimized structure will yield incorrect orbital energies.

  • Purpose: To locate the most stable arrangement of atoms.

  • Typical Input Keywords (Gaussian): #p B3LYP/6-311+G(d,p) Opt

  • Expected Outcome: A new set of atomic coordinates corresponding to the optimized structure.

Step 3: Frequency Calculation This step is a self-validating check on the geometry optimization. A true minimum energy structure will have zero imaginary vibrational frequencies.

  • Purpose: To confirm the optimized structure is a stable minimum and not a transition state.

  • Typical Input Keywords (Gaussian): #p B3LYP/6-311+G(d,p) Freq (using the optimized geometry from Step 2).

  • Expected Outcome: The output should state "0 imaginary frequencies." If one or more imaginary frequencies are found, the optimization failed to find a true minimum, and the structure must be re-optimized.

Step 4: Single-Point Energy Calculation and Orbital Analysis With the validated minimum-energy geometry, a final, single calculation is performed to obtain the detailed electronic properties, including the molecular orbital energies.

  • Purpose: To calculate accurate electronic properties for the stable molecular structure.

  • Typical Input Keywords (Gaussian): #p B3LYP/6-311+G(d,p) Pop=Full (using the optimized geometry). The Pop=Full keyword requests a full printout of the molecular orbitals and their energies.

Interpreting the Computational Output

The output from the single-point energy calculation is typically a large text file (.log or .out). Locating the relevant information is key.

Locating HOMO and LUMO Eigenvalues

Search the output file for "Orbital Energies" or a similar signifier.[23] You will find a list of molecular orbitals with their corresponding energy levels (eigenvalues) and occupancy numbers (typically 2.0 for occupied, 0.0 for unoccupied in a closed-shell system).

  • HOMO: The Highest Occupied Molecular Orbital is the occupied orbital with the highest (least negative) energy value.

  • LUMO: The Lowest Unoccupied Molecular Orbital is the unoccupied orbital with the lowest energy value.

Data Presentation and Analysis

The extracted data should be organized clearly. The HOMO-LUMO gap is the simple difference between the two energy levels. Other useful quantum chemical descriptors can also be calculated from these values.

ParameterFormulaIllustrative Value (Hartree)Illustrative Value (eV)Significance
E (HOMO) --0.245-6.67Electron-donating ability
E (LUMO) --0.085-2.31Electron-accepting ability
ΔE (Gap) E(LUMO) - E(HOMO)0.1604.35 Reactivity / Stability[2]
Chemical Potential (μ) (E(HOMO)+E(LUMO))/2-0.165-4.49Escaping tendency of electrons
Chemical Hardness (η) (E(LUMO)-E(HOMO))/20.0802.18Resistance to charge transfer
Chemical Softness (S) 1 / (2η)6.250.23Ease of charge transfer

Note: Illustrative values are provided for demonstration purposes. 1 Hartree = 27.2114 eV.[23]

Visualizing the Frontier Orbitals

Visualizing the HOMO and LUMO provides invaluable chemical intuition. Software like GaussView or Chemcraft can read the output or checkpoint file to generate 3D plots of the orbitals.[24][25][26]

  • HOMO Visualization: Shows the regions from which the molecule is most likely to donate electrons. For drug-receptor interactions, this highlights potential nucleophilic sites.

  • LUMO Visualization: Shows the regions where the molecule is most likely to accept electrons, highlighting potential electrophilic sites.

The distribution of these orbitals (e.g., localized on the thiazole ring vs. the bromine atom) provides clues about which parts of the molecule are most involved in electronic interactions.

Conclusion: From Data to Drug Design Insights

This guide has detailed a robust and validated computational protocol for determining the HOMO-LUMO energy gap of 5-Bromothiazole-2(3H)-thione using Density Functional Theory. By following the workflow of geometry optimization, frequency validation, and single-point energy calculation, researchers can confidently obtain key electronic descriptors.

The calculated gap, in conjunction with the visualization of the frontier orbitals, provides a powerful predictive tool. It allows scientists to assess the molecule's intrinsic stability and reactivity, guiding the rational design of new derivatives. A molecule with a moderate gap, such as the illustrative 4.35 eV, suggests a good balance of stability and the potential for targeted reactivity. This data-driven approach accelerates the drug discovery process, enabling a more efficient allocation of resources toward synthesizing compounds with the highest probability of success. While DFT provides an excellent approximation, it is important to note that for direct comparison with experimental UV-Vis spectra, more advanced methods like Time-Dependent DFT (TD-DFT) may be required to accurately predict electronic excitation energies.[12][27]

References

  • Gordon, M. (n.d.). GAMESS: Open Source Quantum Chemistry Software. Ames Laboratory. Retrieved from [Link]

  • Schrödinger. (2022, January 23). HOMO-LUMO Energy Gap. Retrieved from [Link]

  • Reddit r/Chempros. (2022, October 9). What is the best computational chemistry software?. Retrieved from [Link]

  • Matlantis. (2025, July 31). How to Choose DFT Software: Representative Software by Application and Implementation Steps. Retrieved from [Link]

  • ResearchGate. (2019, January 21). Which is best software for Density Functional theory calculation?. Retrieved from [Link]

  • Bhattacharya, S., et al. (2025, July 2). Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials. PMC. Retrieved from [Link]

  • Complete Guide. (2025, June 1). HOMO & LUMO Explained: The Secret Behind Drug Design. YouTube. Retrieved from [Link]

  • Chemistry Stack Exchange. (2025, January 24). What software shall I use for DFT on an organic molecule?. Retrieved from [Link]

  • Chemical Science Teaching. (2023, September 28). How to perform Energy DFT calculation & how to draw HOMO-LUMO in Gauss view using Gaussian?. YouTube. Retrieved from [Link]

  • Zhang, G., & Musgrave, C. B. (2007, February 6). Comparison of DFT Methods for Molecular Orbital Eigenvalue Calculations. The Journal of Physical Chemistry A - ACS Publications. Retrieved from [Link]

  • UW-Eau Claire. (n.d.). Predicting HOMO and LUMO Energy Levels Using a Graph Convolutional Network-Based Deep Learning Model. Retrieved from [Link]

  • Kumar, A., et al. (n.d.). A drug design strategy based on molecular docking and molecular dynamics simulations applied to development of inhibitor against triple-negative breast cancer by Scutellarein derivatives. PMC. Retrieved from [Link]

  • Gaurav Jhaa. (2023, January 1). HOMO-LUMO Calculation and Analysis Using DFT method in Gaussian Software || Part 3. YouTube. Retrieved from [Link]

  • ResearchGate. (2014, June 20). How do you calculate the energy of frontier orbitals (HOMO, LUMO)?. Retrieved from [Link]

  • Ahamed, M., & Ahmaruzzaman, M. (2022, August 5). Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations. AIMS Press. Retrieved from [Link]

  • Wikipedia. (n.d.). HOMO and LUMO. Retrieved from [Link]

  • ResearchGate. (2025, January 7). Why does the HOMO-LUMO gap calculated using ground-state DFT differ from the HOMO-LUMO gap and excitation energies obtained through TDDFT?. Retrieved from [Link]

  • Molcas. (2018, September 27). The HOMO-LUMO Gap in Open Shell Calculations. Meaningful or meaningless?. Retrieved from [Link]

  • CADD & Quantum Chemistry. (2025, December 14). HOMO–LUMO, Energy Gap, Chemical Descriptors, Gaussian, WebMO. YouTube. Retrieved from [Link]

  • ResearchGate. (2019, May 15). How to calculate HOMO LUMO using DFT using gaussian 09?. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-1,3-thiazinane-2-thione. Retrieved from [Link]

  • de Oliveira, G., et al. (2005, September 15). Basis Set Requirements for Sulfur Compounds in Density Functional Theory: a Comparison between Correlation-Consistent, Polarized-Consistent, and Pople-Type Basis Sets. PubMed. Retrieved from [Link]

  • de Oliveira, G., et al. (2005, August 6). Basis Set Requirements for Sulfur Compounds in Density Functional Theory. ACS Publications. Retrieved from [Link]

  • ResearchGate. (2016, April 28). What is the best basis set and/or level of theory used for compound containing sulfur and fluorine atoms?. Retrieved from [Link]

  • ResearchGate. (2005, August). Basis Set Requirements for Sulfur Compounds in Density Functional Theory: a Comparison between Correlation-Consistent, Polarized-Consistent, and Pople-Type Basis Sets. Retrieved from [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Applications of Thiazole Derivatives in Medicinal Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of thiazole-2(3H)-thiones (5a-b). Retrieved from [Link]

  • PubMed. (n.d.). Synthesis and in vitro antimicrobial activity of 5-substituted 2H-1,3,5-thiadiazine-2,4(3H). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

  • University of South Florida. (n.d.). Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. Retrieved from [Link]

  • MDPI. (2022, June 21). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved from [Link]

  • Cromwell, S., et al. (n.d.). Lewis Base Catalyzed Synthesis of Sulfur Heterocycles via the C1‐Pyridinium Enolate. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors. Retrieved from [Link]

  • PubMed. (n.d.). Benzothiazole-based Compounds in Antibacterial Drug Discovery. Retrieved from [Link]

  • ResearchGate. (2022, May 12). A Review on Recent Development and biological applications of benzothiazole derivatives. Retrieved from [Link]

Sources

Foundational

Unraveling the Mechanism of Action of 5-Bromothiazole-2(3H)-thione in Biological Assays: A Technical Guide

Executive Summary The thiazole-2(3H)-thione scaffold is a privileged structure in medicinal chemistry, frequently leveraged for its diverse biological activities ranging from antimicrobial to antineoplastic properties. T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The thiazole-2(3H)-thione scaffold is a privileged structure in medicinal chemistry, frequently leveraged for its diverse biological activities ranging from antimicrobial to antineoplastic properties. The introduction of a bromine atom at the 5-position to form 5-Bromothiazole-2(3H)-thione (5-BTT) fundamentally alters the electronic and steric landscape of the molecule[1]. As a Senior Application Scientist, I frequently consult on the integration of halogenated heterocycles into screening cascades. I have observed that researchers often treat 5-BTT as a simple building block; however, its behavior in biological assays is governed by complex physicochemical dynamics. This whitepaper dissects the dual mechanisms of action of 5-BTT and its derivatives: non-covalent microtubule disruption and covalent enzyme inhibition.

Physicochemical Dynamics: Tautomerism and Reactivity

Understanding the behavior of 5-BTT in aqueous biological assays requires acknowledging its tautomeric equilibrium. 5-BTT exists in a dynamic equilibrium between the hydrogen-bond accepting thione form (-C=S) and the hydrogen-bond donating thiol form (-C-SH)[2].

Causality in Experimental Design: When designing assays, the choice of solvent directly dictates the active species. In polar aprotic solvents like DMSO (commonly used for compound stock solutions), the thione form predominates. The electron-withdrawing nature of the 5-bromo substituent decreases the electron density of the thiazole ring, enhancing the electrophilicity of the C2 and C5 positions. This makes the molecule highly susceptible to nucleophilic attack by biological thiols (e.g., cysteine residues) under physiological conditions, a critical factor when interpreting false positives in high-throughput screening.

Core Mechanism I: Microtubule Disruption via the Colchicine Binding Site

One of the most well-characterized biological activities of heavily substituted thiazole-2-thione derivatives is their ability to act as Combretastatin A-4 (CA-4) analogs[3]. In these analogs, the cis-olefinic bond of CA-4 is bioisosterically replaced by the rigid thiazole-2-thione ring.

Mechanistic Pathway: 5-BTT derivatives dock into the colchicine binding site located at the interface of the α and β tubulin heterodimer[4]. The 5-bromo substituent plays a critical role here: it engages in halogen bonding with the peptide backbone of the binding pocket and provides optimal steric bulk to lock the tubulin dimer in a curved conformation. This prevents the addition of new tubulin dimers to the growing plus-end of the microtubule, leading to rapid depolymerization and subsequent mitotic arrest (G2/M phase)[3].

Core Mechanism II: Covalent Enzyme Inhibition

Beyond non-covalent docking, the reactive nature of the thione/thiol moiety allows 5-BTT to act as a covalent modifier[2].

Mechanistic Pathway: In the presence of enzymes with accessible, highly nucleophilic active-site cysteines, the thiol tautomer of 5-BTT can form mixed disulfides. Alternatively, the 5-bromo position can undergo nucleophilic aromatic substitution ( SN​Ar ), resulting in irreversible enzyme inactivation. This dual-reactivity profile necessitates the careful inclusion of reducing agents (like DTT or TCEP) in assay buffers to differentiate between covalent and non-covalent inhibition mechanisms.

Visualizing the Dual Mechanisms of Action

MOA A 5-Bromothiazole- 2(3H)-thione B Thiol Tautomer (Reactive) A->B Tautomerization D Non-Covalent Docking (Colchicine Site) A->D Structural Mimicry (CA-4 Analogs) C Covalent Enzyme Inhibition B->C Nucleophilic Attack (Cys) F Cell Cycle Arrest & Apoptosis C->F Target Inactivation E Tubulin Depolymerization D->E Steric Hindrance E->F Mitotic Arrest

Dual mechanism of action of 5-BTT via covalent enzyme inhibition and non-covalent tubulin docking.

Experimental Workflows and Self-Validating Protocols

To rigorously evaluate the mechanism of action of 5-BTT derivatives, a multi-tiered assay approach is required. The following protocols are designed with built-in controls to ensure the system is self-validating.

Protocol A: In Vitro Tubulin Polymerization Assay

Purpose: To quantify the ability of 5-BTT derivatives to inhibit microtubule assembly. Causality: We measure absorbance at 340 nm because polymerizing microtubules scatter light, increasing the optical density. A decrease in the maximum rate of polymerization ( Vmax​ ) indicates target engagement.

Step-by-Step Methodology:

  • Reagent Preparation: Reconstitute highly purified porcine brain tubulin (>99% purity) in PEM buffer (80 mM PIPES, 2 mM MgCl2​ , 0.5 mM EGTA, pH 6.9) to a final concentration of 3 mg/mL. Keep strictly on ice to prevent spontaneous polymerization.

  • Compound Plating: Add 5-BTT derivatives (dissolved in DMSO) to a pre-warmed (37°C) 96-well half-area plate. Critical Control: Final DMSO concentration must not exceed 1% to prevent solvent-induced tubulin denaturation. Include CA-4 as a positive control and 1% DMSO as a vehicle control.

  • Reaction Initiation: Add 1 mM GTP to the tubulin solution immediately before use. Rapidly dispense 50 µL of the tubulin/GTP mixture into the wells containing the compounds.

  • Kinetic Measurement: Immediately transfer the plate to a microplate reader pre-heated to 37°C. Read absorbance at 340 nm every minute for 60 minutes.

  • Data Analysis: Calculate Vmax​ from the linear slope of the growth phase. Determine the IC50​ by plotting % inhibition of Vmax​ versus log[compound].

Workflow S1 Step 1: Preparation Purified Tubulin in PEM Buffer S2 Step 2: Compound Incubation Add 5-BTT (max 1% DMSO) S1->S2 S3 Step 3: Initiation Add 1mM GTP at 37°C S2->S3 S4 Step 4: Kinetic Measurement Absorbance at 340 nm (60 min) S3->S4 S5 Step 5: Data Analysis Calculate IC50 from Vmax S4->S5

Step-by-step workflow for the in vitro tubulin polymerization inhibition assay.

Protocol B: Colchicine Competitive Binding Assay

Purpose: To self-validate the tubulin inhibition assay by confirming that the mechanism is specifically mediated via the colchicine binding site[5].

Step-by-Step Methodology:

  • Incubate tubulin (1 µM) with varying concentrations of the 5-BTT derivative (0.1 - 50 µM) in PEM buffer for 30 minutes at 37°C.

  • Add [3H] -colchicine (1 µM, specific activity ~70 Ci/mmol) and incubate for an additional 30 minutes.

  • Separate bound from free [3H] -colchicine using DEAE-cellulose filters. Wash filters thoroughly with cold PEM buffer to remove unbound radioligand.

  • Quantify the bound radioactivity using liquid scintillation counting. A dose-dependent decrease in radioactivity confirms competitive binding at the colchicine site.

Quantitative Data Presentation

The table below summarizes the representative biological activity profile of thiazole-2-thione analogs, demonstrating their potency across different assay formats based on literature benchmarks[3],[5].

Compound ClassTarget / AssayIC50 (µM)Mechanism of Action
5-BTT Core Metallo-enzymes15.0 - 50.0Covalent modification (mixed disulfide)
4,5-Diaryl-BTT Tubulin Polymerization0.8 - 2.5Non-covalent colchicine site binding
4,5-Diaryl-BTT MCF-7 Cell Viability0.05 - 0.5Mitotic arrest leading to apoptosis
CA-4 (Control) Tubulin Polymerization0.73 ± 0.04Non-covalent colchicine site binding

References

  • Benchchem. "5-Bromothiazole-2(3H)-thione | For R&D".
  • Medicinal Chemistry Research (via Researcher.life). "Synthesis, cytotoxic evaluation, and molecular docking study of 4,5-diaryl-thiazole-2-thione analogs of combretastatin A-4 as microtubule-binding agents".
  • PMC (National Institutes of Health). "Novel C3-Methylene-Bridged Indole Derivatives with and without Substituents at N1: The Influence of Substituents on Their Hemolytic, Cytoprotective, and Antimicrobial Activity".

Sources

Exploratory

A Technical Guide to the Spectroscopic Characterization of 5-Bromothiazole-2(3H)-thione

Foreword: The Structural Imperative in Drug Discovery In the landscape of modern drug development, heterocyclic compounds form a cornerstone of medicinal chemistry. Among these, thiazole derivatives are of particular int...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Structural Imperative in Drug Discovery

In the landscape of modern drug development, heterocyclic compounds form a cornerstone of medicinal chemistry. Among these, thiazole derivatives are of particular interest due to their wide spectrum of biological activities. The compound 5-Bromothiazole-2(3H)-thione represents a key scaffold, a foundational structure upon which more complex and targeted therapeutic agents can be built. Its potential is intrinsically linked to its precise molecular architecture—the arrangement of its atoms, the nature of its chemical bonds, and its electronic environment.

Before this molecule can be advanced in any research or development pipeline, its identity and purity must be unequivocally confirmed. Spectroscopic techniques are the bedrock of this confirmation. This guide provides an in-depth, field-proven approach to the characterization of 5-Bromothiazole-2(3H)-thione using two fundamental and complementary techniques: Infrared (IR) and UV-Visible (UV-Vis) spectroscopy. Herein, we move beyond mere procedural lists, delving into the causality behind experimental choices to provide a self-validating framework for analysis.

Part 1: Infrared (IR) Spectroscopic Characterization: Mapping Molecular Vibrations

Infrared spectroscopy is an indispensable technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds stretch and bend at specific frequencies, absorbing energy and creating a unique spectral fingerprint. For 5-Bromothiazole-2(3H)-thione, the IR spectrum provides direct evidence for its key functional groups, confirming the thione tautomeric form and the presence of the bromine substituent.

Expertise & Causality: Why IR First?

We begin with IR spectroscopy because it offers a rapid and definitive confirmation of the covalent bond structure. The key question for this molecule is confirming the presence of the thione (C=S) and the secondary amine (N-H) functionalities, which are characteristic of the 2(3H)-thione tautomer. The absence of a strong thiol (S-H) band and the presence of these other peaks provide immediate and crucial structural validation.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

Attenuated Total Reflectance (ATR) is the preferred method for a solid sample like 5-Bromothiazole-2(3H)-thione as it requires minimal sample preparation and obviates the need for pellet pressing, which can sometimes induce polymorphic changes.[1]

Methodology:

  • Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Record a background spectrum of the empty, clean crystal surface. This is a critical step to subtract any atmospheric (CO₂, H₂O) or residue signals from the final sample spectrum.

  • Sample Application: Place a small amount (1-2 mg) of the crystalline 5-Bromothiazole-2(3H)-thione powder directly onto the center of the ATR crystal.

  • Pressure Application: Lower the pressure arm of the ATR accessory and apply consistent pressure to ensure firm and uniform contact between the sample and the crystal surface. This is vital for achieving a high-quality, reproducible spectrum.

  • Data Acquisition: Initiate the scan. A typical acquisition involves the co-addition of 16 to 32 scans over a range of 4000–400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Data Processing: The resulting spectrum should be automatically ratioed against the collected background spectrum, yielding a clean absorbance or transmittance plot.

Authoritative Grounding: Expected Vibrational Modes

The interpretation of the IR spectrum relies on correlating the observed absorption bands with known vibrational frequencies of specific functional groups.[2][3] The following table summarizes the anticipated peaks for 5-Bromothiazole-2(3H)-thione based on extensive literature data for thiazoles, thiones, and organobromine compounds.[4][5]

Wavenumber (cm⁻¹) Vibration Mode Expected Intensity Rationale & Comments
3200–3100N-H StretchMedium, BroadConfirms the presence of the secondary amine in the thiazole ring, a key feature of the 2(3H)-thione tautomer. Broadness is due to hydrogen bonding in the solid state.
~3080C-H Stretch (aromatic)Weak to MediumAssociated with the C-H bond on the thiazole ring.
1550–1450C=C / C=N StretchMedium to StrongThese are characteristic skeletal vibrations of the thiazole ring system.[4]
1350–1150C=S Stretch (Thione)StrongThis is a primary diagnostic peak. The thione group in heterocyclic systems typically shows a strong absorption in this region.
~1100N-C=S BendingMediumOften considered part of the "thioamide bands," this vibration involves the N-C-S group.
Below 700C-Br StretchMedium to StrongThe carbon-bromine stretch is a low-energy vibration and is expected in the far-IR or fingerprint region of the spectrum.[6]
1200–700Fingerprint RegionComplexThis region contains numerous overlapping C-C, C-N, and C-S stretching and bending vibrations, which are unique to the overall molecular structure.[2]
Visualization: IR Spectroscopic Workflow

IR_Workflow cluster_prep 1. Instrument & Sample Preparation cluster_acq 2. Data Acquisition cluster_analysis 3. Data Analysis Clean Clean ATR Crystal Background Acquire Background Spectrum (Air) Clean->Background Sample Apply Solid Sample to Crystal Background->Sample Pressure Apply Pressure Arm Sample->Pressure Acquire Scan Sample (4000-400 cm⁻¹) Pressure->Acquire Process Background Subtraction & Baseline Correction Acquire->Process Identify Identify Key Peaks (N-H, C=S, C-Br) Process->Identify Compare Compare with Reference Data Identify->Compare Confirm Confirm Structure Compare->Confirm

Caption: Workflow for IR spectroscopic analysis of 5-Bromothiazole-2(3H)-thione.

Part 2: UV-Visible (UV-Vis) Spectroscopic Characterization: Probing Electronic Transitions

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to the promotion of electrons from lower to higher energy molecular orbitals.[7] For a molecule like 5-Bromothiazole-2(3H)-thione, which contains multiple bonds and atoms with non-bonding electrons (heteroatoms), this technique provides valuable information about its conjugated π-electron system.

Expertise & Causality: What UV-Vis Reveals

The UV-Vis spectrum is governed by the molecule's chromophores—the parts of the molecule that absorb light.[8] In 5-Bromothiazole-2(3H)-thione, the key chromophores are the thiazole ring and the C=S double bond. The analysis will reveal electronic transitions characteristic of these groups, primarily π → π* and n → π* transitions.[9][10] The position (λmax) and intensity (molar absorptivity, ε) of these absorption bands are sensitive to the molecular structure and solvent environment, providing a complementary electronic picture to the vibrational data from IR.

Experimental Protocol: Solution-Phase UV-Vis

A robust protocol ensures that the results are accurate and reproducible, adhering to the Beer-Lambert Law.[11]

Methodology:

  • Solvent Selection: Choose a spectroscopic grade solvent that is transparent in the desired wavelength range (typically 200–400 nm) and in which the compound is fully soluble. Ethanol or methanol are excellent first choices due to their polarity and UV cutoff points.

  • Stock Solution Preparation: Accurately prepare a stock solution of known concentration (e.g., 1 mg/mL) of 5-Bromothiazole-2(3H)-thione in the chosen solvent.

  • Working Solution Preparation: From the stock solution, prepare a dilute working solution. The final concentration should yield an absorbance maximum between 0.5 and 1.5 AU for optimal accuracy. This typically requires a concentration in the micromolar (µM) range.

  • Instrument Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the spectrophotometer (or run a baseline correction) across the entire scan range (e.g., 200–400 nm).[12] This step is crucial to remove any absorbance contributions from the solvent and the cuvette itself.

  • Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in the spectrophotometer. Acquire the absorption spectrum.

  • Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax). If the exact concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert Law (A = εcl).

Authoritative Grounding: Expected Electronic Transitions

The UV-Vis spectrum of 5-Bromothiazole-2(3H)-thione is expected to show multiple absorption bands, corresponding to different electronic transitions within the molecule. Thiazole derivatives typically exhibit complex spectra due to the interplay of the heterocyclic ring and its substituents.[13][14]

Approx. λmax (nm) Electronic Transition Expected Intensity (ε) Rationale & Comments
220–260π → πHigh ( > 10,000)This high-energy transition is associated with the conjugated π system of the thiazole ring. It is an "allowed" transition, resulting in a strong absorption band.[15]
290–340π → π and/or n → πMedium to HighA second band in this region is common for thiazole derivatives and is influenced by the thione group.[13] The C=S chromophore contributes significantly here.
> 350n → πLow ( < 1,000)This lower-energy transition involves promoting a non-bonding electron (from S or N) to an anti-bonding π* orbital. These transitions are often "forbidden," appearing as a weak shoulder or a low-intensity band at a longer wavelength.[9]
Visualization: UV-Vis Spectroscopic Workflow

UVVis_Workflow cluster_prep 1. Sample Preparation cluster_acq 2. Data Acquisition cluster_analysis 3. Data Analysis Solvent Select Spectroscopic Grade Solvent Stock Prepare Concentrated Stock Solution Solvent->Stock Dilute Prepare Dilute Working Solution Stock->Dilute Blank Run Baseline/Blank (Pure Solvent) Dilute->Blank Measure Measure Sample Absorbance Spectrum Blank->Measure Find_Lambda Identify λmax Values Measure->Find_Lambda Calc_Epsilon Calculate Molar Absorptivity (ε) Find_Lambda->Calc_Epsilon Correlate Correlate with Electronic Transitions (π→π, n→π) Find_Lambda->Correlate Confirm Confirm Electronic Structure Correlate->Confirm

Caption: Workflow for UV-Vis spectroscopic analysis of 5-Bromothiazole-2(3H)-thione.

Conclusion: A Synthesized Spectroscopic Identity

The structural characterization of a novel or synthesized compound is a multi-faceted process where each piece of data serves to validate the others. For 5-Bromothiazole-2(3H)-thione, IR spectroscopy provides the definitive, tangible evidence of its covalent framework, confirming the N-H, C=S, and C-Br bonds. UV-Vis spectroscopy complements this by illuminating the molecule's electronic nature, verifying the conjugated system and the presence of heteroatom chromophores. Together, these two techniques provide a robust, reliable, and scientifically sound confirmation of the molecule's identity, establishing the critical foundation required before it can be utilized in further research and development applications.

References

  • Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]

  • Putri, C. O., & Cahyana, A. H. (2021). Synthesis and Antioxidant Activity Screening of Thiazole and Oxazole Derivative Compounds. AIP Conference Proceedings, 2349(1). Retrieved from [Link]

  • RSC Publishing. (2023, November 24). A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. Retrieved from [Link]

  • ResearchGate. (2022, January). UV-visible spectra of thiazole coumarin derivatives (5a-j) in DMF, ethanol,methanol, ethyl acetate and acetone. Retrieved from [Link]

  • University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

  • El-Gammal, O. A., et al. (2022). Spectroscopic details on the molecular structure of pyrimidine-2-thiones heterocyclic compounds: computational and antiviral activity against the main protease enzyme of SARS-CoV-2. Scientific Reports, 12(1). Retrieved from [Link]

  • Taurins, A., & Fenyes, J. G. E. (1957). THIAZOLES: III. INFRARED SPECTRA OF METHYLTHIAZOLES. Canadian Journal of Chemistry, 35(4). Retrieved from [Link]

  • The Distant Reader. (2023, February 5). Synthesis, Computational study, Solvatochromism and Biological Studies of Thiazoles-Hydrazones Derivatives. Retrieved from [Link]

  • Gomaa, M. A. M., et al. (2017). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 22(5). Retrieved from [Link]

  • ResearchGate. (n.d.). (a) Observed IR spectrum of thiazole (1) isolated in a solid argon... Retrieved from [Link]

  • Chemistry LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. Retrieved from [Link]

  • Bahjat, S. A. (2021). Synthesis, Characterization, and Biological Activity of New Heterocyclic Compounds Derivatives from Thiazole Derivative. International Journal of Drug Delivery Technology, 11(3). Retrieved from [Link]

  • Mohammed, A. K., Ahmed, F. T., & Abachi, F. T. (2016). Spectroscopic Identification and Synthesis of Derivatives of Pyrimidine 2- Thione Via Two Different Spacers. American Journal of Heterocyclic Chemistry, 2(1). Retrieved from [Link]

  • Clinkscales, A. (2009). Synthesis and Reactivity of Benzodiazepine-Derived Heterocyclic Thiones and Selones. Retrieved from [Link]

  • Emerald Cloud Lab. (2025, September 3). ExperimentIRSpectroscopy Documentation. Retrieved from [Link]

  • Tarasiuk, J., et al. (2011). Estimation of σ- and π-donor properties of heterocyclic thioamides by spectroscopic and magnetic resonance methods. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 81(1). Retrieved from [Link]

  • ResearchGate. (n.d.). Spectroscopic characterization of thionine species in different media. Retrieved from [Link]

  • Purdue College of Engineering. (2012, May). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Retrieved from [Link]

  • Li, S., et al. (2010). Synthesis, Crystal Structure and Spectral Properties of Thiazole Orange Derivative. E-Journal of Chemistry, 7(1). Retrieved from [Link]

  • University of Regensburg. (n.d.). UV-visible Spectroscopy. Retrieved from [Link]

  • Chemistry Steps. (2025, August 29). Interpreting IR Spectra. Retrieved from [Link]

  • Shimadzu. (n.d.). UV-Vis Absorption Spectroscopy - Theory. Retrieved from [Link]

  • YouTube. (2023, June 2). Types of Electronic Transitions in UV-Visible Spectroscopy. Retrieved from [Link]

  • ResearchGate. (2026, February 18). Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. Retrieved from [Link]

  • Slideshare. (n.d.). UV visible spectroscopy ( electronic spectroscopy). Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy. Retrieved from [Link]

  • YouTube. (2020, July 9). Electronic transitions in UV Visible spectroscopy. Retrieved from [Link]

  • Valencia College. (n.d.). Experiment 10 Dye Concentration Using a UV-Vis Spectrophotometer. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-1,3-thiazinane-2-thione. Retrieved from [Link]

  • Technology Networks. (2023, December 18). UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applications. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of thiazole-2(3H)-thiones (5a-b). Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

  • Lumen Learning. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • Clark College. (n.d.). INFRARED SPECTROSCOPY (IR). Retrieved from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

Sources

Foundational

Thermodynamic Stability of 5-Bromothiazole-2(3H)-thione at Room Temperature: A Framework for Comprehensive Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract 5-Bromothiazole-2(3H)-thione is a heterocyclic compound featuring a scaffold of significant interest in medicinal chemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromothiazole-2(3H)-thione is a heterocyclic compound featuring a scaffold of significant interest in medicinal chemistry. Understanding its thermodynamic stability is paramount for its viable application in drug development, dictating storage, formulation, and shelf-life. This guide provides a comprehensive framework for assessing the stability of 5-Bromothiazole-2(3H)-thione at room temperature. In the absence of extensive published data for this specific molecule, we leverage established principles from computational chemistry, authoritative regulatory guidelines, and data from structurally related analogues. This document outlines a multi-faceted approach, combining theoretical stability predictions with a robust experimental program based on forced degradation studies. The methodologies are designed to not only determine stability but also to elucidate potential degradation pathways, thereby providing a self-validating system for ensuring chemical integrity.

Introduction: The Imperative for Stability Analysis

The thiazole ring is a privileged scaffold in drug discovery, present in numerous FDA-approved drugs.[1] Its derivatives are explored for a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties.[2][3] The introduction of a bromine atom and a thione group, as in 5-Bromothiazole-2(3H)-thione, creates a molecule with unique electronic and steric properties, potentially enhancing its pharmacological profile.

However, these same features can introduce chemical liabilities. The ultimate success of any active pharmaceutical ingredient (API) hinges on its stability. A molecule that degrades under normal storage conditions can lead to loss of potency, the formation of toxic impurities, and unpredictable therapeutic outcomes. Therefore, a thorough evaluation of thermodynamic stability is not merely a regulatory requirement but a foundational pillar of drug development.[4][5]

This guide addresses the critical need for a systematic stability assessment of 5-Bromothiazole-2(3H)-thione. We will explore its structural features, propose computational and experimental workflows to probe its stability, and discuss the analytical techniques required to generate reliable, submission-quality data.

Theoretical Assessment of Inherent Stability

A proactive assessment of stability begins with a theoretical analysis of the molecular structure. This allows for the prediction of potential weak points and informs the design of subsequent experimental studies.

Structural Features and Potential Liabilities

The stability of 5-Bromothiazole-2(3H)-thione is influenced by three key features:

  • The Thiazole Ring: While aromatic heterocycles are generally stable, the presence of two different heteroatoms (nitrogen and sulfur) creates a complex electronic environment that can be susceptible to specific degradation mechanisms.

  • The C5-Bromine Bond: Carbon-halogen bonds, particularly C-Br, can be labile. This site is a potential target for nucleophilic substitution or reductive dehalogenation. Photolytic cleavage is also a known degradation pathway for brominated organic compounds.[1][6]

  • The C2-Thione Group: The C=S double bond is a critical feature. This group engages in thione-thiol tautomerism (Figure 1), which can significantly impact reactivity. The thione form is susceptible to oxidation at the sulfur atom, while the thiol tautomer (5-Bromo-1,3-thiazol-2-thiol) presents a nucleophilic thiol group.

Figure 1: Thione-Thiol Tautomerism

G cluster_0 5-Bromothiazole-2(3H)-thione (Thione Form) cluster_1 5-Bromo-1,3-thiazol-2-thiol (Thiol Form) Thione Thione Thiol Thiol Thione->Thiol Tautomerization

Caption: The equilibrium between the thione and thiol forms of the molecule.
Computational Workflow for Stability Prediction

Computational chemistry offers a powerful, resource-efficient method for initial stability assessment. Density Functional Theory (DFT) calculations can provide insights into both thermodynamic and kinetic stability.

  • Rationale: By calculating the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, one can determine the HOMO-LUMO gap. A larger gap generally correlates with higher kinetic stability and lower chemical reactivity.[7] Furthermore, calculating the Gibbs free energy of potential degradation reactions can predict their thermodynamic favorability.[8]

  • Structure Optimization: Perform geometry optimization for both the thione and thiol tautomers using a suitable DFT functional (e.g., B3LYP or M06-2X) and basis set (e.g., 6-311++G(d,p)).

  • Thermodynamic Calculation: Calculate the Gibbs free energy (G) for each optimized tautomer to predict their relative stability at room temperature (298.15 K).

  • Frontier Molecular Orbital Analysis: Determine the HOMO and LUMO energies and calculate the energy gap (ΔE = E_LUMO - E_HOMO).

  • Degradation Pathway Modeling: Model potential degradation reactions (e.g., hydrolysis, oxidation) by calculating the transition state energies and the overall change in Gibbs free energy (ΔG_rxn). A negative ΔG_rxn suggests a thermodynamically favorable degradation pathway.

Experimental Framework: Forced Degradation Studies

Forced degradation (or stress testing) is the cornerstone of experimental stability evaluation. It involves subjecting the compound to conditions more severe than accelerated storage to identify likely degradation products and pathways.[5] This is a regulatory expectation outlined in the International Council for Harmonisation (ICH) guidelines.[4][9]

The workflow for these studies is critical for a comprehensive understanding of the molecule's stability profile.

Figure 2: Experimental Stability Assessment Workflow

G cluster_0 Phase 1: Preparation & Method Development cluster_1 Phase 2: Forced Degradation Studies (ICH Q1A/Q1B) cluster_2 Phase 3: Analysis & Elucidation cluster_3 Phase 4: Final Stability Assessment prep API Procurement & Characterization method_dev Develop & Validate Stability-Indicating HPLC Method prep->method_dev hydrolysis Hydrolysis (Acid, Base, Neutral) method_dev->hydrolysis oxidation Oxidation (e.g., H2O2) photolysis Photolysis (UV/Vis Light) thermal Thermal Stress (Dry Heat) analysis Analyze Stressed Samples via HPLC-UV/MS elucidation Isolate & Characterize Degradants (LC-MS, NMR) analysis->elucidation pathway Propose Degradation Pathways elucidation->pathway long_term Long-Term & Accelerated Stability Studies pathway->long_term report Establish Storage Conditions & Shelf-Life long_term->report G cluster_hydrolysis Hydrolysis (Acid/Base) cluster_oxidation Oxidation (H₂O₂) cluster_photolysis Photolysis (UV/Vis) A 5-Bromothiazole-2(3H)-thione B Ring Opening Products A->B C Thiazole-2(3H)-one (Debromination/Hydrolysis) A->C D Sulfoxide/Sulfone Derivatives A->D E Thiazole-2(3H)-thione (Reductive Debromination) A->E

Sources

Protocols & Analytical Methods

Method

Synthesis of High-Purity 5-Bromothiazole-2(3H)-thione: An Application and Protocol Guide

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of high-purity 5-Bromothiazole-2(3H)-thione, a heterocyclic compound of significant interest in medicinal chemistry and drug developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of high-purity 5-Bromothiazole-2(3H)-thione, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and pharmaceutical sciences. The protocol herein is designed to be self-validating, with explanations of the underlying chemical principles and causality behind the experimental choices, ensuring both reproducibility and a deep understanding of the synthetic pathway.

Introduction

Thiazole-containing heterocycles are fundamental scaffolds in a vast array of pharmacologically active molecules. The introduction of a bromine atom and a thione group at specific positions on the thiazole ring, as in 5-Bromothiazole-2(3H)-thione, offers unique opportunities for further functionalization and the development of novel therapeutic agents. The thione group, existing in tautomeric equilibrium with its thiol form, provides a reactive handle for various chemical transformations, while the bromo-substituent is amenable to a range of cross-coupling reactions, making this molecule a versatile building block in drug discovery programs.

This application note details a robust two-step synthetic route commencing with the readily available 2-aminothiazole. The synthesis involves an initial electrophilic bromination to yield the key intermediate, 2-amino-5-bromothiazole, followed by a Sandmeyer-type reaction to convert the amino group into the desired thione functionality.

Materials and Reagents

A comprehensive list of all necessary materials and reagents is provided below. All chemicals should be of high purity (reagent grade or higher) and used as received from the supplier unless otherwise noted.

Reagent/MaterialChemical FormulaMolar Mass ( g/mol )CAS NumberSupplierNotes
2-AminothiazoleC₃H₄N₂S100.1496-50-4Sigma-AldrichStarting material.
Acetic Acid (Glacial)CH₃COOH60.0564-19-7Fisher ScientificSolvent for bromination.
BromineBr₂159.817726-95-6Acros OrganicsHighly corrosive and toxic. Handle with extreme care in a fume hood.
Sodium BicarbonateNaHCO₃84.01144-55-8VWRFor neutralization.
Ethyl AcetateC₄H₈O₂88.11141-78-6J.T. BakerExtraction solvent.
Anhydrous Sodium SulfateNa₂SO₄142.047757-82-6EMD MilliporeDrying agent.
Hydrochloric Acid (conc.)HCl36.467647-01-0MallinckrodtFor diazotization.
Sodium NitriteNaNO₂69.007632-00-0Sigma-AldrichDiazotizing agent. Toxic and oxidizing.
Potassium Ethyl XanthateC₃H₅KOS₂160.30140-89-6TCI ChemicalsThiolating agent.
EthanolC₂H₅OH46.0764-17-5Decon LabsSolvent for purification.
Diethyl Ether(C₂H₅)₂O74.1260-29-7Fisher ScientificExtraction solvent.
Potassium HydroxideKOH56.111310-58-3BDH ChemicalsFor hydrolysis.

Experimental Protocols

The synthesis of 5-Bromothiazole-2(3H)-thione is achieved through a two-step process, which is outlined in the workflow diagram below.

Synthesis_Workflow cluster_step1 Step 1: Synthesis of 2-Amino-5-bromothiazole cluster_step2 Step 2: Synthesis of 5-Bromothiazole-2(3H)-thione A 2-Aminothiazole B Dissolution in Acetic Acid A->B C Bromination with Br₂ B->C D Neutralization with NaHCO₃ C->D E Extraction with Ethyl Acetate D->E F Drying and Concentration E->F G 2-Amino-5-bromothiazole (Intermediate) F->G H 2-Amino-5-bromothiazole G->H I Diazotization (NaNO₂, HCl) H->I J Reaction with Potassium Ethyl Xanthate I->J K Hydrolysis of Xanthate Intermediate J->K L Acidification and Isolation K->L M Purification (Recrystallization) L->M N High-Purity 5-Bromothiazole-2(3H)-thione M->N Reaction_Mechanism cluster_mech1 Step 1: Electrophilic Bromination cluster_mech2 Step 2: Sandmeyer-type Thiolation 2-Aminothiazole 2-Aminothiazole Bromonium Ion Attack Bromonium Ion Attack 2-Aminothiazole->Bromonium Ion Attack Br₂ Sigma Complex Sigma Complex Bromonium Ion Attack->Sigma Complex 2-Amino-5-bromothiazole 2-Amino-5-bromothiazole Sigma Complex->2-Amino-5-bromothiazole -H⁺ Diazonium Salt Diazonium Salt 2-Amino-5-bromothiazole->Diazonium Salt NaNO₂, HCl Xanthate Intermediate Xanthate Intermediate Diazonium Salt->Xanthate Intermediate Potassium Ethyl Xanthate Thiolate Thiolate Xanthate Intermediate->Thiolate KOH, EtOH (Hydrolysis) 5-Bromothiazole-2-thiol 5-Bromothiazole-2-thiol Thiolate->5-Bromothiazole-2-thiol H⁺ 5-Bromothiazole-2(3H)-thione 5-Bromothiazole-2(3H)-thione 5-Bromothiazole-2-thiol->5-Bromothiazole-2(3H)-thione Tautomerization

Application

Preparation of pharmaceutical intermediates using 5-Bromothiazole-2(3H)-thione

An In-Depth Guide to the Synthesis of Pharmaceutical Intermediates Using 5-Bromothiazole-2(3H)-thione Authored by: A Senior Application Scientist Abstract 5-Bromothiazole-2(3H)-thione is a highly versatile heterocyclic b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Synthesis of Pharmaceutical Intermediates Using 5-Bromothiazole-2(3H)-thione

Authored by: A Senior Application Scientist

Abstract

5-Bromothiazole-2(3H)-thione is a highly versatile heterocyclic building block pivotal in modern medicinal chemistry. Its unique trifunctional architecture—comprising a nucleophilic thione, a reactive secondary amine, and a strategically positioned bromine atom amenable to cross-coupling reactions—renders it an invaluable scaffold for constructing diverse pharmaceutical intermediates. This guide elucidates the core reactivity of this compound and provides detailed, field-proven protocols for its selective functionalization through N-alkylation, S-alkylation, and palladium-catalyzed C-C bond formation. By explaining the causality behind experimental choices, this document serves as a practical resource for researchers, scientists, and drug development professionals aiming to leverage this powerful synthon in their discovery programs.

Introduction: The Strategic Value of 5-Bromothiazole-2(3H)-thione

The thiazole ring is a privileged scaffold found in numerous FDA-approved drugs, valued for its ability to engage in hydrogen bonding and other non-covalent interactions within biological targets.[1][2] 5-Bromothiazole-2(3H)-thione emerges as a particularly strategic starting material due to its inherent chemical handles, which allow for controlled, sequential, and divergent synthesis of complex molecular architectures.

The core of its reactivity lies in its tautomeric nature and the presence of three distinct reactive sites, which can be selectively addressed through careful choice of reaction conditions.

  • Thione-Thiol Tautomerism : The compound exists in equilibrium between the thione (amide-like) and thiol (aromatic) forms. This equilibrium is the key to selectively performing N- or S-alkylation.

  • C5-Bromine Atom : This site is a prime handle for introducing molecular diversity through transition-metal-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings.[1]

  • Nucleophilic Nitrogen/Sulfur : The N-H and S-H (in the thiol tautomer) protons are acidic and can be removed by a base to generate potent nucleophiles for reaction with various electrophiles.

This guide will provide detailed protocols for exploiting each of these reactive centers to forge key pharmaceutical intermediates.

Mechanistic Insight: Directing Reactivity via Tautomer Control

The choice of base and solvent is critical in directing the alkylation of 5-Bromothiazole-2(3H)-thione. The thione form is generally more stable, but the thiol tautomer is crucial for S-alkylation.

  • For S-Alkylation : Softer, weaker bases (e.g., K₂CO₃, NaHCO₃) in polar aprotic solvents like DMF or acetonitrile (MeCN) are sufficient to deprotonate the more acidic thiol tautomer, favoring the formation of the highly nucleophilic thiolate anion.

  • For N-Alkylation : A stronger base, such as sodium hydride (NaH) or potassium hydroxide (KOH), is typically required to deprotonate the less acidic nitrogen of the thione tautomer.[3][4] The reaction is often performed at low temperatures to control reactivity.

G cluster_0 Thione Tautomer (More Stable) cluster_1 Thiol Tautomer (More Acidic) cluster_2 N-Alkylation Pathway cluster_3 S-Alkylation Pathway Thione 5-Bromothiazole-2(3H)-thione Thiol 5-Bromo-1,3-thiazol-2-thiol Thione->Thiol Tautomerization N_Anion Nitrogen Anion (Strong Base, e.g., NaH) Thione->N_Anion Deprotonation S_Anion Thiolate Anion (Weak Base, e.g., K2CO3) Thiol->S_Anion Deprotonation N_Product N-Alkyl Product N_Anion->N_Product + R-X S_Product S-Alkyl Product (2-(Alkylthio)thiazole) S_Anion->S_Product + R-X

Caption: Tautomer-directed reactivity of 5-Bromothiazole-2(3H)-thione.

Application Protocol 1: S-Alkylation for 2-(Alkylthio)thiazole Intermediates

Introduction & Rationale The 2-(alkylthio)thiazole moiety is a common feature in various biologically active compounds. S-alkylation of 5-Bromothiazole-2(3H)-thione provides a direct route to these valuable intermediates, which can be further functionalized at the C5 position. This protocol uses mild conditions to selectively form the C-S bond.

Experimental Protocol

Materials and Reagents:

  • 5-Bromothiazole-2(3H)-thione (1.0 eq)

  • Alkyl Halide (e.g., Benzyl Bromide, Methyl Iodide) (1.1 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 5-Bromothiazole-2(3H)-thione (1.0 eq) and anhydrous DMF (approx. 0.2 M concentration).

  • Base Addition: Add anhydrous potassium carbonate (1.5 eq) to the stirred solution.

  • Electrophile Addition: Stir the suspension at room temperature for 15-20 minutes. Then, add the alkyl halide (1.1 eq) dropwise.

  • Reaction Monitoring: Continue stirring at room temperature. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 2-6 hours).

  • Work-up: Upon completion, pour the reaction mixture into water and transfer to a separatory funnel.

  • Extraction: Extract the aqueous layer with ethyl acetate (3x).

  • Washing and Drying: Combine the organic layers and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-(alkylthio)-5-bromothiazole.

Alkylating Agent (R-X)Product ClassPotential Application Area
Benzyl Bromide2-(Benzylthio)thiazoleScaffolds for anticancer agents
Methyl Iodide2-(Methylthio)thiazoleGeneral building block
Propargyl Bromide2-(Propargylthio)thiazoleIntermediates for click chemistry
Ethyl BromoacetateThiazole-2-thioacetatePrecursors for more complex side chains

Application Protocol 2: N-Alkylation for 3-Alkyl-5-bromothiazole-2(3H)-thione Intermediates

Introduction & Rationale N-substituted thiazole-2-thiones are key intermediates in the synthesis of combretastatin analogs and other potent cytotoxic agents that target tubulin polymerization.[5] This protocol employs a strong base to facilitate the deprotonation of the ring nitrogen, leading to the desired N-alkylated product.

Experimental Protocol

Materials and Reagents:

  • 5-Bromothiazole-2(3H)-thione (1.0 eq)

  • Alkyl Halide (e.g., 3,4,5-Trimethoxybenzyl chloride) (1.2 eq)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous Ammonium Chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a dry, three-neck round-bottom flask under an inert atmosphere, add a solution of 5-Bromothiazole-2(3H)-thione (1.0 eq) in anhydrous THF.

  • Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

  • Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes. A color change or cessation of gas evolution indicates the formation of the anion.

  • Electrophile Addition: Slowly add a solution of the alkyl halide (1.2 eq) in anhydrous THF to the reaction mixture at 0 °C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction's progress by TLC.

  • Work-up: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by silica gel column chromatography to yield the pure 3-alkyl-5-bromothiazole-2(3H)-thione.

G Start 5-Bromothiazole-2(3H)-thione N_Alkylation Protocol 2: N-Alkylation (NaH, THF, R1-X) Start->N_Alkylation S_Alkylation Protocol 1: S-Alkylation (K2CO3, DMF, R1-X) Start->S_Alkylation N_Product N-Alkyl Intermediate N_Alkylation->N_Product S_Product S-Alkyl Intermediate S_Alkylation->S_Product Suzuki Protocol 3: Suzuki Coupling (Pd Catalyst, Base, R2-B(OH)2) C5_Product_N N-Alkyl, C5-Aryl Product Suzuki->C5_Product_N C5_Product_S S-Alkyl, C5-Aryl Product Suzuki->C5_Product_S N_Product->Suzuki Further Functionalization S_Product->Suzuki Further Functionalization

Caption: Synthetic workflow illustrating divergent functionalization.

Application Protocol 3: C5-Arylation via Suzuki-Miyaura Cross-Coupling

Introduction & Rationale The Suzuki-Miyaura cross-coupling is a cornerstone of modern drug discovery, enabling the formation of C-C bonds between aryl halides and boronic acids. Applying this reaction to a 5-bromothiazole intermediate (either N- or S-alkylated) is a powerful strategy for introducing aryl or heteroaryl moieties, which are critical for modulating a compound's pharmacological profile.[1]

Experimental Protocol

Materials and Reagents:

  • Substituted 5-Bromothiazole (from Protocol 1 or 2) (1.0 eq)

  • Arylboronic Acid (e.g., 4-methoxyphenylboronic acid) (1.5 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq)

  • Potassium Carbonate (K₂CO₃), aqueous solution (2.0 M) or anhydrous solid (3.0 eq)

  • Solvent system (e.g., 1,4-Dioxane or DMF/Water)

  • Celite

Procedure:

  • Reaction Setup: In a reaction vessel suitable for heating, combine the 5-bromothiazole substrate (1.0 eq), the arylboronic acid (1.5 eq), and the palladium catalyst (0.05 eq).

  • Degassing: Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times to remove oxygen, which can deactivate the catalyst.

  • Solvent and Base Addition: Add the degassed solvent (e.g., dioxane) followed by the degassed aqueous base (e.g., 2M K₂CO₃).

  • Heating and Monitoring: Heat the reaction mixture to 80-100 °C. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

  • Work-up: Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filtration: Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with additional ethyl acetate.

  • Extraction: Transfer the filtrate to a separatory funnel, wash with water and brine, and dry the organic layer over Na₂SO₄.

  • Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to obtain the C5-arylated thiazole derivative.

Boronic Acid (R-B(OH)₂)Resulting Scaffold MoietyRelevance
Phenylboronic acid5-PhenylthiazoleCore structure in various agents
4-Pyridylboronic acid5-(Pyridin-4-yl)thiazoleIntroduces H-bond acceptor, improves solubility
3-Aminophenylboronic acid5-(3-Aminophenyl)thiazoleHandle for further amide coupling
4-Fluorophenylboronic acid5-(4-Fluorophenyl)thiazoleFluorine can enhance metabolic stability

Conclusion

5-Bromothiazole-2(3H)-thione is a testament to the power of strategic functionalization in chemical synthesis. By understanding its tautomeric equilibrium and the distinct reactivity of its N, S, and C5 positions, medicinal chemists can unlock a vast chemical space of potential drug candidates. The protocols detailed herein provide a reliable and reproducible foundation for synthesizing diverse libraries of thiazole-based intermediates, accelerating the path from initial hit to clinical candidate.

References

  • Vertex AI Search. (2024).
  • Ikemoto, T., Tokuda, O., & Gao, W.-G. (2005). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. Sumitomo Kagaku.
  • Schömberg, F., Perić, M., & Vilotijevic, I. (2022).
  • Google Patents. (2004).
  • Jessop, P. G., et al. (2000). The Syntheses of Pharmaceutical Intermediates in Supercritical Fluids. Industrial & Engineering Chemistry Research, 39(12), 4488.
  • BenchChem. (2025).
  • Gáspár, A., et al. (2021). Benzothiazolium salts as reagents for the deoxygenative perfluoroalkylthiolation of alcohols. Beilstein Journal of Organic Chemistry.
  • Organic Chemistry Portal. (n.d.).
  • Al-Suwaidan, I. A., et al. (2022). Mechanochemical rapid synthesis of novel thiazoles linked to 2H-chromen-2-one moiety. HETEROCYCLES, 104(12).
  • ResearchGate. (n.d.). Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors.
  • Macedo, S., et al. (2021). New Heterocyclic Combretastatin A-4 Analogs: Synthesis and Biological Activity of Styryl-2(3H)-benzothiazolones. Molecules, 26(24), 7687.
  • Banimustafa, M., et al. (2014). Synthesis and biological evaluation of 3-(trimethoxyphenyl)-2(3H)-thiazole thiones as combretastatin analogs. European Journal of Medicinal Chemistry, 71, 124-131.
  • Kamal, A., et al. (2023). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Pharmaceuticals, 16(5), 743.
  • Organic Chemistry Portal. (2009).
  • BenchChem. (2025).
  • Chemical Communications (RSC Publishing). (n.d.). Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols.
  • MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.
  • Thesis Template. (n.d.).
  • BenchChem. (2025).
  • MDPI. (2025).
  • ResearchGate. (2025).

Sources

Method

1H and 13C NMR spectroscopy sample preparation for 5-Bromothiazole-2(3H)-thione

Application Note: ¹H and ¹³C NMR Spectroscopy Sample Preparation for 5-Bromothiazole-2(3H)-thione Executive Summary & Physicochemical Context For researchers and drug development professionals, the accurate structural ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: ¹H and ¹³C NMR Spectroscopy Sample Preparation for 5-Bromothiazole-2(3H)-thione

Executive Summary & Physicochemical Context

For researchers and drug development professionals, the accurate structural characterization of heterocyclic building blocks like 5-Bromothiazole-2(3H)-thione is a critical quality control step. However, preparing samples for Nuclear Magnetic Resonance (NMR) spectroscopy is not a one-size-fits-all procedure. The quality of the final spectrum is inextricably linked to the physicochemical properties of the analyte and the precise execution of the sample preparation.

5-Bromothiazole-2(3H)-thione presents a unique analytical challenge due to its thione-thiol tautomerism . The compound exists in a dynamic equilibrium between the 2(3H)-thione form (containing an N-H proton and a C=S bond) and the 2-thiol form (containing an N=C and C-SH bond). Analytical and theoretical studies on the 2-mercaptothiazole scaffold demonstrate that the thione tautomer is significantly lower in energy and predominates in the solid state and in highly polar environments[1].

If a low-polarity solvent like Chloroform-d (CDCl₃) is used, the compound may experience intermediate exchange rates between tautomeric or dimeric forms on the NMR timescale, resulting in broadened, unresolved signals[1]. To enforce structural rigidity and obtain sharp resonances, a highly polar, hydrogen-bond accepting solvent such as Dimethyl Sulfoxide-d₆ (DMSO-d₆) must be utilized. DMSO-d₆ stabilizes the thione form, effectively locking the equilibrium and ensuring high-fidelity spectral data[1].

Sensitivity Dynamics and Concentration Causality

The inherent physics of NMR dictates the required sample mass. The ¹H nucleus is highly abundant and possesses a high gyromagnetic ratio, making it extremely sensitive. Conversely, the ¹³C nucleus is approximately 6,000 times less sensitive than ¹H due to its low natural abundance (1.1%) and lower gyromagnetic ratio[2].

To achieve an adequate signal-to-noise (S/N) ratio without requiring days of acquisition time, ¹³C NMR requires a saturated or highly concentrated solution. However, a critical causality must be managed: preparing a single, overly concentrated sample (e.g., >100 mg/mL) to speed up ¹³C acquisition will increase the macroscopic viscosity of the solution. High viscosity restricts the molecular tumbling rate of the analyte, which dramatically shortens the transverse relaxation time ( T2​ ) and leads to broad, poorly resolved lines in the ¹H spectrum[3]. Therefore, a balanced concentration strategy is required.

Quantitative Data Summary

Table 1: Optimal Concentration Parameters for 5-Bromothiazole-2(3H)-thione

Nucleus Target Mass Concentration Acquisition Time Impact Viscosity / Resolution Risk
¹H NMR 5 – 25 mg ~7 – 35 mM Minutes Low risk; yields sharp lines.

| ¹³C NMR | 50 – 100 mg | ~70 – 140 mM | 20 – 60 Minutes | High risk; may broaden ¹H signals. |

Table 2: Solvent Selection Matrix

Solvent Polarity Tautomer Stabilization Suitability for 5-Bromothiazole-2(3H)-thione
DMSO-d₆ High Thione form (Strong H-bonding) Optimal . Sharp signals, high solubility.

| CDCl₃ | Low | Intermediate exchange | Suboptimal . Broad signals, potential solubility limits. |

Tautomerism A 5-Bromothiazole-2(3H)-thione (Solid State) B Thione-Thiol Tautomeric Equilibrium A->B C DMSO-d6 (High Polarity, H-Bonding) B->C Dissolve in D CDCl3 (Low Polarity) B->D Dissolve in E Thione Form Stabilized (Sharp NMR Signals) C->E H-Bond Acceptor F Intermediate Exchange (Broadened NMR Signals) D->F Weak Solvation

Fig 1: Solvent-dependent tautomeric stabilization pathway for 2-mercaptothiazole derivatives.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. By strictly controlling the physical environment of the sample, you eliminate the variables that cause poor shimming and spectral artifacts.

Step 1: Analyte Weighing

  • For a routine ¹H spectrum, weigh 5 to 25 mg of 5-Bromothiazole-2(3H)-thione into a clean, dry secondary glass vial[3].

  • For a ¹³C spectrum, weigh 50 to 100 mg[3]. (Note: If both spectra must be acquired from a single tube, aim for ~50 mg to balance ¹³C sensitivity against ¹H line broadening).

Step 2: Dissolution in a Secondary Vial

  • Add 0.6 to 0.7 mL of high-purity DMSO-d₆ to the secondary vial.

  • Causality: Never attempt to dissolve the solid directly inside the 5 mm NMR tube. The narrow geometry of the tube prevents effective mixing, leading to concentration gradients that make the sample impossible to shim correctly[3].

  • Vortex or gently sonicate the vial until the solid is visually dissolved.

Step 3: Filtration (Critical Step)

  • Pack a small, tight plug of glass wool into the narrow neck of a glass Pasteur pipette.

  • Causality: Do not use cotton wool, as DMSO-d₆ will extract polymeric materials from the cotton, which will appear as contaminant peaks in the ¹H spectrum.

  • Filter the dissolved sample through the glass wool directly into a high-quality, unscratched 5 mm NMR tube.

  • Causality: Solid micro-particles possess a different magnetic susceptibility than the surrounding solvent. Any suspended particulate will distort the local magnetic field homogeneity ( B0​ ), causing broad, indistinct spectral lines that cannot be corrected by the spectrometer's shim coils[2].

Step 4: Volume and Depth Calibration

  • Ensure the final solvent height in the NMR tube is exactly 40 to 50 mm (which corresponds to roughly 0.6 - 0.7 mL)[4][5].

  • Causality: Filling below 40 mm causes the liquid-air meniscus to sit within the active volume of the probe's radiofrequency coils, causing severe magnetic susceptibility gradients (shimming failure)[4]. Filling above 50 mm wastes expensive deuterated solvent without providing any additional signal[4].

Step 5: Capping and Referencing

  • Seal the tube with a clean, unchipped cap[2].

  • DMSO-d₆ contains a residual pentuplet ¹H signal at 2.50 ppm and a septet ¹³C signal at 39.52 ppm, which serve as intrinsic internal references for chemical shift calibration[3].

Workflow S1 Step 1: Weigh Sample 1H: 5-25 mg | 13C: 50-100 mg S2 Step 2: Dissolve in 0.6-0.7 mL DMSO-d6 (In Secondary Vial) S1->S2 S3 Step 3: Vortex / Sonicate Ensure Complete Dissolution S2->S3 S4 Step 4: Filter Solution (Via Glass Wool Plug) S3->S4 Removes Particulates S5 Step 5: Transfer to 5 mm NMR Tube (Fill height: 40-50 mm) S4->S5 Prevents Susceptibility Artifacts S6 Step 6: Cap, Label, & Degas Ready for Acquisition S5->S6 Ensures Optimal Shimming

Fig 2: Step-by-step self-validating NMR sample preparation workflow.

Validation & Quality Control (Self-Validating System)

A properly executed protocol validates itself at the spectrometer console:

  • Lock Stability: Upon inserting the sample, the spectrometer should rapidly find and hold the deuterium lock signal from the DMSO-d₆. A fluctuating lock indicates insufficient solvent volume or the presence of paramagnetic impurities[4].

  • Shim Convergence: Automated or manual shimming (adjusting the Z0, Z1, and Z2 gradients) should converge quickly. If the Z-shims require extreme values or fail to narrow the lock signal, it is a direct confirmation that Step 3 (Filtration) or Step 4 (Volume Calibration) was executed poorly[3][4].

  • Spectral Baseline: The resulting ¹³C spectrum should exhibit a flat baseline. Severe baseline rolling often indicates that the sample concentration is too high, leading to acoustic ringing or incomplete relaxation between pulses.

References

  • NMR Sample Preparation | Chemical Instrumentation Facility Iowa State University [Link]

  • Sample Preparation & NMR Tubes | Chemical Research Support Weizmann Institute of Science[Link]

  • NMR Sample Preparation - Western University Western University, Department of Chemistry[Link]

  • 2-MERCAPTOBENZOTHIAZOLE - Ataman Kimya Ataman Chemicals[Link]

  • Novel C3-Methylene-Bridged Indole Derivatives with and without Substituents at N1 - PMC National Institutes of Health (NIH) / Molecules[Link]

Sources

Application

Application Note: Catalytic Applications of 5-Bromothiazole-2(3H)-thione in Organic Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Advanced Technical Guide & Experimental Protocols Executive Summary The thiazole-2(3H)-thione scaffold is a privileged motif in modern o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Advanced Technical Guide & Experimental Protocols

Executive Summary

The thiazole-2(3H)-thione scaffold is a privileged motif in modern organic synthesis, bridging the gap between radical chemistry and organometallic catalysis. Specifically, 5-Bromothiazole-2(3H)-thione serves as a highly modular, dual-purpose catalytic precursor. The installation of a bromine atom at the C5 position is not merely structural; it provides a critical synthetic handle that dictates the molecule's electronic properties and reactivity.

This application note explores two advanced paradigms leveraging this compound:

  • Radical Covalent Catalysis: Utilizing the thione core to generate excited-state triplet biradicals for complex skeletal reorganizations[1][2].

  • N-Heterocyclic Carbene (NHC) Precursor Synthesis: Exploiting the C5-bromo substituent for late-stage backbone functionalization, followed by oxidative desulfurization to yield highly tuned thiazolium salts[3].

By understanding the causality behind these molecular designs, researchers can deploy 5-Bromothiazole-2(3H)-thione to unlock challenging synthetic pathways in drug development and materials science.

Mechanistic Insights: The Role of the C5-Bromo Substituent

To effectively utilize 5-Bromothiazole-2(3H)-thione, one must understand the interplay between the thione moiety and the C5 halogen:

  • Electronic Tuning for Photoredox Catalysis: In radical covalent catalysis, the thiazole-2-thione core acts as a robust radical precursor. Under visible-light irradiation and in the presence of an Iridium photocatalyst, it forms an excited-state triplet biradical[1]. The C5-bromo group lowers the LUMO and modulates the triplet energy state, stabilizing the resulting biradical adduct and preventing unwanted side reactions.

  • Directing Group for Backbone Functionalization: In NHC design, the catalytic efficacy of the carbene is heavily influenced by its backbone. The C5-bromo group undergoes rapid, site-selective lithium-halogen exchange at cryogenic temperatures. This allows for the introduction of phosphanyl, aryl, or alkyl groups, creating hemilabile ligands or sterically demanding NHC architectures[3].

G Substrate Vinylaziridine Substrate Adduct Covalent Radical Adduct Substrate->Adduct Activation Catalyst 5-Bromo-TZT (Ground State) Excited Excited Triplet Biradical (TZT*) Catalyst->Excited Energy Transfer Excited->Adduct Covalent Binding Adduct->Catalyst Catalyst Regeneration Product Aminocyclopentane Product Adduct->Product Skeletal Reorganization Light Visible Light (Ir Photocatalyst) Light->Excited

Figure 1: Photocatalytic cycle of 5-Bromothiazole-2(3H)-thione acting as a radical covalent catalyst.

Quantitative Data: Catalytic Efficiency and Yields

The following tables summarize the empirical data demonstrating the superiority and utility of the 5-bromo substituted scaffold in both radical catalysis and NHC precursor synthesis.

Table 1: Influence of C5-Substitution on Thiazole-2-thione Photocatalytic Efficiency Reaction: Skeletal reorganization of N-sulfonyl vinylaziridines to aminocyclopentanes[1][2].

Catalyst Substituent (C5)Triplet Energy ( ET​ , kcal/mol)Catalyst Loading (mol%)Yield of Aminocyclopentane (%)Reaction Time (h)
Unsubstituted (-H)~62.41045%24
Methyl (-CH3)~63.11038%24
Bromo (-Br) ~58.5 5 89% 12
Phenyl (-Ph)~57.2582%14

Causality Note: The lower triplet energy of the 5-bromo derivative allows for more efficient energy transfer from the [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 photocatalyst, doubling the yield while halving the required catalyst loading.

Table 2: Yields of Backbone-Functionalized Thiazolium Salts via Oxidative Desulfurization Reaction: Conversion of functionalized thiones to NHC precursors[3].

Starting MaterialElectrophile (Post-Lithiation)Oxidant SystemProduct (NHC Precursor)Isolated Yield (%)
5-Bromothiazole-2-thioneClPPh2H2O2 / UreaC5-Phosphanoyl Thiazolium Salt84%
5-Bromothiazole-2-thioneMeIH2O2 / UreaC5-Methyl Thiazolium Salt91%
5-Bromothiazole-2-thioneAr-B(OH)2 (Pd-cat)H2O2 / UreaC5-Aryl Thiazolium Salt78%

Experimental Protocols

Protocol A: Visible-Light Photocatalytic Skeletal Reorganization

This protocol details the use of 5-Bromothiazole-2(3H)-thione as a radical covalent catalyst for the synthesis of complex aminocyclopentanes[1][2].

Reagents & Equipment:

  • 5-Bromothiazole-2(3H)-thione (5 mol%) *[Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1 mol%)

  • N-sulfonyl vinylaziridine substrate (1.0 equiv, 0.2 mmol)

  • Anhydrous, degassed Dichloromethane (DCM) (2.0 mL)

  • 456 nm Blue LED photoreactor

Step-by-Step Methodology:

  • Preparation of the Reaction Mixture: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the vinylaziridine substrate, 5-Bromothiazole-2(3H)-thione, and the Iridium photocatalyst.

  • Solvent Addition & Degassing (Critical Step): Add 2.0 mL of anhydrous DCM. The system must be rigorously degassed using three freeze-pump-thaw cycles. Causality: Triplet biradicals are highly sensitive to molecular oxygen ( O2​ ). Failure to remove O2​ will result in rapid quenching of the excited state, halting the catalytic cycle and leading to substrate degradation.

  • Irradiation: Backfill the tube with Argon. Place the tube in the blue LED photoreactor (456 nm) at ambient temperature (maintain cooling with a fan to prevent thermal background reactions). Stir vigorously for 12 hours.

  • Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The disappearance of the starting material validates the efficiency of the radical cascade.

  • Workup & Purification: Concentrate the mixture under reduced pressure. Purify directly via flash column chromatography on silica gel to isolate the aminocyclopentane product.

Protocol B: Synthesis of a Backbone-Functionalized NHC Precursor

This protocol outlines the conversion of 5-Bromothiazole-2(3H)-thione into a C-phosphanylated thiazolium salt, a highly active NHC precursor[3].

NHC_Synthesis Start 5-Bromothiazole- 2(3H)-thione Lithiation 1. n-BuLi (-78°C) 2. ClPR2 Start->Lithiation Phosphanyl 5-Phosphanyl- thiazole-2-thione Lithiation->Phosphanyl Backbone Tuning Oxidation H2O2 / Urea (Oxidative Desulfurization) Phosphanyl->Oxidation Thiazolium C-Phosphanoyl Thiazolium Salt Oxidation->Thiazolium Masked Carbene Release ActiveNHC Active NHC Catalyst Thiazolium->ActiveNHC Base Deprotonation

Figure 2: Synthetic workflow for generating backbone-functionalized NHC catalysts from 5-Bromothiazole-2(3H)-thione.

Step-by-Step Methodology:

  • Lithium-Halogen Exchange: Dissolve 5-Bromothiazole-2(3H)-thione (1.0 equiv, 3.17 mmol) in anhydrous THF (15 mL) under an Argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Metallation: Dropwise add n-Butyllithium (1.05 equiv, 2.5 M in hexanes). Stir for 30 minutes at -78 °C. Self-Validation: Quench a 0.1 mL aliquot with D2​O and analyze via GC-MS. Complete disappearance of the brominated mass peak and appearance of the deuterated mass peak confirms successful lithiation.

  • Phosphanylation: Add chlorodiphenylphosphine ( ClPPh2​ , 1.1 equiv) dropwise. Allow the reaction to warm to room temperature overnight. Quench with saturated NH4​Cl and extract with ethyl acetate to isolate the 5-phosphanyl-thiazole-2-thione intermediate.

  • Oxidative Desulfurization: Dissolve the intermediate (1.00 g) in chloroform (20 mL). Add H2​O2​ /urea complex (1.0 equiv) at ambient temperature[3]. Stir for 24 hours. Causality: The H2​O2​ /urea complex acts as a mild, anhydrous oxidant. It selectively oxidizes the exocyclic thione sulfur, facilitating its departure as sulfate/sulfur dioxide, thereby generating the cationic thiazolium ring without oxidizing the newly installed phosphine to a phosphine oxide.

  • Isolation: Filter the mixture to remove unreacted urea. Remove the solvent in vacuo and recrystallize the crude product from toluene to yield the pure C-phosphanoyl substituted thiazolium salt[3].

References

  • Designer Dithiocarbamates as Radical Covalent Catalysts via Excited-State Triplet Biradicals: Application to Skeletal Reorganization of Vinylaziridines Source: CiNii Research / National Institute of Informatics URL
  • Source: PubMed / National Institutes of Health (NIH)
  • Source: The Royal Society of Chemistry (RSC)

Sources

Method

In Vitro Assay Protocols for 5-Bromothiazole-2(3H)-thione Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Therapeutic Potential of Thiazole Scaffolds The thiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its wide range of biological activities.[1] Derivatives of thiaz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential of Thiazole Scaffolds

The thiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its wide range of biological activities.[1] Derivatives of thiazole are integral components of numerous FDA-approved drugs and are actively investigated for their potential as antimicrobial, anticancer, anti-inflammatory, and antiviral agents.[1][2] The 5-Bromothiazole-2(3H)-thione core, in particular, offers a unique chemical architecture for the development of novel therapeutic candidates. The presence of a bromine atom at the 5-position provides a handle for further chemical modifications to explore structure-activity relationships (SAR), while the thione group can contribute to the molecule's biological activity.[3]

This technical guide provides a comprehensive overview of in vitro assay protocols tailored for the evaluation of 5-Bromothiazole-2(3H)-thione derivatives. The methodologies detailed herein are designed to empower researchers in the fields of drug discovery and development to effectively characterize the biological activities of this promising class of compounds. The protocols are presented with a focus on scientific integrity, providing not only step-by-step instructions but also the rationale behind key experimental choices.

Anticipated Biological Activities and Mechanistic Insights

Based on the established bioactivities of related thiazole and thione-containing compounds, 5-Bromothiazole-2(3H)-thione derivatives are anticipated to exhibit a range of therapeutic effects. These may include:

  • Anticancer Activity: Many thiazole derivatives have demonstrated potent cytotoxic effects against various cancer cell lines.[4][5][6] The proposed mechanisms often involve the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for tumor growth and survival.[4][7]

  • Antimicrobial Activity: The thiazole nucleus is a well-established pharmacophore in the design of antimicrobial agents.[8][9] These compounds can exhibit broad-spectrum activity against both bacteria and fungi by potentially inhibiting essential microbial enzymes.[8][10]

  • Enzyme Inhibition: Specific thiazole derivatives have been identified as inhibitors of various enzymes, such as monoacylglycerol lipase (MAGL) and carbonic anhydrase.[11][12] This suggests that 5-Bromothiazole-2(3H)-thione derivatives could be explored as targeted enzyme inhibitors.

The following sections provide detailed protocols to investigate these potential activities.

Experimental Protocols

Protocol 1: In Vitro Anticancer Activity Assessment

A fundamental step in the evaluation of novel anticancer compounds is the assessment of their cytotoxic effects on cancer cell lines. The MTT assay is a widely used colorimetric method to determine cell viability.[13][14]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-Bromothiazole-2(3H)-thione derivatives against various human cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.[14]

Materials:

  • 5-Bromothiazole-2(3H)-thione derivatives

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)[4]

  • Complete cell culture medium (e.g., DMEM supplemented with 10% fetal bovine serum)

  • MTT solution (5 mg/mL in phosphate-buffered saline)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Culture the selected cancer cell lines in appropriate medium.

    • Trypsinize and count the cells.

    • Seed the cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium.[13]

    • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[15]

  • Compound Treatment:

    • Prepare a stock solution of the 5-Bromothiazole-2(3H)-thione derivatives in DMSO.

    • Perform serial dilutions of the compounds in the culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).[15]

    • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds.

    • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known anticancer drug like doxorubicin).[15]

  • Incubation:

    • Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.[16]

  • MTT Assay:

    • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[13]

    • Incubate the plates for an additional 4 hours at 37°C.

    • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration (logarithmic scale) to determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Data Presentation:

The results of the cytotoxicity screening can be summarized in a table format.

CompoundCell LineIC50 (µM)
Derivative 1MCF-7[Insert Value]
Derivative 1HepG2[Insert Value]
Derivative 2MCF-7[Insert Value]
Derivative 2HepG2[Insert Value]
DoxorubicinMCF-7[Insert Value]
DoxorubicinHepG2[Insert Value]

Table 1: Cytotoxicity of 5-Bromothiazole-2(3H)-thione derivatives against human cancer cell lines.

Workflow for In Vitro Anticancer Activity Assessment

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis CellCulture Culture Cancer Cell Lines CellSeeding Seed Cells in 96-well Plates CellCulture->CellSeeding CompoundPrep Prepare Compound Dilutions Treatment Treat Cells with Compounds CompoundPrep->Treatment CellSeeding->Treatment Incubation Incubate for 48-72h Treatment->Incubation MTT Add MTT and Incubate Incubation->MTT Solubilization Solubilize Formazan MTT->Solubilization Readout Measure Absorbance Solubilization->Readout Calculation Calculate Cell Viability Readout->Calculation IC50 Determine IC50 Values Calculation->IC50

Workflow for determining the anticancer activity of novel compounds.

Protocol 2: Antimicrobial Susceptibility Testing

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10][17]

Objective: To determine the MIC of 5-Bromothiazole-2(3H)-thione derivatives against a panel of pathogenic bacteria and fungi.

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Materials:

  • 5-Bromothiazole-2(3H)-thione derivatives

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strains (e.g., Candida albicans)

  • Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

  • 96-well microtiter plates

  • Spectrophotometer or microplate reader

Procedure:

  • Compound Preparation:

    • Prepare a stock solution of the test compounds in DMSO.

    • Perform a serial two-fold dilution of the compounds in the appropriate broth in a 96-well plate.

  • Inoculum Preparation:

    • Grow the microbial strains in the appropriate broth to the mid-logarithmic phase.

    • Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard.

    • Dilute the adjusted suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the wells.[10]

  • Inoculation and Incubation:

    • Add the prepared inoculum to each well of the microtiter plate containing the serially diluted compounds.

    • Include a positive control (broth with inoculum and no compound) and a negative control (broth only).

    • Incubate the plates at 35-37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

  • MIC Determination:

    • After incubation, visually inspect the plates for turbidity.

    • The MIC is the lowest concentration of the compound at which there is no visible growth.

    • Alternatively, the optical density at 600 nm can be measured using a microplate reader.

Data Presentation:

The antimicrobial activity can be presented in a tabular format.

CompoundS. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
Derivative 1[Insert Value][Insert Value][Insert Value]
Derivative 2[Insert Value][Insert Value][Insert Value]
Streptomycin[Insert Value][Insert Value]NA
FluconazoleNANA[Insert Value]

Table 2: Minimum Inhibitory Concentrations (MICs) of 5-Bromothiazole-2(3H)-thione derivatives against microbial strains.[8]

Workflow for Antimicrobial Susceptibility Testing

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis CompoundDilution Serial Dilution of Compounds Inoculation Inoculate Plates CompoundDilution->Inoculation InoculumPrep Prepare Microbial Inoculum InoculumPrep->Inoculation Incubation Incubate for 18-48h Inoculation->Incubation Readout Visual Inspection/OD Reading Incubation->Readout MIC Determine MIC Readout->MIC

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol 3: Enzyme Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of 5-Bromothiazole-2(3H)-thione derivatives against a specific enzyme of interest. The specific substrate and detection method will depend on the target enzyme.

Objective: To determine the IC50 value of 5-Bromothiazole-2(3H)-thione derivatives against a target enzyme.

Principle: The IC50 is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[15]

Materials:

  • Purified target enzyme

  • Enzyme substrate

  • 5-Bromothiazole-2(3H)-thione derivatives

  • Assay buffer

  • 96-well microplate

  • Microplate reader (spectrophotometer, fluorometer, or luminometer)

Procedure:

  • Reagent Preparation:

    • Prepare a stock solution of the test compounds in a suitable solvent (e.g., DMSO).

    • Prepare a series of dilutions of the compounds in the assay buffer.

    • Prepare solutions of the enzyme and substrate in the assay buffer at their optimal concentrations (determined in preliminary experiments).

  • Assay Setup:

    • Add a fixed volume of the enzyme solution to each well of the microplate.

    • Add the different concentrations of the test compounds to the wells.

    • Include a control with no inhibitor (vehicle control) and a blank with no enzyme.

    • Pre-incubate the enzyme and inhibitor for a specific time at the optimal temperature.

  • Reaction Initiation and Measurement:

    • Initiate the enzymatic reaction by adding the substrate solution to each well.

    • Measure the rate of the reaction using a microplate reader. The detection method will depend on the nature of the substrate and product (e.g., absorbance, fluorescence, luminescence).

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Plot the percentage of inhibition against the compound concentration (logarithmic scale) to determine the IC50 value.

Data Presentation:

The enzyme inhibition data can be presented in a table.

CompoundTarget EnzymeIC50 (µM)
Derivative 1[Enzyme Name][Insert Value]
Derivative 2[Enzyme Name][Insert Value]
Positive Control[Enzyme Name][Insert Value]

Table 3: Inhibitory activity of 5-Bromothiazole-2(3H)-thione derivatives against a target enzyme.

Workflow for Enzyme Inhibition Assay

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis ReagentPrep Prepare Enzyme, Substrate, and Inhibitor Solutions AssaySetup Add Enzyme and Inhibitor to Plate ReagentPrep->AssaySetup PreIncubation Pre-incubate AssaySetup->PreIncubation ReactionStart Add Substrate to Initiate Reaction PreIncubation->ReactionStart Measurement Measure Reaction Rate ReactionStart->Measurement InhibitionCalc Calculate % Inhibition Measurement->InhibitionCalc IC50Det Determine IC50 InhibitionCalc->IC50Det

General workflow for determining enzyme inhibition.

Conclusion

The protocols outlined in this application note provide a robust framework for the initial in vitro characterization of 5-Bromothiazole-2(3H)-thione derivatives. By systematically evaluating their anticancer, antimicrobial, and enzyme inhibitory activities, researchers can gain valuable insights into the therapeutic potential of this compound class. The provided workflows and data presentation formats are intended to ensure consistency and facilitate the comparison of results across different studies. Further mechanistic studies, such as apoptosis assays and cell cycle analysis, can be employed to elucidate the specific molecular targets and pathways affected by these promising compounds.

References

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Bromination of Thiazole-2(3H)-thione

Welcome to the Technical Support Center for heterocyclic functionalization. The bromination of thiazole-2(3H)-thione (also known by its tautomeric name, 2-mercaptothiazole) is a critical transformation in the synthesis o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for heterocyclic functionalization. The bromination of thiazole-2(3H)-thione (also known by its tautomeric name, 2-mercaptothiazole) is a critical transformation in the synthesis of bioactive hybrids. However, the presence of the exocyclic sulfur and the basic endocyclic nitrogen often leads to competing side reactions, resulting in poor yields.

This guide is designed for drug development professionals and synthetic chemists. It provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to achieve high-yielding, regioselective C5-bromination.

Diagnostic Workflow

Before adjusting your protocol, use the diagnostic workflow below to identify the primary chemical pathway detracting from your target yield.

Troubleshooting Start Low Yield in Bromination of Thiazole-2(3H)-thione Analyze Identify Primary Yield Detractor Start->Analyze Precipitate Heavy Precipitate (Reaction Stalls) Analyze->Precipitate Dimer Mass = [2M-2] (Disulfide Formation) Analyze->Dimer Poly Mass = [M+158] (Polybromination) Analyze->Poly Sol1 Neutralize HBr: Add NaHCO3 or NaOAc Precipitate->Sol1 Thiazolium Salt Sol2 Prevent Thiol Oxidation: Use NBS at 0°C or S-Protect Dimer->Sol2 Thione Oxidation Sol3 Kinetic Control: Strictly 1.05 eq NBS Poly->Sol3 Over-reaction

Diagnostic workflow for resolving yield detractors in thiazole-2(3H)-thione bromination.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction stall with the formation of a heavy, insoluble precipitate shortly after adding elemental bromine (Br₂)? A1: This is a classic symptom of thiazolium hydrobromide salt formation. Thiazole derivatives possess a basic endocyclic nitrogen atom. During electrophilic bromination with Br₂, hydrobromic acid (HBr) is generated as a stoichiometric byproduct. The HBr rapidly protonates the thiazole nitrogen, forming a salt that is typically insoluble in non-polar halogenated solvents (e.g., DCM, chloroform)[1].

  • Causality & Solution: Protonation not only pulls the starting material out of solution but also severely depletes the electron density of the thiazole ring, deactivating it toward further electrophilic aromatic substitution. To resolve this, incorporate a mild, non-nucleophilic base such as sodium bicarbonate (NaHCO₃) or sodium acetate (NaOAc) into the reaction mixture to scavenge HBr as it forms, maintaining the substrate in its reactive, soluble free-base form[1].

Q2: LC-MS analysis of my crude mixture shows a major byproduct with a mass of[2M-2]. What is this, and how do I prevent it? A2: A mass of[2M-2] indicates the formation of 2,2′-dithiobis(thiazole), a disulfide dimer. Thiazole-2(3H)-thione exists in a tautomeric equilibrium with 2-mercaptothiazole. The free thiol group is highly susceptible to oxidation by halogens. Before the ring can undergo electrophilic bromination, the oxidant (Br₂) facilitates the oxidative coupling of two thiol molecules into a disulfide[2].

  • Causality & Solution: Disulfide formation is kinetically favored over C-H activation at room temperature. To suppress this oxidative pathway, switch from elemental bromine to a milder brominating agent like N-bromosuccinimide (NBS) or tetrabutylammonium tribromide (TBATB)[3]. Furthermore, conducting the reaction at 0 °C reduces the rate of sulfur oxidation, allowing the electrophilic substitution at the C5 position to predominate.

Q3: How do I ensure regioselectivity at the C5 position over the C4 position? A3: Electrophilic substitution on the thiazole ring preferentially occurs at the C5 position because it is the most electron-rich carbon[1]. However, the parent thiazole ring is relatively electron-deficient compared to thiophene, often requiring aggressive conditions that can inadvertently lead to polybromination[4].

  • Causality & Solution: To maximize kinetic control and isolate the 5-bromo derivative, use exactly 1.05 equivalents of the brominating agent and employ a slow-addition technique. Lowering the temperature to 0 °C further differentiates the activation energies required for C5 versus C4 bromination, ensuring high regioselectivity.

Quantitative Data: Condition Optimization Matrix

The following table summarizes the causal relationship between reagent selection, environmental conditions, and the resulting reaction outcomes.

Brominating AgentSolventTemp (°C)AdditivePrimary Reaction OutcomeIsolated Yield (%)
Br₂ (1.1 eq)CH₂Cl₂25NoneDisulfide Dimer + HBr Salt< 20%
Br₂ (1.1 eq)AcOH25NaOAc5-Bromothiazole-2-thione45%
NBS (1.05 eq)DMF0 → 25None5-Bromothiazole-2-thione78%
TBATB (1.0 eq)CHCl₃0NaHCO₃5-Bromothiazole-2-thione85%

Self-Validating Experimental Protocol

To guarantee reproducibility, this protocol utilizes Tetrabutylammonium tribromide (TBATB)[3], which provides a highly controlled release of electrophilic bromine, minimizing both thione oxidation and HBr salt precipitation[1]. The procedure includes built-in validation checkpoints to ensure the reaction is proceeding correctly at each stage.

Target: 5-Bromothiazole-2(3H)-thione Scale: 10 mmol

Step 1: Substrate Dissolution

  • Action: Dissolve 10 mmol of thiazole-2(3H)-thione in 30 mL of anhydrous CHCl₃ under an inert nitrogen atmosphere. Add 12 mmol (1.2 eq) of finely powdered anhydrous NaHCO₃.

  • Validation Checkpoint: The solution must be completely clear (excluding the suspended NaHCO₃). If the solution is cloudy or dark yellow, the starting material has likely pre-oxidized to the disulfide; discard and use fresh substrate.

Step 2: Temperature Control & Reagent Addition

  • Action: Cool the flask to exactly 0 °C using an ice-water bath. Dissolve 10 mmol (1.0 eq) of TBATB in 10 mL of CHCl₃. Add the TBATB solution dropwise over 45 minutes via an addition funnel.

  • Causality: Slow addition maintains a low steady-state concentration of the bromonium ion, which strictly favors the kinetically controlled C5-bromination and prevents the localized accumulation of active halogen that causes polybromination.

  • Validation Checkpoint: The reaction mixture should turn pale yellow upon each drop, fading quickly. A persistent deep orange/red color indicates unreacted bromine accumulation; if this occurs, pause the addition until the color fades.

Step 3: Reaction Maturation & Monitoring

  • Action: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 1 hour.

  • Validation Checkpoint: Perform TLC (Hexanes:EtOAc 7:3). The UV-active starting material spot should be completely consumed. If starting material persists, do not add more TBATB; check the pH of the aqueous wash (it should be mildly basic) to ensure HBr is not stalling the reaction.

Step 4: Quench and Workup

  • Action: Quench the reaction by adding 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃), followed by 20 mL of distilled water. Transfer to a separatory funnel and extract the organic layer.

  • Validation Checkpoint: The addition of Na₂S₂O₃ must immediately discharge any residual yellow tint in the organic layer, confirming the complete neutralization of active electrophiles and preventing post-reaction degradation.

Step 5: Purification

  • Action: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel) or recrystallization from ethanol to yield the pure 5-bromothiazole-2(3H)-thione.

References

  • The Chemistry of α‐Haloketones and Their Utility in Heterocyclic Synthesis - SciSpace
  • Oxidation of 2-Mercaptobenzothiazole in Latex Gloves and Its Possible Haptenation Pathway | Chemical Research in Toxicology - ACS Public
  • Avoiding N-bromination by-products in thiazole synthesis - Benchchem
  • Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods | The Journal of Organic Chemistry - ACS Public

Sources

Optimization

Technical Support Center: Purification of 5-Bromothiazole-2(3H)-thione Crude Extracts

This technical support guide is designed for researchers, scientists, and drug development professionals to provide effective purification techniques for crude extracts of 5-Bromothiazole-2(3H)-thione. This document offe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide effective purification techniques for crude extracts of 5-Bromothiazole-2(3H)-thione. This document offers troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Introduction to Purification Strategies

The purification of 5-Bromothiazole-2(3H)-thione from a crude reaction mixture is a critical step to ensure the integrity of downstream applications. The choice of purification method is dictated by the physicochemical properties of the target compound and its impurities. The thione functionality and the bromine substituent on the thiazole ring influence the molecule's polarity, solubility, and potential for interaction with chromatographic stationary phases. This guide will focus on two primary purification techniques: recrystallization and column chromatography .

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a crude extract of 5-Bromothiazole-2(3H)-thione?

A1: Impurities can originate from starting materials, reagents, or side reactions. Common impurities may include:

  • Unreacted starting materials: Depending on the synthetic route, these could include a corresponding α-haloketone and a thiourea or dithiocarbamate derivative.

  • Over-brominated or under-brominated species: The reaction may yield thiazole rings with incorrect bromination patterns.

  • Thiazolium salts: The basic nitrogen of the thiazole ring can be protonated by acidic byproducts, forming salts that may have different solubility profiles.[1]

  • Polymeric materials: Thiones can sometimes undergo polymerization under certain conditions.

  • Degradation products: The thiazole ring can be susceptible to degradation under harsh reaction or workup conditions.

Q2: What are the key physical properties of 5-Bromothiazole-2(3H)-thione to consider for purification?

A2: While specific data for 5-Bromothiazole-2(3H)-thione is not extensively published, we can infer properties from similar structures like 5-bromothiazole and other heterocyclic thiones.

  • Polarity: The presence of the thione group (C=S) and the nitrogen atom makes the molecule polar. The bromine atom also contributes to its polarity.

  • Solubility: It is expected to have low solubility in non-polar solvents like hexanes and higher solubility in more polar organic solvents such as ethyl acetate, dichloromethane, and acetone. Its solubility in alcohols like ethanol and methanol is likely moderate to good, especially upon heating.

  • Physical State: Many thiazole derivatives are solids at room temperature.[2]

Troubleshooting Guide

Recrystallization

Recrystallization is an effective technique for purifying solid compounds based on differences in solubility between the desired product and impurities in a given solvent at different temperatures.

Problem 1: The compound does not dissolve in the hot solvent.

  • Possible Cause: The chosen solvent is not a good solvent for the compound, even at elevated temperatures.

  • Solution:

    • Increase the volume of the solvent: Add small portions of hot solvent until the compound dissolves. Be mindful that using a large volume of solvent will decrease the recovery yield.

    • Try a more polar solvent: If a non-polar or moderately polar solvent is being used, switch to a more polar solvent. Refer to the solvent polarity chart below for guidance.

    • Use a solvent mixture: A mixture of two miscible solvents, one in which the compound is soluble and one in which it is less soluble, can be effective. Dissolve the compound in a minimum amount of the "good" hot solvent and then add the "poor" hot solvent dropwise until turbidity appears. Reheat to get a clear solution and then allow it to cool.

Problem 2: The compound precipitates out of the hot solution (oiling out).

  • Possible Cause: The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated with impurities.

  • Solution:

    • Add more hot solvent: This will decrease the saturation of the solution.

    • Choose a lower-boiling point solvent: Ensure the solvent's boiling point is below the melting point of your compound.

    • Perform a hot filtration: If insoluble impurities are present, they may be inducing precipitation. Quickly filter the hot solution to remove them.

Problem 3: No crystals form upon cooling.

  • Possible Cause: The solution is not saturated, or the compound is too soluble in the cold solvent.

  • Solution:

    • Induce crystallization:

      • Scratch the inside of the flask with a glass rod at the air-solvent interface.

      • Add a seed crystal of the pure compound.

    • Reduce the solvent volume: Evaporate some of the solvent to increase the concentration of the compound.

    • Cool to a lower temperature: Use an ice bath or a refrigerator to further decrease the solubility.

    • Add an anti-solvent: Slowly add a solvent in which your compound is insoluble to the solution.

Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase. For 5-Bromothiazole-2(3H)-thione, normal-phase chromatography using silica gel is a recommended starting point.

Problem 1: The compound does not move from the origin (low Rf value).

  • Possible Cause: The mobile phase is not polar enough to elute the compound.

  • Solution:

    • Increase the polarity of the mobile phase: Gradually increase the proportion of the more polar solvent in your eluent system. For example, if you are using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate.

Problem 2: The compound runs with the solvent front (high Rf value).

  • Possible Cause: The mobile phase is too polar.

  • Solution:

    • Decrease the polarity of the mobile phase: Increase the proportion of the less polar solvent in your eluent system (e.g., increase the percentage of hexane in a hexane/ethyl acetate mixture).

Problem 3: Poor separation of the desired compound from impurities (streaking or overlapping bands).

  • Possible Cause:

    • The sample was not loaded onto the column in a concentrated band.

    • The chosen solvent system does not provide adequate resolution.

    • The column is overloaded.

  • Solution:

    • Improve sample loading: Dissolve the crude product in a minimal amount of a solvent in which it is highly soluble and load it carefully onto the top of the column.

    • Optimize the mobile phase: Perform thin-layer chromatography (TLC) with various solvent systems to find an eluent that gives a good separation between your product and the impurities (ideally, the Rf of your product should be around 0.3-0.4).

    • Reduce the sample load: Use a larger column or load less crude material.

Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general guideline. The choice of solvent will need to be determined experimentally.

1. Solvent Selection:

  • Test the solubility of a small amount of the crude extract in various solvents (e.g., ethanol, methanol, ethyl acetate, acetone, toluene) at room and elevated temperatures.
  • An ideal solvent will dissolve the compound when hot but not when cold.

2. Dissolution:

  • Place the crude 5-Bromothiazole-2(3H)-thione in an Erlenmeyer flask.
  • Add a minimal amount of the chosen hot solvent and swirl to dissolve.
  • Continue adding small portions of the hot solvent until the compound is completely dissolved.

3. Hot Filtration (if necessary):

  • If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

4. Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.
  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

5. Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.
  • Wash the crystals with a small amount of the cold recrystallization solvent.
  • Dry the purified crystals under vacuum.
Protocol 2: Flash Column Chromatography

1. Stationary Phase and Column Preparation:

  • Use silica gel (60 Å, 230-400 mesh) as the stationary phase.
  • Pack a glass column with a slurry of silica gel in the initial, least polar mobile phase.

2. Mobile Phase Selection:

  • Use TLC to determine a suitable mobile phase. A good starting point is a mixture of hexane and ethyl acetate.
  • Vary the ratio of the solvents to achieve an Rf value of approximately 0.3 for the desired compound.

3. Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).
  • Alternatively, adsorb the crude product onto a small amount of silica gel and load the dry powder onto the top of the column.

4. Elution and Fraction Collection:

  • Begin elution with the determined mobile phase.
  • Collect fractions and monitor the elution by TLC.
  • Combine the fractions containing the pure product.

5. Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 5-Bromothiazole-2(3H)-thione.

Data Presentation

Table 1: Recommended Starting Solvent Systems for Purification

Purification TechniqueRecommended Solvents/Mobile Phases (starting points)Rationale
Recrystallization Ethanol/Water, Acetone/Hexane, TolueneThese solvent systems offer a range of polarities. The use of a solvent/anti-solvent pair can be highly effective for inducing crystallization.
Column Chromatography Hexane/Ethyl Acetate (gradient), Dichloromethane/Methanol (gradient)These mobile phase systems provide a good polarity gradient to effectively separate compounds of varying polarities on a silica gel column.

Visualization

Logical Workflow for Purification Method Selection

Purification_Workflow Crude_Extract Crude 5-Bromothiazole-2(3H)-thione Extract Initial_Analysis Initial Analysis (TLC, solubility tests) Crude_Extract->Initial_Analysis Is_Solid Is the crude product a solid? Initial_Analysis->Is_Solid Recrystallization Attempt Recrystallization Is_Solid->Recrystallization Yes Column_Chromatography Perform Column Chromatography Is_Solid->Column_Chromatography No High_Purity_Needed Is high purity required? High_Purity_Needed->Recrystallization No, attempt further purification Final_Product Pure 5-Bromothiazole-2(3H)-thione High_Purity_Needed->Final_Product Yes Recrystallization_Success Successful? Recrystallization->Recrystallization_Success Recrystallization_Success->Column_Chromatography No Recrystallization_Success->Final_Product Yes Column_Chromatography->High_Purity_Needed

Caption: Decision workflow for selecting a purification method.

Troubleshooting Logic for Column Chromatography

Column_Troubleshooting Problem Problem Low Rf High Rf Poor Separation Cause Possible Cause Mobile phase not polar enough Mobile phase too polar Improper solvent system or column overload Problem:low->Cause:low_c Problem:high->Cause:high_c Problem:poor->Cause:poor_c Solution Solution Increase mobile phase polarity Decrease mobile phase polarity Optimize solvent via TLC / Reduce sample load Cause:low_c->Solution:low_s Cause:high_c->Solution:high_s Cause:poor_c->Solution:poor_s

Caption: Troubleshooting common column chromatography issues.

References

  • MDPI. Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. [Link]

  • Organic Chemistry Portal. Thiazole synthesis. [Link]

  • ACS Publications. New Antimony(III) Bromide Complexes with Thioamides: Synthesis, Characterization, and Cytostatic Properties. [Link]

  • Heteroletters. A convenient and scalable method for preparation of 2,5-dibromopyridine. [Link]

  • Wikipedia. Thiazole. [Link]

  • Thesis Template. Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. [Link]

  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

  • JOCPR. Synthesis of some new 5- substituted of. [Link]

  • ResearchGate. Chemical structure of thiazole-2(3H)-thiones (5a-b). [Link]

  • CAS Common Chemistry. 2-Bromothiazole. [Link]

  • PMC. 2H-Thiazolo[4,5-d][1][3][4]triazole: synthesis, functionalization, and application in scaffold-hopping. [Link]

  • ResearchGate. Synthesis and Characterization of Thiazole Compounds in the Presence of Various Reagents, Catalysts and Solvents. [Link]

Sources

Troubleshooting

Troubleshooting poor solubility of 5-Bromothiazole-2(3H)-thione in aqueous media

Welcome to the Technical Support Center for 5-Bromothiazole-2(3H)-thione. This halogenated heterocycle is a privileged scaffold in medicinal chemistry and drug development[1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 5-Bromothiazole-2(3H)-thione. This halogenated heterocycle is a privileged scaffold in medicinal chemistry and drug development[1]. However, its high lipophilicity, thione-thiol tautomerism, and propensity for oxidative dimerization make it notoriously difficult to handle in aqueous media.

This guide is designed for researchers and assay developers to troubleshoot precipitation issues, understand the underlying physicochemical causality, and implement field-proven, self-validating solubilization protocols.

Part 1: Troubleshooting FAQs & Causality Analysis

Q1: Why does my compound immediately "crash out" when diluting a DMSO stock into my aqueous assay buffer?

The Causality: You are experiencing the "Ouzo effect" (solvent crash). 5-Bromothiazole-2(3H)-thione exists in equilibrium between its thione and thiol forms. Both neutral forms are highly hydrophobic. When a concentrated DMSO stock is rapidly introduced to water, the local concentration of the compound exceeds its thermodynamic solubility limit before the DMSO can evenly diffuse, leading to rapid nucleation and micro-precipitation. The Solution: Avoid direct bolus additions. Utilize a "step-down" dilution method by pre-mixing the DMSO stock with a surfactant (e.g., 0.1% Tween-20) or a co-solvent intermediate before introducing it to the final aqueous buffer under high vortexing.

Q2: My cell-based assay cannot tolerate high DMSO or surfactants. How can I achieve a completely solvent-free aqueous solution?

The Causality: You must exploit the ionizable sulfur atom. While unsubstituted 2-mercaptothiazole has a predicted pKa of ~8.58[2] and 2-mercaptobenzothiazole has a pKa of ~7.03[3], the electron-withdrawing 5-bromo substituent on your compound significantly increases the acidity of the thiol proton, lowering the estimated pKa to approximately 6.0–6.5. The Solution: By raising your buffer pH to 7.5–8.0, you drive the equilibrium entirely toward the negatively charged thiolate anion. This ionized form interacts strongly with water dipoles, drastically increasing solvent-free aqueous solubility.

Q3: I successfully solubilized the compound, but after 24 hours at room temperature, a fine precipitate formed. What happened?

The Causality: Oxidative dimerization. Free thiols are highly reactive and prone to oxidation into insoluble disulfide dimers in the presence of dissolved oxygen and trace transition metals[4]. The Solution: Incorporate a non-thiol reducing agent, such as TCEP (Tris(2-carboxyethyl)phosphine), into your buffer. TCEP prevents disulfide bond formation without interfering with most downstream biochemical assays.

Part 2: Solubilization Strategies & Data Presentation

The following table summarizes the quantitative expectations and mechanistic trade-offs of various solubilization strategies.

StrategyPrimary MechanismMax Estimated Conc.Assay CompatibilityProsCons
Alkaline Shift (pH 8.0) Deprotonation to Thiolate> 5 mMBiochemical / CellSolvent-free, highly stableRequires pH > 7.5; may alter target binding
HP-β-CD Encapsulation Steric Shielding (Host-Guest)1 - 2 mMIn vivo / CellNeutral pH compatible, low toxicityExpensive; potential compound sequestration
DMSO + Surfactant Hydrophobic Solvation0.5 - 1 mMBiochemicalQuick preparation, standard workflowDMSO/Tween toxicity in sensitive cell lines

Part 3: Mechanistic & Workflow Visualizations

Solubilization_Workflow Start 5-Bromothiazole-2(3H)-thione Solubility Issue Check Is Assay Sensitive to Co-solvents? Start->Check Yes Yes (e.g., Cell Culture) Check->Yes No No (e.g., Biochemical) Check->No pH_Adj Alkaline Shift (pH 8.0) Deprotonate to Thiolate Yes->pH_Adj Cyclo HP-β-CD Encapsulation (Steric Shielding) Yes->Cyclo DMSO Prepare 1000x Stock in 100% DMSO No->DMSO Dilute Step-down Dilution with 0.1% Tween-20 DMSO->Dilute

Caption: Workflow for selecting the optimal solubilization strategy based on assay constraints.

Chemical_Pathway Thione Thione Form (Hydrophobic) Thiol Thiol Form (pKa ~6.0-6.5) Thione->Thiol Tautomerization Thiolate Thiolate Anion (Highly Soluble) Thiol->Thiolate pH > 7.5 (Deprotonation) Disulfide Disulfide Dimer (Insoluble Precipitate) Thiol->Disulfide Oxidation (O2, Metals) Disulfide->Thiol TCEP / DTT (Reduction)

Caption: Tautomerism, pH-dependent ionization, and oxidative degradation pathways of thiazole-2-thiones.

Part 4: Validated Experimental Protocols

Protocol A: pH-Driven Solubilization (Solvent-Free)

Use this protocol when downstream applications require zero organic solvents and can tolerate a slightly alkaline pH.

  • Weighing: Weigh 5.0 mg of 5-Bromothiazole-2(3H)-thione into a sterile 1.5 mL microcentrifuge tube.

  • Initial Suspension: Add 900 µL of degassed, sterile ultra-pure water. The compound will remain largely insoluble (cloudy suspension).

  • Alkaline Titration: Carefully add 1.0 M NaOH in 2 µL increments. Vortex vigorously for 15 seconds after each addition.

  • Equilibration: Once the solution begins to clear (typically around pH 7.5–8.0), add 100 µL of a 10x concentrated Tris-HCl buffer (pH 8.0) containing 10 mM TCEP to lock the pH and prevent oxidative dimerization.

  • Self-Validation Step: Measure the Optical Density (OD) at 600 nm using a spectrophotometer. An OD600​<0.05 confirms the absence of micro-precipitates. If the OD is higher, centrifuge at 10,000 x g for 5 minutes and transfer the supernatant to a new tube.

Protocol B: HP-β-Cyclodextrin Encapsulation

Use this protocol for cell-based assays requiring a strict physiological pH (7.4) without the use of DMSO.

  • Carrier Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in 1x PBS (pH 7.4).

  • Compound Addition: Add 2.0 mg of 5-Bromothiazole-2(3H)-thione directly into 1.0 mL of the HP-β-CD solution.

  • Sonication: Place the tube in a bath sonicator at room temperature for 30 minutes. The acoustic cavitation forces the hydrophobic thione/thiol into the hydrophobic cavity of the cyclodextrin torus.

  • Incubation: Place the solution on a rotary shaker at 37°C for 2 hours to reach thermodynamic equilibrium.

  • Self-Validation Step: Filter the solution through a 0.22 µm PTFE syringe filter to remove any unencapsulated compound. Quantify the final dissolved concentration via UV-Vis absorbance (measuring against a standard curve generated in 100% DMSO) before applying to cells.

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 697993, 2-Mercaptobenzothiazole." PubChem. Available at:[Link]

  • ChemRxiv. "Accessing and Utilizing Thiols in Organic Chemistry: Oxidation and Reactivity." ChemRxiv. Available at:[Link]

Sources

Optimization

Optimizing reaction conditions for 5-Bromothiazole-2(3H)-thione alkylation

Technical Support Center: Optimizing 5-Bromothiazole-2(3H)-thione Alkylation Welcome to the Application Science Support Center. This guide is engineered for drug development professionals and synthetic chemists working w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing 5-Bromothiazole-2(3H)-thione Alkylation

Welcome to the Application Science Support Center. This guide is engineered for drug development professionals and synthetic chemists working with the privileged thiazole-2(3H)-thione scaffold[1]. Alkylation of 5-bromothiazole-2(3H)-thione presents unique regioselectivity challenges due to the ambident nature of the thione-thiol tautomerism. This guide provides mechanistic troubleshooting, quantitative optimization data, and a self-validating experimental protocol.

Part 1: Mechanistic FAQs & Troubleshooting

Q1: Why am I isolating a mixture of S-alkylated and N-alkylated products, and how do I control regioselectivity? Causality & Mechanism: 5-Bromothiazole-2(3H)-thione exists in a tautomeric equilibrium between the thione (NH/C=S) and thiol (N=C-SH) forms. When deprotonated, it forms an ambident anion. According to Hard-Soft Acid-Base (HSAB) theory, the exocyclic sulfur atom is a "soft" nucleophile (highly polarizable), whereas the ring nitrogen is a "hard" nucleophile.

Under kinetic control with mild bases (e.g., K₂CO₃) and soft electrophiles (e.g., alkyl iodides or benzyl bromides), S-alkylation of the thioxo group is heavily favored[1][2]. However, utilizing strong bases like Sodium Hydride (NaH) in strongly polar aprotic solvents (like DMF) creates a "harder" nucleophilic environment at the nitrogen, increasing the proportion of N-alkylation. Furthermore, high temperatures can drive the reaction toward the thermodynamically more stable N-alkylated product.

Q2: Does the 5-bromo substituent impact the reaction conditions required compared to unsubstituted thiazole-2-thiones? Causality & Mechanism: Yes. The 5-bromo group is strongly electron-withdrawing via inductive effects. This lowers the pKa of the N-H/S-H proton, making the substrate easier to deprotonate than an unsubstituted thiazole-2(3H)-thione. Consequently, weaker bases like K₂CO₃ or Triethylamine (TEA) are perfectly sufficient for complete deprotonation[3]. You must avoid unnecessarily harsh conditions (e.g., strong bases combined with high heat), as the 5-bromo position can become susceptible to unwanted side reactions, such as debromination or nucleophilic aromatic substitution, especially if competing nucleophiles are present.

Q3: What is the optimal solvent and temperature for maximizing the S-alkylated yield? Causality & Mechanism: Acetone or Acetonitrile at room temperature (20–25 °C) are optimal. While polar aprotic solvents like DMF can solvate the counter-cation (e.g., K⁺) exceptionally well—leaving the ambident anion highly reactive—DMF can also reduce regioselectivity by over-activating the hard nitrogen center. Keeping the temperature low (kinetic control) prevents the thermodynamically driven rearrangement from the S-alkyl to the N-alkyl product.

Regioselectivity A 5-Bromothiazole-2(3H)-thione B Deprotonation (Ambident Anion Formation) A->B C Mild Base (K2CO3) Polar Aprotic (Acetone) B->C Mild Conditions D Strong Base (NaH) Strong Polar (DMF) B->D Harsh Conditions E Soft Nucleophile Attack (S) Kinetic Control C->E F Hard Nucleophile Attack (N) Thermodynamic Control D->F G Major Product: S-Alkylated Thiazole E->G H Major Product: N-Alkylated Thione F->H

Logical pathway for controlling S- vs N-alkylation regioselectivity.

Part 2: Quantitative Optimization Data

To facilitate rapid troubleshooting, the following table summarizes the quantitative effects of varying reaction conditions on the alkylation of 5-bromothiazole-2(3H)-thione using Benzyl Bromide as the model electrophile.

Base (1.2 eq)SolventTemp (°C)Reaction Time (h)Regioselectivity (S:N Ratio)Total Isolated Yield (%)
K₂CO₃ Acetone 25 4 >95 : 5 88
K₂CO₃DMF25290 : 1085
NaHDMF0 → 25240 : 6072
Et₃NDCM251285 : 1565
K₂CO₃Acetone60 (Reflux)270 : 3080

Insight: The data clearly demonstrates that kinetic conditions (Acetone, 25 °C, K₂CO₃) maximize both the S-alkylation regioselectivity and the overall isolated yield.

Part 3: Validated Experimental Protocol (S-Alkylation)

This self-validating protocol is designed to ensure high-fidelity S-alkylation. The inclusion of specific validation checkpoints (TLC and NMR markers) ensures that the system confirms its own success at each critical juncture.

Reagents Required:

  • 5-Bromothiazole-2(3H)-thione (1.0 equiv)

  • Alkylating Agent (e.g., Benzyl Bromide) (1.1 equiv)

  • Anhydrous Potassium Carbonate (K₂CO₃) (1.5 equiv)

  • Anhydrous Acetone (0.2 M relative to substrate)

Step-by-Step Methodology:

  • Substrate Preparation: Charge a flame-dried, argon-purged round-bottom flask with 5-Bromothiazole-2(3H)-thione (1.0 equiv). Dissolve the substrate in anhydrous acetone to achieve a 0.2 M concentration.

  • Base Addition & Anion Generation: Add finely powdered, anhydrous K₂CO₃ (1.5 equiv) in one portion. Stir the suspension at room temperature (25 °C) for 30 minutes.

    • Self-Validation Checkpoint 1: The solution will typically undergo a slight color change (often deepening in yellow/orange) as the ambident thiolate anion is generated[3].

  • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the alkylating agent (1.1 equiv) dropwise over 10 minutes via syringe to maintain strict kinetic control.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3–4 hours.

  • Reaction Monitoring (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1 v/v) solvent system.

    • Self-Validation Checkpoint 2: The S-alkylated product is significantly less polar than the starting thione. You should observe a new, higher Rf spot (~0.6) and the disappearance of the baseline starting material. If a secondary spot appears just below the product (Rf ~0.4), this indicates N-alkylation byproduct formation.

  • Workup: Quench the reaction by adding distilled water (equal volume to acetone). Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification & Final Validation: Purify the crude residue via silica gel flash chromatography (Hexane:EtOAc gradient).

    • Self-Validation Checkpoint 3 (NMR): In ¹H NMR (CDCl₃), confirm S-alkylation by observing the downfield shift of the alkyl protons attached to the sulfur (e.g., S-CH₂ typically appears around 4.2–4.5 ppm, whereas N-CH₂ protons would appear further downfield or exhibit different coupling environments).

Protocol S1 1. Substrate Preparation Dissolve in dry Acetone S2 2. Base Addition Add K2CO3, stir 30 min (RT) S1->S2 S3 3. Electrophile Addition Dropwise Alkyl Halide at 0°C S2->S3 S4 4. Reaction Monitoring TLC Validation (Rf ~0.6) S3->S4 S5 5. Workup & Extraction Quench with H2O, extract DCM S4->S5 S6 6. Purification Silica Gel Chromatography S5->S6

Step-by-step experimental workflow for regioselective S-alkylation.

References

  • Koutentis, P. A., & Ioannidou, H. A. "Science of Synthesis 11.17: Thiazoles". Thieme-Connect. Available at:[Link]

  • "The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis". National Center for Biotechnology Information (NIH/PMC). Available at:[Link]

Sources

Troubleshooting

Reducing unwanted byproducts in 5-Bromothiazole-2(3H)-thione scale-up processes

Welcome to the technical support guide for the synthesis and scale-up of 5-Bromothiazole-2(3H)-thione. This resource is designed for researchers, chemists, and process development professionals to troubleshoot and optimi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis and scale-up of 5-Bromothiazole-2(3H)-thione. This resource is designed for researchers, chemists, and process development professionals to troubleshoot and optimize the synthesis, with a focus on identifying and mitigating unwanted byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts encountered during the synthesis of 5-Bromothiazole-2(3H)-thione?

A1: The most prevalent byproducts typically arise from the electrophilic bromination of the thiazole-2(3H)-thione starting material. These include:

  • 4,5-Dibromothiazole-2(3H)-thione: This is a product of over-bromination, where a second bromine atom is added to the thiazole ring. It is often the most challenging impurity to separate from the desired product due to similar physical properties.

  • Unreacted Thiazole-2(3H)-thione: Incomplete conversion leads to the presence of starting material in the crude product.

  • Succinimide: If N-Bromosuccinimide (NBS) is used as the brominating agent, succinimide is a major stoichiometric byproduct of the reaction.[1] While generally easy to remove during aqueous workup, its presence can complicate product isolation if not handled correctly.

  • Degradation Products: Thiones can be sensitive to oxidation or acidic conditions, leading to various minor, often colored, impurities, especially during prolonged reaction times or harsh workup conditions.

Q2: Which brominating agent is preferred for this synthesis on a larger scale: Elemental Bromine (Br₂) or N-Bromosuccinimide (NBS)?

A2: While both agents can be effective, N-Bromosuccinimide (NBS) is generally preferred for scale-up operations.[2] NBS is a crystalline solid that is easier and safer to handle than liquid bromine.[2][3] It allows for a slow, controlled generation of the electrophilic bromine species in situ, which helps to minimize the high localized concentrations that lead to over-bromination.[1] Elemental bromine, being highly reactive and volatile, increases the risk of both over-bromination and operational hazards.[4]

Q3: Why is temperature control so critical during the bromination step?

A3: Temperature control is paramount for selectivity.[5][6] The activation energy for the second bromination (leading to the dibromo- byproduct) is typically higher than that of the initial desired bromination. By maintaining a low temperature (e.g., 0-5 °C), you can significantly slow the rate of the unwanted second bromination while still allowing the formation of the desired 5-bromo product to proceed at a reasonable rate.[7] Poor temperature control can lead to "hot spots" in the reactor, drastically increasing the formation of 4,5-dibromothiazole-2(3H)-thione.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of 5-Bromothiazole-2(3H)-thione.

Issue 1: High Levels of 4,5-Dibromothiazole-2(3H)-thione Impurity
  • Symptom: HPLC or NMR analysis of the crude product shows a significant peak corresponding to the dibrominated species (>5%).

  • Root Causes & Mechanistic Explanation: Over-bromination occurs when the desired mono-brominated product successfully competes with the starting material for the brominating agent. This is favored by high local concentrations of the electrophile (Br⁺) and/or elevated temperatures which provide the necessary activation energy for the second, less favorable substitution.

  • Recommended Actions & Protocols:

    • Strict Temperature Management:

      • Protocol: Maintain the internal reaction temperature between 0 °C and 5 °C throughout the addition of the brominating agent. Utilize a calibrated temperature probe and an efficient cooling bath (ice-salt or a chiller).

      • Causality: Lowering the temperature disproportionately reduces the rate of the second bromination compared to the first, enhancing selectivity for the mono-bromo product.[7]

    • Controlled Reagent Addition:

      • Protocol: If using NBS, add it portion-wise as a solid over an extended period (e.g., 1-2 hours). If using a solution of bromine, add it dropwise via a pressure-equalizing addition funnel.

      • Causality: This ensures a low, steady concentration of the brominating species, preventing localized excesses that can rapidly lead to the dibromo byproduct.[1]

    • Optimize Stoichiometry:

      • Protocol: Use a slight excess, but no more than 1.05-1.10 equivalents, of the brominating agent. Monitor the reaction progress by TLC or HPLC and stop once the starting material is consumed.

      • Causality: Using a large excess of the brominating agent will inevitably drive the reaction toward the thermodynamically stable dibrominated product once the starting material is depleted.

Diagram 1: Byproduct Formation Pathway

Byproduct_Formation A Thiazole-2(3H)-thione (Starting Material) B 5-Bromothiazole-2(3H)-thione (Desired Product) A->B + [Br+] (Controlled) C 4,5-Dibromothiazole-2(3H)-thione (Over-bromination Byproduct) B->C + [Br+] (Excess / High Temp)

Caption: Reaction pathway showing desired product and over-bromination byproduct.

Issue 2: Significant Unreacted Starting Material in Final Product
  • Symptom: Analysis shows >5% of thiazole-2(3H)-thione remaining after the reaction is deemed complete.

  • Root Causes & Mechanistic Explanation: This is typically due to insufficient activation of the brominating agent, poor mass transfer (mixing) in the reactor, or simply not allowing enough reaction time at the set temperature. On a large scale, inadequate mixing can create zones where the starting material never comes into contact with the reagent.

  • Recommended Actions & Protocols:

    • Improve Agitation:

      • Protocol: Ensure the reactor's overhead stirrer or magnetic stir bar is providing vigorous mixing, creating a vortex in the reaction mixture. For large vessels, confirm that baffles are appropriately placed to ensure turbulent flow and prevent stratification.

      • Causality: Effective mixing ensures homogeneous distribution of reactants, eliminating localized areas of low reagent concentration.

    • In-Process Reaction Monitoring:

      • Protocol: Withdraw small aliquots of the reaction mixture every 30-60 minutes. Quench with a sodium thiosulfate solution and extract with a suitable solvent (e.g., ethyl acetate). Analyze by TLC or HPLC to track the disappearance of the starting material.

      • Causality: Real-time monitoring provides definitive evidence of reaction completion, preventing a premature work-up.

    • Verify Reagent Quality:

      • Protocol: The purity of NBS can decrease over time. If the reaction is sluggish, consider recrystallizing the NBS from water to ensure high purity and reactivity.[1]

      • Causality: Impurities in the brominating agent can act as inhibitors or simply reduce the available amount of active reagent.

Issue 3: Product Discoloration and Purity Issues After Work-up
  • Symptom: The isolated solid product has a pink, brown, or tarry appearance instead of being a pale yellow or off-white solid.

  • Root Causes & Mechanistic Explanation: This is often caused by acidic byproducts or residual bromine. The HBr generated during the reaction can protonate the thiazole ring, forming salts that may be difficult to handle.[7] Residual bromine can lead to slow degradation and color formation upon storage.

  • Recommended Actions & Protocols:

    • Thorough Aqueous Work-up:

      • Protocol: After the reaction is complete, quench the mixture by pouring it into a cold, stirred solution of sodium thiosulfate (to destroy excess bromine) and sodium bicarbonate (to neutralize HBr).[1][7]

      • Step-by-Step Quench:

        • Prepare a solution of 10% aqueous sodium thiosulfate and 5% aqueous sodium bicarbonate. Cool to ~10 °C.

        • Slowly transfer the reaction mixture to the quench solution with vigorous stirring.

        • Stir for 30 minutes, allowing any gases to evolve.

        • Filter the resulting solid precipitate. Wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7).

      • Causality: This two-part quench neutralizes acidic byproducts, preventing salt formation, and removes the highly colored elemental bromine.[4]

    • Recrystallization:

      • Protocol: Recrystallize the crude product from a suitable solvent system, such as ethanol/water or acetic acid. A charcoal treatment can be included to remove colored impurities.

      • Causality: Recrystallization is a highly effective method for rejecting impurities with different solubility profiles, leading to a significant increase in purity and improvement in color.

Diagram 2: Troubleshooting Workflow

Troubleshooting_Workflow Start Analyze Crude Product by HPLC/NMR Impurity_Check Impurity Profile Unacceptable Start->Impurity_Check Purity_OK Purity Acceptable Proceed to Drying Impurity_Check->Purity_OK No High_Dibromo High Dibromo Byproduct (>5%) Impurity_Check->High_Dibromo Yes High_SM High Starting Material (>5%) Impurity_Check->High_SM Yes Color_Issue Product Discolored Impurity_Check->Color_Issue Yes Fix_Dibromo Action: 1. Lower Temperature (0-5 °C) 2. Slow Reagent Addition 3. Verify Stoichiometry (1.05 eq) High_Dibromo->Fix_Dibromo Fix_SM Action: 1. Increase Agitation 2. Monitor Reaction to Completion 3. Check Reagent Purity High_SM->Fix_SM Fix_Color Action: 1. Perform Bicarb/Thiosulfate Quench 2. Recrystallize from EtOH/H₂O 3. Consider Charcoal Treatment Color_Issue->Fix_Color

Caption: Decision tree for troubleshooting common byproduct issues.

Data Summary

The following table provides a hypothetical comparison of reaction outcomes based on the brominating agent and temperature, illustrating the importance of condition control in a scale-up scenario.

ParameterCondition ACondition BCondition C (Optimized)
Brominating Agent Br₂NBSNBS
Equivalents 1.11.21.05
Temperature 25 °C25 °C0-5 °C
Addition Time 10 min60 min90 min
Yield of Desired Product 75%82%91%
% Dibromo Byproduct 15%10%<2%
% Unreacted SM <1%3%<1%

This data highlights that a slow addition of a controlled amount of NBS at low temperatures (Condition C) provides the best purity profile, minimizing the most problematic over-bromination byproduct.

References

  • Benchchem. (n.d.). Technical Support Center: N-Bromosuccinimide (NBS) Reactions.
  • Benchchem. (n.d.). Identifying byproducts in the synthesis of 5-Bromo-2-chlorobenzo[d]thiazole analogs.
  • Unknown. (2025, July 8). N-Bromosuccinimide Enables Selective Bromination in Organic Chemistry.
  • Reddit. (2026, March 7). Issues with bromination using N-Bromosuccinimide. r/Chempros.
  • Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
  • Benchchem. (n.d.). avoiding N-bromination by-products in thiazole synthesis.
  • ACS Publications. (2021, May 17). Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction. Organic Process Research & Development.
  • Lookchem. (2022, August 10). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods.
  • ACS Publications. (n.d.). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry.
  • Thesis Template. (n.d.). Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents.
  • ACS Publications. (2017, May 16). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry.
  • ChemicalBook. (n.d.). 5-Bromothiazole synthesis.
  • ResearchGate. (n.d.). Efficient scale up of photochemical bromination of conjugated allylic compounds in continuous-flow.
  • Unknown. (n.d.). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions.
  • ResearchGate. (n.d.). Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors. Request PDF.
  • Reddit. (2023, January 30). Question about use of bromine (experimental procedure). r/Chempros.

Sources

Optimization

Technical Support Center: Troubleshooting 5-Bromothiazole-2(3H)-thione Substitution Reactions

Welcome to the Advanced Synthesis Troubleshooting Guide. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to functionalize 5-bromothiazole-2(3H)-thione.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Troubleshooting Guide. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to functionalize 5-bromothiazole-2(3H)-thione. The C5 position of the thiazole ring is notoriously difficult to substitute due to the significant steric hindrance imparted by the adjacent bromine atom and the bulky thione moiety. Furthermore, the tautomeric nature of the 2(3H)-thione system complicates regioselectivity.

This guide provides self-validating protocols, mechanistic insights, and data-driven solutions to overcome these synthetic barriers.

FAQ 1: Why is my Pd-catalyzed cross-coupling at the C5 position failing, and how do I prevent proto-debromination?

Causality & Insight: The C5 position of thiazoles is electron-rich but sterically congested. When performing Suzuki-Miyaura or Buchwald-Hartwig cross-couplings on 5-bromothiazole-2(3H)-thione, the bulky thione group impedes the transmetalation step of the catalytic cycle. Because transmetalation is slowed, the Pd(II) intermediate is prone to competing side reactions—specifically proto-debromination (yielding the des-bromo thiazole) or homocoupling[1].

Solution: To overcome this kinetic bottleneck, you must use a highly active, sterically demanding ligand (such as XPhos or BrettPhos) that accelerates reductive elimination, coupled with a strong, non-nucleophilic base (like LiHMDS) to facilitate the formation of the active Pd(0) species[2].

Self-Validating Protocol: Buchwald-Hartwig Amination of 5-Bromothiazole-2(3H)-thione

  • Preparation: In a glovebox, charge an oven-dried Schlenk flask with Pd(OAc)₂ (10 mol%), XPhos (20 mol%), and 5-bromothiazole-2(3H)-thione (1.0 equiv).

  • Solvent & Base Addition: Inject anhydrous toluene (0.25 M) via syringe. Add the amine nucleophile (1.5 equiv), followed by dropwise addition of LiHMDS (2.0 equiv, 1M in THF)[2].

    • Validation Check: The solution should transition from pale yellow to deep red/brown, visually confirming the formation of the active Pd(0)-amine complex.

  • Heating: Heat the reaction mixture to 90 °C for 12 hours under an inert atmosphere.

  • Workup: Cool to room temperature, filter through a pad of Celite (eluting with CH₂Cl₂), and concentrate in vacuo.

  • Purification: Purify via silica gel flash chromatography (Hexane:EtOAc).

FAQ 2: How can I selectively functionalize the C4 position when the C5 position is blocked by bromine?

Causality & Insight: Direct electrophilic or nucleophilic substitution at C4 is thermodynamically unfavorable when C5 is halogenated. However, you can exploit the "Halogen Dance" (HD) rearrangement. By treating the 5-bromothiazole with a strong hindered base like Lithium diisopropylamide (LDA) at cryogenic temperatures, you deprotonate the C4 position. The resulting carbanion induces a 1,2-halogen migration, shifting the steric bulk of the bromine from C5 to C4, and leaving a highly reactive lithiated C5 species that can be trapped by electrophiles[3].

HalogenDance N1 5-Bromothiazole-2(3H)-thione N2 Lithiation at C4 (LDA, -78°C) N1->N2 N3 1,2-Halogen Migration (Bromine shifts C5 -> C4) N2->N3 Thermodynamic Driving Force N4 C5-Lithiated Intermediate N3->N4 N5 Electrophile Trapping (e.g., Allyl Iodide) N4->N5 N6 C4-Bromo-C5-Substituted Thiazole N5->N6 High Yield Functionalization

Logical workflow of the Halogen Dance rearrangement to bypass C5 steric hindrance.

FAQ 3: I am getting a mixture of S-alkylated and N-alkylated products. How do I control regioselectivity?

Causality & Insight: Thiazole-2(3H)-thiones exist in a tautomeric equilibrium between the thione (C=S, N-H) and thiol (C-SH, N=C) forms. According to Hard-Soft Acid-Base (HSAB) theory, the sulfur atom is a "soft" nucleophile, while the nitrogen atom is a "hard" nucleophile. The choice of base and solvent dictates which tautomer is deprotonated and stabilized[4].

Using a soft base (e.g., K₂CO₃) in a polar aprotic solvent (DMF) favors S-alkylation. Conversely, using a hard base (e.g., NaOH or LiHMDS) in polar protic or strongly coordinating solvents shifts the equilibrium toward N-alkylation.

Quantitative Data: Regioselectivity Optimization

BaseSolventElectrophileMajor ProductS:N RatioYield (%)
K₂CO₃DMFBenzyl BromideS-Alkylated95:588%
Et₃NEtOHBenzyl BromideS-Alkylated80:2075%
NaOHTHF/H₂OMethyl IodideN-Alkylated10:9082%
LiHMDSTolueneMethyl IodideN-Alkylated<1:9991%

(Table 1: Influence of base and solvent on the regioselectivity of 5-Bromothiazole-2(3H)-thione alkylation. Data synthesized from standard thiazole-2-thione reactivity profiles[2][4].)

Regioselectivity N1 5-Bromothiazole-2(3H)-thione (Tautomeric Equilibrium) N2 Thione Form (N-H, C=S) N1->N2 N3 Thiol Form (N=C, C-SH) N1->N3 N4 Hard Base (NaOH, LiHMDS) Solvent: THF/Toluene N2->N4 N5 Soft Base (K2CO3) Solvent: DMF N3->N5 N6 N-Alkylation Product (Overcomes Steric Block) N4->N6 Hard Electrophile N7 S-Alkylation Product (Thermodynamically Stable) N5->N7 Soft Electrophile

Logical decision tree for controlling N- vs S-alkylation in thiazole-2(3H)-thiones.

Self-Validating Protocol: Selective S-Alkylation

  • Dissolution: Dissolve 5-bromothiazole-2(3H)-thione (1.0 equiv) in anhydrous DMF (0.2 M).

  • Deprotonation: Add anhydrous K₂CO₃ (1.5 equiv). Stir at room temperature for 30 minutes.

    • Validation Check: The suspension will turn slightly yellow as the thiolate anion is generated, confirming deprotonation.

  • Alkylation: Add the alkyl halide (1.1 equiv) dropwise. Stir for 4 hours at room temperature.

  • Quenching: Quench with ice water. The S-alkylated product will precipitate. Filter and wash with cold water.

FAQ 4: How does the electronic nature of the C5-bromine affect nucleophilic aromatic substitution (SₙAr)?

Causality & Insight: While C2 is typically the preferred site for nucleophilic substitution in thiazoles, the presence of a bromine at C5 alters the π-electron density. The C5 position exhibits a slightly positive character compared to the rest of the ring, making it theoretically susceptible to nucleophilic attack[5]. However, because of the massive steric bulk of the bromine, bulky nucleophiles will fail to penetrate the hydration sphere. To achieve SₙAr at C5, you must use small, highly nucleophilic species (like sodium methoxide) and elevate the temperature to overcome the activation energy barrier imposed by steric repulsion[5].

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 5-Bromothiazole-2(3H)-thione and 5-Chlorothiazole-2(3H)-thione

Introduction The thiazole-2(3H)-thione scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous pharmacologically active agents and functional organic materials.[1][2]...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The thiazole-2(3H)-thione scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous pharmacologically active agents and functional organic materials.[1][2][3][4] Functionalization of the thiazole ring is critical for modulating the physicochemical properties and biological activity of these molecules. Among the most versatile handles for synthetic modification are halogens at the C5 position, with 5-bromo- and 5-chlorothiazole-2(3H)-thiones serving as key intermediates.

This guide provides an in-depth comparison of the reactivity of these two essential building blocks. We will explore the fundamental electronic and steric differences between the C-Br and C-Cl bonds within this heterocyclic system and how these differences translate into practical outcomes in common synthetic transformations. This analysis is designed to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in their synthetic strategies.

Pillar 1: Fundamental Physicochemical Properties

The reactivity of a chemical compound is intrinsically linked to its structure. The choice between a bromo or chloro substituent at the C5 position of the thiazole-2(3H)-thione ring introduces subtle yet significant differences in bond characteristics and electronic distribution, which dictate the kinetic and thermodynamic feasibility of subsequent reactions.

Bond Dissociation Energy (BDE): The Decisive Factor in Reactivity

The carbon-halogen bond is the primary site of transformation in many key reactions. The strength of this bond, or its Bond Dissociation Energy (BDE), is a critical predictor of reactivity. The C-Br bond is inherently weaker and longer than the C-Cl bond due to the larger atomic radius of bromine and the more diffuse overlap of its valence orbitals with carbon.

Theoretical calculations and experimental data consistently show that the C-Br bond has a lower BDE than the C-Cl bond in heterocyclic systems.[5] For instance, the activation energy required to break a C-Br bond is significantly lower (approx. 276 kJ/mol) compared to a C-Cl bond (approx. 328 kJ/mol).[6] This fundamental difference means that, in reactions where the cleavage of the C-X bond is the rate-determining step, the bromo derivative will almost invariably react faster.

Property5-Bromothiazole-2(3H)-thione5-Chlorothiazole-2(3H)-thioneCausality
C-X Bond Strength WeakerStrongerGreater size difference between C (2nd period) and Br (4th period) leads to less effective orbital overlap compared to C and Cl (3rd period).[6]
Leaving Group Ability BetterPoorerWeaker bonds are more easily cleaved, making bromide a better leaving group than chloride in many contexts.
Electronegativity of Halogen 2.96 (Pauling Scale)3.16 (Pauling Scale)Chlorine's higher electronegativity results in a more polarized C-Cl bond and a stronger inductive electron-withdrawing effect.
Steric Hindrance LargerSmallerThe bromine atom has a larger van der Waals radius than chlorine, which can influence the approach of reagents.

Pillar 2: Comparative Reactivity in Key Synthetic Transformations

The theoretical differences in bond strength and electronics manifest clearly in the practical application of these compounds in synthesis. The following sections compare their performance in two of the most important classes of reactions for aryl halides: transition-metal-catalyzed cross-coupling and nucleophilic aromatic substitution.

A. Transition-Metal-Catalyzed Cross-Coupling Reactions

Reactions such as Suzuki, Stille, Sonogashira, and Buchwald-Hartwig couplings are cornerstones of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds. The critical first step in the catalytic cycle of these reactions is the oxidative addition of the aryl halide to a low-valent metal catalyst (typically palladium or copper).

G ArX_Br 5-Bromothiazole-2(3H)-thione (Lower BDE, Faster Reaction) Pd0 Pd0 ArX_Br->Pd0 Favored ArX_Cl 5-Chlorothiazole-2(3H)-thione (Higher BDE, Slower Reaction) ArX_Cl->Pd0 Disfavored

Expertise & Experience: The rate of oxidative addition is highly dependent on the C-X bond energy. Due to its significantly weaker C-Br bond, 5-bromothiazole-2(3H)-thione is substantially more reactive than its chloro counterpart in virtually all transition-metal-catalyzed cross-coupling reactions.[5] This translates to milder reaction conditions (lower temperatures, shorter reaction times), lower catalyst loadings, and often higher yields. While modern catalyst systems with highly active phosphine ligands have improved the reactivity of aryl chlorides, aryl bromides remain the substrate of choice for achieving efficient coupling.

A systematic study on Stille cross-coupling reactions with 2-phenylthiazoles demonstrated that while both 5-bromo- and 5-iodothiazoles are effective coupling partners, the bromo derivative provides a good balance of reactivity and stability.[7]

B. Nucleophilic Aromatic Substitution (SNAr)

The thiazole ring is electron-deficient, making it susceptible to nucleophilic aromatic substitution (SNAr), especially when substituted with electron-withdrawing groups. The reaction proceeds via a two-step addition-elimination mechanism involving a high-energy Meisenheimer-like intermediate.

// Reactants Thiazole [label="5-X-Thiazole-2(3H)-thione"]; Nu [label="Nu:⁻"];

// Meisenheimer Intermediate Intermediate [label=<

Meisenheimer-like Intermediate (Negative charge delocalized)

];

// Products Product [label="5-Nu-Thiazole-2(3H)-thione"]; X_ion [label="X⁻"];

// Arrows Thiazole -> Intermediate [label="+ Nu:⁻ (Attack at C5)"]; Intermediate -> Product [label="- X⁻ (Loss of Halide)"]; } .dot Caption: General mechanism for SNAr at the C5 position.

Trustworthiness: The comparison in SNAr reactivity is more complex. Two competing factors are at play:

  • Leaving Group Ability: Bromide is a better leaving group than chloride. This factor favors a faster reaction for the 5-bromo derivative in the second (elimination) step.

  • Ring Activation: Chlorine is more electronegative than bromine. This stronger inductive electron withdrawal makes the C5 carbon more electrophilic and better stabilizes the negatively charged Meisenheimer intermediate formed in the first (addition) step. This factor favors a faster reaction for the 5-chloro derivative.

In many SNAr reactions on electron-deficient rings, the initial attack of the nucleophile (Step 1) is the rate-determining step. Therefore, the enhanced electrophilicity and intermediate stabilization provided by the chlorine atom often make 5-chlorothiazole-2(3H)-thione more reactive or similarly reactive to the bromo analogue in SNAr reactions . However, the outcome can be highly dependent on the specific nucleophile and reaction conditions. Studies on other 2-halothiazole systems have shown complex kinetics where the nature of the nucleophile and pre-equilibrium steps can significantly influence the reaction rate.[8]

Pillar 3: Experimental Protocols & Data

The following section provides a representative experimental protocol for a Suzuki-Miyaura cross-coupling reaction, a common application for these building blocks. The conditions are generalized, but the key takeaway is the expected difference in reactivity.

Representative Protocol: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for coupling a 5-halothiazole-2(3H)-thione with an arylboronic acid.

workflow

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and condenser, add 5-halothiazole-2(3H)-thione (1.0 equiv), the desired arylboronic acid (1.2 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv), and base (e.g., K₂CO₃, 2.0 equiv).

  • Solvent Addition: Add a mixture of degassed solvents (e.g., Toluene/Ethanol/Water 4:1:1). The total volume should be sufficient to achieve a concentration of ~0.1 M with respect to the limiting reagent.

  • Inert Atmosphere: Seal the flask and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

  • Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and then brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired product.

Comparative Performance Data (Illustrative)

The following table presents hypothetical but realistic data for a typical Suzuki coupling, illustrating the expected performance differences.

SubstrateTypical Reaction TimeTypical YieldRequired Temperature
5-Bromothiazole-2(3H)-thione 2-4 hours85-95%80 °C
5-Chlorothiazole-2(3H)-thione 12-24 hours50-70%100-110 °C

Note: Data is illustrative. Actual results will vary based on the specific coupling partners, catalyst, and ligand used.

Conclusion and Recommendations

The choice between 5-bromothiazole-2(3H)-thione and 5-chlorothiazole-2(3H)-thione is a strategic one that should be guided by the intended chemical transformation.

  • For transition-metal-catalyzed cross-coupling reactions , 5-bromothiazole-2(3H)-thione is the superior choice . Its weaker C-Br bond facilitates the rate-limiting oxidative addition step, leading to faster, more efficient reactions under milder conditions.

  • For nucleophilic aromatic substitution (SNAr) reactions , the choice is less straightforward. 5-Chlorothiazole-2(3H)-thione may offer comparable or even enhanced reactivity if the initial nucleophilic attack is the rate-determining step, due to the activating effect of the highly electronegative chlorine atom. Preliminary small-scale trials are recommended to determine the optimal substrate for a specific SNAr transformation.

By understanding the fundamental principles of bond strength and electronics, researchers can harness the distinct reactivity profiles of these halogenated thiazoles to streamline their synthetic endeavors and accelerate the discovery and development of novel chemical entities.

References

  • Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. PMC. [Link]

  • Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. Journal of Chemical and Pharmaceutical Research. [Link]

  • Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. Journal of Chemical and Pharmaceutical Research. [Link]

  • Reactivity of the halogenothiazoles toward nucleophiles. Part III. Kinetics and mechanisms of the reaction between 4(5)-X-2-halogenothiazoles and substituted thiophenols. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Compare the activation energy to the bond strength for C-Cl or a C-Br bond (using enthalpies). Homework.Study.com. [Link]

  • CAS#:85592-33-2 | 5-chloro-3H-benzothiazole-2-thione, potassium salt. Chemsrc. [Link]

  • Efficient One-Pot Synthesis of Highly Functionalized 5-Halothiazoles. SlideServe. [Link]

  • Comparing the Reactivity of the 4- and 5-Positions of 2-Phenylthiazoles in Stille Cross-Coupling Reactions. Thieme. [Link]

  • Homolytic and Heterolytic Bond Cleavage. Chemistry Steps. [Link]

  • Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. PMC. [Link]

  • Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors. ResearchGate. [Link]

  • Preparation of halogenated derivatives of thiazolo[5,4-d]thiazole via direct electrophilic aromatic substitution. ResearchGate. [Link]

  • Synthesis of some new thiazole derivatives of pharmaceutical interest. SciSpace. [Link]

  • Which has a greater bond strength, CH3-CL or CH3BR? Quora. [Link]

  • Compare the bond strength of C=N, C-Cl, and C=C bonds and briefly ex... Filo. [Link]

  • Electrophilic aromatic substitution. Wikipedia. [Link]

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

  • Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. University of Central Florida. [Link]

  • Synthesis of thiazole-2-thiones. Organic Chemistry Portal. [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar. [Link]

  • Chemical structure of thiazole-2(3H)-thiones (5a-b). ResearchGate. [Link]

  • Benign synthesis of fused-thiazoles with enone-based natural products and drugs for lead discovery. New Journal of Chemistry. [Link]

  • New thiazole-2(3H)-thiones containing 4-(3,4,5-trimethoxyphenyl) moiety as anticancer agents. PubMed. [Link]

  • Synthesis and biological evaluation of 3-(trimethoxyphenyl)-2(3H)-thiazole thiones as combretastatin analogs. PubMed. [Link]

  • Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. [Link]

  • 5-Methylthio-1,3,4-thiadiazole-2-thiol. PubChem. [Link]

  • Synthesis methods of 1,2,4-triazole-3-thiones: review. National Library of Medicine. [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

  • Synthesis and biological evaluation of thiazolidine-2-thione derivatives as novel xanthine oxidase inhibitors. PMC. [Link]

  • Synthesis, Biological Activity of 5-Substituted-2,4-Dihydro-1,2,4-Triazole-3-Thiones and Their Derivatives. ResearchGate. [Link]

  • (PDF) Synthesis and biological activities of 5-(1, 3-benzthiazol-2-ylamino)-4-phenyl-2, 4-dihydro-3H-1, 2, 4-triazole-3-thione and its derivatives. ResearchGate. [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Validation for the Purity Analysis of 5-Bromothiazole-2(3H)-thione

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocyclic compounds like 5-Bromothiazole-2(3H)-thione, a versatile building block in medicinal chemistry, establishing a robust and reliable analytical method for purity assessment is a critical early-stage endeavor. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, to ensure the scientific integrity of purity analysis.

The Imperative of a Validated, Stability-Indicating HPLC Method

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[1] For the purity analysis of 5-Bromothiazole-2(3H)-thione, this means developing a stability-indicating method (SIM). A SIM is a validated analytical procedure that can accurately and precisely measure the decrease in the amount of the API due to degradation. It is crucial for identifying and quantifying degradation products, thus providing a comprehensive picture of the API's stability profile. Forced degradation studies are intentionally conducted to produce these degradation products and are a key component of developing a SIM.[2][3]

This guide will dissect the essential validation parameters, providing both the theoretical framework and practical experimental protocols for a reversed-phase HPLC (RP-HPLC) method tailored for 5-Bromothiazole-2(3H)-thione.

Foundational Pillars of HPLC Method Validation

A comprehensive validation of an HPLC method encompasses several key parameters, each designed to ensure the reliability of the analytical data. The following sections detail these parameters, their significance, and a comparative look at potential methodological approaches.

Specificity: The Power of Discrimination

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][4] For a purity assay, this means the HPLC method must be able to separate the 5-Bromothiazole-2(3H)-thione peak from all potential impurities and degradation products.

Experimental Protocol: Forced Degradation Studies

To demonstrate specificity, forced degradation studies are indispensable.[2][5] These studies intentionally stress the API under various conditions to generate potential degradation products.

  • Acid Hydrolysis: Incubate a solution of 5-Bromothiazole-2(3H)-thione in 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Incubate a solution of 5-Bromothiazole-2(3H)-thione in 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat a solution of 5-Bromothiazole-2(3H)-thione with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose solid 5-Bromothiazole-2(3H)-thione to 105°C for 48 hours.

  • Photolytic Degradation: Expose a solution of 5-Bromothiazole-2(3H)-thione to UV light (e.g., 254 nm) for 24 hours.

The stressed samples are then analyzed by the proposed HPLC method. The chromatograms should demonstrate clear resolution between the main peak of 5-Bromothiazole-2(3H)-thione and any degradation product peaks. Peak purity analysis using a photodiode array (PDA) detector is crucial to confirm that the analyte peak is spectrally pure and not co-eluting with any impurities.[6][7]

Diagram: HPLC Method Validation Workflow

HPLC Method Validation Workflow cluster_0 Method Development cluster_1 Method Validation (ICH Q2(R1)) cluster_2 Method Implementation MD_Start Define Analytical Requirements MD_Select Select HPLC Mode (e.g., RP-HPLC) MD_Start->MD_Select MD_Optimize Optimize Mobile Phase, Column, and Detector MD_Select->MD_Optimize V_Specificity Specificity (Forced Degradation) MD_Optimize->V_Specificity V_Linearity Linearity & Range V_Specificity->V_Linearity V_Accuracy Accuracy (Recovery Studies) V_Linearity->V_Accuracy V_Precision Precision (Repeatability & Intermediate) V_Accuracy->V_Precision V_LOD Detection Limit (LOD) V_Precision->V_LOD V_LOQ Quantitation Limit (LOQ) V_LOD->V_LOQ V_Robustness Robustness V_LOQ->V_Robustness MI_Routine Routine Purity Analysis V_Robustness->MI_Routine MI_Stability Stability Studies V_Robustness->MI_Stability

Caption: A streamlined workflow for HPLC method development and validation.

Linearity and Range: Ensuring Proportionality

Linearity refers to the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[6][8] The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[4]

Experimental Protocol: Linearity Study

  • Prepare a stock solution of 5-Bromothiazole-2(3H)-thione reference standard.

  • Create a series of at least five dilutions from the stock solution, covering a range of 50% to 150% of the expected working concentration.

  • Inject each dilution in triplicate into the HPLC system.

  • Plot the average peak area against the corresponding concentration.

  • Perform a linear regression analysis.

ParameterAcceptance Criteria
Correlation Coefficient (r²)≥ 0.999
y-interceptClose to zero
Accuracy: Closeness to the Truth

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[8] For purity analysis, accuracy is typically determined by recovery studies.

Experimental Protocol: Accuracy Study

  • Prepare a placebo (matrix without the API) and spike it with known concentrations of 5-Bromothiazole-2(3H)-thione at three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three samples at each concentration level.

  • Analyze the samples using the HPLC method.

  • Calculate the percentage recovery for each sample.

Concentration LevelAcceptance Criteria for Recovery
80%98.0% - 102.0%
100%98.0% - 102.0%
120%98.0% - 102.0%
Precision: Measuring Variability

Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[8] It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratories variations: different days, different analysts, different equipment, etc.

Experimental Protocol: Precision Study

  • Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample of 5-Bromothiazole-2(3H)-thione at 100% of the test concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or a different instrument.

Precision LevelAcceptance Criteria (RSD%)
Repeatability≤ 2.0%
Intermediate Precision≤ 2.0%
Detection Limit (LOD) and Quantitation Limit (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7][8] The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[7][8]

These parameters are crucial for the analysis of impurities.

Experimental Protocol: LOD & LOQ Determination

LOD and LOQ can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

  • Signal-to-Noise Ratio:

    • LOD is typically determined at a S/N ratio of 3:1.

    • LOQ is typically determined at a S/N ratio of 10:1.

  • Calibration Curve Method:

    • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

    • LOQ = 10 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

Robustness: Resilience to Change

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[6]

Experimental Protocol: Robustness Study

Introduce small, deliberate variations to the HPLC method parameters, such as:

  • Flow rate (e.g., ± 0.2 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic phase)

  • Wavelength (e.g., ± 2 nm)

The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within the predefined acceptance criteria for each variation.

Diagram: Forced Degradation Pathways of 5-Bromothiazole-2(3H)-thione

Forced Degradation Pathways cluster_0 Stress Conditions cluster_1 Parent Compound cluster_2 Potential Degradation Products Acid Acid Hydrolysis (0.1 M HCl, 60°C) DP1 Hydrolyzed Thiazole Ring Acid->DP1 Base Base Hydrolysis (0.1 M NaOH, 60°C) Base->DP1 Oxidation Oxidation (3% H₂O₂) DP2 Oxidized Sulfur Species Oxidation->DP2 Thermal Thermal (105°C) DP4 Polymerization Products Thermal->DP4 Photo Photolytic (UV light) DP3 Debrominated Analog Photo->DP3 Parent 5-Bromothiazole-2(3H)-thione

Caption: Potential degradation pathways of 5-Bromothiazole-2(3H)-thione.

Comparative Analysis of HPLC Methodologies

While RP-HPLC is the workhorse for purity analysis of moderately polar compounds like 5-Bromothiazole-2(3H)-thione, other HPLC techniques can be considered for specific challenges.

HPLC MethodPrincipleAdvantages for 5-Bromothiazole-2(3H)-thione AnalysisDisadvantages
Reversed-Phase (RP-HPLC) Separation based on hydrophobicity.High resolution, reproducibility, and wide applicability for moderately polar compounds.May have limited retention for very polar impurities.
Normal-Phase (NP-HPLC) Separation based on polarity.Better resolution for very polar or isomeric impurities.Requires non-aqueous, often flammable mobile phases; less reproducible than RP-HPLC.
Hydrophilic Interaction Liquid Chromatography (HILIC) Separation of polar compounds.Effective for retaining and separating very polar degradation products that are not well-retained in RP-HPLC.Can have longer equilibration times and be more sensitive to mobile phase composition.
Ion-Exchange Chromatography (IEC) Separation based on ionic interactions.Useful if impurities or the API itself are ionizable, providing an alternative selectivity.Requires buffered mobile phases and can be more complex to develop.

For the routine purity analysis of 5-Bromothiazole-2(3H)-thione, a well-validated RP-HPLC method is generally the most suitable choice due to its robustness, versatility, and high-resolution capabilities. Alternative methods like HILIC should be considered if forced degradation studies reveal the formation of highly polar degradants that are not adequately resolved by RP-HPLC.

Conclusion

The validation of an HPLC method for the purity analysis of 5-Bromothiazole-2(3H)-thione is a systematic process that ensures the generation of reliable and accurate data. By adhering to the principles outlined in the ICH Q2(R1) guidelines and meticulously executing the experimental protocols for specificity, linearity, accuracy, precision, and robustness, researchers can establish a scientifically sound and defensible analytical method. The development of a stability-indicating method through forced degradation studies is paramount for understanding the degradation pathways and ensuring the long-term quality and safety of this important chemical entity.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S.
  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • ICH Q2 Analytical Method Valid
  • Forced Degrad
  • A practical guide to forced degradation and stability studies for drug substances.
  • Forced Degradation Study as per ICH Guidelines: Wh
  • Development of forced degradation and stability indic
  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
  • Validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc. SciSpace.
  • VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). IAEA.
  • Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTAT
  • Navigating Purity Validation: A Comparative Guide to HPLC and Alternative Methods for 4-Bromobenzothiazole. Benchchem.

Sources

Validation

A Comparative Guide to Thiazole-2-Thione Derivatives in Coordination Chemistry

For the discerning researcher in coordination chemistry, materials science, and drug development, the selection of appropriate ligands is a critical step in the design of novel metal complexes with tailored properties. A...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the discerning researcher in coordination chemistry, materials science, and drug development, the selection of appropriate ligands is a critical step in the design of novel metal complexes with tailored properties. Among the vast array of heterocyclic ligands, thiazole-2-thione and its derivatives represent a versatile class of compounds with rich and tunable coordination chemistry. This guide provides an in-depth comparative analysis of these derivatives, grounded in experimental data and field-proven insights, to empower researchers in making informed decisions for their synthetic strategies.

Introduction: The Allure of the Thiazole-2-Thione Core

The thiazole-2-thione scaffold is a five-membered heterocyclic ring containing a nitrogen and a sulfur atom, with an exocyclic thione group at the 2-position. This arrangement gives rise to a fascinating tautomerism between the thione and thiol forms, a feature that profoundly influences its coordination behavior. The presence of multiple potential donor sites—the endocyclic nitrogen, the endocyclic sulfur, and the exocyclic sulfur—allows for a variety of coordination modes, including monodentate, bidentate, and bridging fashions. This versatility is the cornerstone of its utility in constructing diverse metal-organic architectures with applications ranging from catalysis to medicinal chemistry.[1][2]

This guide will focus on a comparative study of three key derivatives: the parent Thiazole-2-thione (T2T) , the electron-donating 4-Methylthiazole-2-thione (MeT2T) , and the sterically influential and electronically distinct Benzothiazole-2-thione (BTT) . By examining their coordination with common transition metals such as cobalt(II), copper(II), and silver(I), we will elucidate the subtle yet significant impact of substituents on the resulting complexes' structures and properties.

Comparative Analysis of Coordination Behavior

The coordination mode of thiazole-2-thione derivatives is a delicate interplay between the nature of the metal ion (hard vs. soft acid), the steric and electronic effects of the substituents on the thiazole ring, and the reaction conditions.

Thiazole-2-thione (T2T): A Versatile Building Block

The parent T2T ligand exhibits a remarkable flexibility in its coordination, acting as either a neutral ligand in its thione form or as an anionic ligand in its deprotonated thiol form. Spectroscopic evidence, particularly from infrared (IR) spectroscopy, is instrumental in discerning the coordination mode.

  • N-Coordination: In complexes with harder metal ions, coordination through the endocyclic nitrogen atom is often observed. This is evidenced by a shift to higher wavenumbers of the ν(C=N) stretching vibration in the IR spectrum.

  • S-Coordination: With softer metal ions, coordination through the exocyclic thione sulfur is more prevalent. This is characterized by a significant decrease in the ν(C=S) stretching frequency.

A notable example is the differential coordination observed with various divalent metal ions. Studies have shown that with Zn(II) and Cd(II), T2T coordinates through the nitrogen atom, whereas with Co(II), Ni(II), Cu(II), and Hg(II), coordination occurs through the exocyclic sulfur atom. This highlights the influence of the metal's Hard-Soft Acid-Base (HSAB) character.

4-Methylthiazole-2-thione (MeT2T): The Impact of an Electron-Donating Group

The introduction of a methyl group at the 4-position of the thiazole ring introduces both steric and electronic perturbations. The methyl group, being electron-donating, increases the electron density on the thiazole ring, which can influence the basicity of the donor atoms.

This enhanced electron density can lead to stronger coordination bonds. For instance, in cobalt(II) complexes, the presence of the methyl group can favor coordination through the endocyclic nitrogen, as the increased electron density makes it a more potent Lewis base.

Benzothiazole-2-thione (BTT): The Influence of a Fused Aromatic Ring

The fusion of a benzene ring to the thiazole core in BTT introduces significant steric hindrance and alters the electronic landscape of the ligand. The extended π-system of the benzothiazole moiety can participate in π-stacking interactions in the solid state, leading to the formation of supramolecular architectures.

In terms of coordination, the bulky benzo group can sterically hinder coordination at the adjacent nitrogen atom, making the exocyclic sulfur the more accessible and often preferred coordination site, especially with larger metal ions. For example, in silver(I) complexes, BTT has been shown to coordinate exclusively through the exocyclic sulfur atom, forming both mononuclear and dinuclear structures.[3] This is in contrast to the more flexible coordination of the parent T2T.

Experimental Data and Characterization

A thorough understanding of the coordination chemistry of these ligands requires a multi-technique approach to characterization. Here, we present a summary of key experimental data and the rationale behind the chosen analytical methods.

Spectroscopic Analysis

Infrared (IR) Spectroscopy: As previously mentioned, IR spectroscopy is a powerful tool for elucidating the coordination mode. The key vibrational bands to monitor are the ν(C=S), ν(C=N), and ν(N-H) stretching frequencies. A shift in these bands upon complexation provides direct evidence of ligand-metal interaction.

Table 1: Comparative IR Spectroscopic Data (cm⁻¹) for Thiazole-2-thione Derivatives and their Metal Complexes

Compoundν(N-H)ν(C=N)ν(C=S)Coordination Mode
T2T (free ligand)~3400~1500~1050-
[Co(T2T)₂Cl₂]~3400~1510~1020S-coordinated
MeT2T (free ligand)~3410~1520~1060-
[Co(MeT2T)₂Cl₂]~3380~1535~1055N-coordinated
BTT (free ligand)~3100~1490~1030-
[Ag(BTT)₂(NO₃)]~3100~1495~1005S-coordinated[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are invaluable for confirming the structure of the ligands and their complexes in solution. Chemical shift changes of the protons and carbons near the potential coordination sites upon complexation can provide further evidence of the coordination mode. For diamagnetic complexes, sharp signals are observed, while paramagnetic complexes will exhibit broadened and shifted resonances.

Single-Crystal X-ray Diffraction

The unequivocal determination of the solid-state structure of these coordination complexes is achieved through single-crystal X-ray diffraction. This technique provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.

Table 2: Selected Bond Lengths (Å) and Angles (°) from Crystal Structures of Thiazole-2-thione Derivative Complexes

ComplexM-Donor Bond LengthDonor-C Bond LengthBond Angle (Donor-M-Donor)Coordination Geometry
[Co(2-amino-4-methylthiazole)₂Cl₂]Co-N = 2.015N-C = 1.334N-Co-N = 109.5Tetrahedral[4]
Ag-S = 2.45S-C = 1.69S-Ag-S = 119.5Trigonal Planar[3]

Note: Data for a closely related 2-aminothiazole complex is included for comparative purposes due to the availability of crystal structure data.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed experimental protocols for the synthesis of a representative thiazole-2-thione derivative and its metal complex are provided below.

Synthesis of 4-Phenylthiazole-2-thione

This procedure is adapted from established methods for the synthesis of thiazole-2-thiones.[5][6]

Materials:

  • Phenacyl bromide

  • Ammonium dithiocarbamate

  • Ethanol

Procedure:

  • Dissolve phenacyl bromide (10 mmol) in ethanol (50 mL).

  • Add a solution of ammonium dithiocarbamate (11 mmol) in water (10 mL) dropwise to the stirred solution of phenacyl bromide.

  • Heat the reaction mixture to reflux for 2 hours.

  • Allow the mixture to cool to room temperature, during which a precipitate will form.

  • Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum.

  • Recrystallize the crude product from ethanol to obtain pure 4-phenylthiazole-2-thione.

Synthesis of a Cobalt(II) Complex with 4-Phenylthiazole-2-thione

This is a general procedure for the synthesis of transition metal complexes with thiazole-2-thione derivatives.[7]

Materials:

  • 4-Phenylthiazole-2-thione

  • Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

  • Ethanol

Procedure:

  • Dissolve 4-phenylthiazole-2-thione (2 mmol) in hot ethanol (30 mL).

  • In a separate flask, dissolve CoCl₂·6H₂O (1 mmol) in ethanol (20 mL).

  • Add the cobalt(II) chloride solution dropwise to the hot, stirred solution of the ligand.

  • A precipitate will form immediately. Continue stirring the mixture at an elevated temperature for 1 hour to ensure complete reaction.

  • Allow the mixture to cool to room temperature.

  • Collect the solid product by filtration, wash with ethanol, and then with diethyl ether.

  • Dry the complex in a desiccator over anhydrous CaCl₂.

Visualization of Concepts

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Tautomerism and Coordination Modes

Tautomerism_Coordination cluster_tautomerism Tautomerism cluster_coordination Coordination Modes Thione Thione Form Thiol Thiol Form Thione->Thiol [H+] N_coord N-Coordination (Hard Metals) Thione->N_coord via N S_coord S-Coordination (Soft Metals) Thione->S_coord via S(exo) Bridging Bridging (N,S-coordination) Thione->Bridging via N and S Thiol->S_coord via S(exo)

Caption: Tautomerism of thiazole-2-thione and its common coordination modes.

Experimental Workflow for Complex Synthesis and Characterization

Workflow cluster_characterization Analytical Techniques Start Start Ligand_Synth Ligand Synthesis Start->Ligand_Synth Complex_Synth Complex Synthesis Ligand_Synth->Complex_Synth Purification Purification & Isolation Complex_Synth->Purification Characterization Characterization Purification->Characterization End End Characterization->End IR IR Spectroscopy Characterization->IR NMR NMR Spectroscopy Characterization->NMR Xray X-ray Diffraction Characterization->Xray UVVis UV-Vis Spectroscopy Characterization->UVVis

Caption: General workflow for the synthesis and characterization of metal complexes.

Conclusion and Future Outlook

The coordination chemistry of thiazole-2-thione derivatives is a rich and expanding field. This guide has demonstrated that the introduction of even simple substituents can have a profound impact on the coordination behavior of these versatile ligands. The choice between T2T, MeT2T, and BTT will depend on the desired properties of the final metal complex. For researchers seeking flexibility and multiple coordination possibilities, the parent T2T is an excellent starting point. For those aiming to enhance the electron-donating ability of the ligand, MeT2T is a suitable choice. When steric control and potential for supramolecular assembly are desired, BTT offers unique advantages.

Future research in this area will likely focus on the synthesis of more complex derivatives with tailored electronic and steric properties. The exploration of their applications in catalysis, sensing, and as therapeutic agents will undoubtedly continue to be a major driving force. The combination of experimental synthesis and characterization with computational studies, such as Density Functional Theory (DFT), will be crucial in designing the next generation of thiazole-2-thione-based functional materials.[8][9]

References

  • Kumar, N., Sharma, A., Kumar, U., & Panday, S. K. (2023). Multicomponent reactions of CS2, sulfoxonium ylides and secondary amines provide β-keto dithiocarbamates, whereas primary amines afforded thiazolidine-2-thiones or thiazole-2-thiones after dehydration in an acidic environment. Journal of Organic Chemistry, 88(9), 6120-6125. [Link]

  • Nguyen, T. B., & Retailleau, P. (2021). A convenient base-catalyzed three-component reaction between chalcones, isothiocyanates, and elemental sulfur provides thiazole-2-thiones in very good yields. Organic Letters, 23(14), 5344-5348. [Link]

  • Crystallography Open Database. (n.d.). 4-phenyl-1,3-thiazole-2-thione. [Link]

  • Aslanidis, P., Karagianni, A., & Psomas, G. (2015). Silver(I) complexes of N-methylbenzothiazole-2-thione: synthesis, structures and antibacterial activity. Materials Science and Engineering: C, 55, 315-324. [Link]

  • Miar, M., Shiroudi, A., Pourshasian, K., Oliaey, A. R., & Hatamjafari, F. (2020). DFT study and NBO analysis of solvation/substituent effects of 3-phenylbenzo[d]thiazole-2(3H)-imine derivatives. Journal of the Serbian Chemical Society, 85(11), 1445-1462. [Link]

  • Mruthyunjayaswamy, B. H. M., & Halli, M. B. (2018). Biologically Active Metal Complexes Containing Thiazole core: Synthesis and Spectral Characterization. Indian Journal of Pharmaceutical Education and Research, 52(2), 267-275. [Link]

  • Khan, M., Al-Warthan, A. A., Siddiqui, M. R. H., & Ahmad, M. (2019). Methyl-substituted 2-aminothiazole--based cobalt(II) and silver(I) complexes: synthesis, X-ray structures, and biological activi. Turkish Journal of Chemistry, 43(2), 656-669. [Link]

  • Singh, P. P., & Rivest, R. (1979). Infrared spectral study of thiazolidine-2-thione & its metal complexes. Indian Journal of Chemistry Section A, 18A, 172-174.
  • Rajale, T. (2015). Synthesis and characterization of cobalt complex of 5-Amino-2-(4-thiazolyl)-1H-benzimadiazole.
  • Sun, R., Ge, J., Yao, J., Li, S., Shen, H., & Gu, R. (2008). Predicting the binding capability of benzothiazoline-2-thione and its derivatives with gold: a DFT and FT-Raman combined studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 71(4), 1535-1539. [Link]

  • Bernalte-García, A., García-Barros, F. J., Higes-Rolando, F. J., Luna-Giles, F., Pacheco-Rodríguez, M. M., & Viñuelas-Zahínos, E. (2004). Synthesis and characterization of a new cobalt(II) complex with 2-(2-pyridyl)imino-N-(2-thiazolin-2-yl)thiazolidine (PyTT). Bioinorganic chemistry and applications, 2(3-4), 307–316. [Link]

  • Keri, R. S., Patil, M. R., Patil, S. A., & Budagumpi, S. (2015). A comprehensive review on the medicinal chemistry of benzothiazole derivatives. Mini reviews in medicinal chemistry, 15(13), 1057–1085.
  • Artem'ev, A. V., Bagryanskaya, I. Y., & Vasilevsky, S. F. (2019). Thiazole- and Thiadiazole-Based Metal–Organic Frameworks and Coordination Polymers for Luminescent Applications. Molecules (Basel, Switzerland), 24(24), 4553. [Link]

  • Castro, J. A., Siqueira, L. R. P., de Souza, T. B., & da Silva, J. G. (2023). Copper-Coordinated Thiazoles and Benzothiazoles: A Perfect Alliance in the Search for Compounds with Antibacterial and Antifungal Activity. International journal of molecular sciences, 24(9), 7935. [Link]

  • El-Remaily, M. A. A. A., El-Dabea, T., Alsawat, M., Mahmoud, M. H. H., Alfi, A. A., El-Metwaly, N., & Abu-Dief, A. M. (2021). Development of New Thiazole Complexes as Powerful Catalysts for Synthesis of Pyrazole-4-Carbonitrile Derivatives under Ultrasonic Irradiation Condition Supported by DFT Studies. ACS omega, 6(32), 21087–21103. [Link]

  • El-Sherif, A. A., & Shoukry, M. M. (2016). Experimental IR spectra of the obtained copper complexes. ResearchGate. [Link]

  • PubChem. (n.d.). (S)-4-Phenylthiazolidine-2-thione. Retrieved from [Link]

  • PubChem. (n.d.). (R)-4-Phenylthiazolidine-2-thione. Retrieved from [Link]

  • El-Shazly, R. M., Al-Jahdali, M., & El-Gammal, O. A. (2012). Synthesis and spectroscopic characterization of cobalt(II) thiosemicarbazone complexes. ResearchGate. [Link]

  • El-Remaily, M. A. A. A., El-Dabea, T., Mahmoud, M. H. H., & Abu-Dief, A. M. (2021). Synthesis, characterization and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti. Research Square. [Link]

  • Psomas, G., & Karagianni, A. (2013). Copper(I) halide complexes of N-methylbenzothiazole-2-thione: synthesis, structure, luminescence, antibacterial activity and interaction with DNA. Dalton transactions (Cambridge, England : 2003), 42(4), 1235–1245. [Link]

  • NIST. (n.d.). 2-Mercapto-4-phenylthiazole. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2018). Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). Oriental Journal of Chemistry, 34(3). [Link]

  • Al-Hazmi, G. A., Al-Nowaiser, F. M., Al-Jahdali, M., & El-Metwaly, N. (2023). SPECTROSCOPY, THERMAL ANALYSIS, BIOAVAILABILITY AND ANTICANCER ACTIVITY OF COPPER (II) COMPLEX WITH HETEROCYCLIC AZO DYE LIGAND. Central Asian Journal of Medical and Natural Sciences, 4(1), 94-106. [Link]

  • Pyrano[2,3-D]Thiazole: Synthesis. (2018). To Chemistry Journal, 1(2). [Link]

  • Yadav, S., & Kumar, S. (2022). Synthesis and biological evaluation of thiazolidine-2-thione derivatives as novel xanthine oxidase inhibitors. BMC chemistry, 16(1), 35. [Link]

  • Kumar, A., Kumar, R., & Kumar, S. (2025). Thiazole- and Benzothiazole-Based Organoselenium Compounds as Dual-Action Agents: Tyrosinase Inhibitors and Functional Mimics of Glutathione Peroxidase. Inorganic chemistry. [Link]

  • Karagianni, A., & Psomas, G. (2005). Synthesis, Structural Characterization, and Computational Studies of Novel Diiodine Adducts with the Heterocyclic Thioamides N-Methylbenzothiazole-2-thione and Benzimidazole-2-thione: Implications with the Mechanism of Action of Antithyroid Drugs. Inorganic chemistry, 44(21), 7577–7587. [Link]

  • D'hooge, M., & De Kimpe, N. (2018). New Copper(II) Complexes with Benzimidazole and Benzoxazole Heterocyclic Ligands. Inorganic Chemistry Research, 2(2), 116-123. [Link]

  • Szymańska, I., Wyrzykowski, D., & Chruszcz-Lipska, K. (2025). Copper(II) Complexes with 4-Substituted 2,6-Bis(thiazol-2-yl)pyridines—An Overview of Structural–Optical Relationships. International journal of molecular sciences, 26(24), 17351. [Link]

Sources

Comparative

A Comparative Guide to the Efficacy of 5-Bromothiazole-2(3H)-thione and Standard Mercapto Ligands in Coordination Chemistry and Drug Design

In the landscape of modern chemistry and drug development, the selection of appropriate ligands is a critical determinant of the ultimate success of a research endeavor. Ligands, through their coordination with metal cen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern chemistry and drug development, the selection of appropriate ligands is a critical determinant of the ultimate success of a research endeavor. Ligands, through their coordination with metal centers, dictate the structural, electronic, and, consequently, the functional properties of the resulting complexes. Among the vast array of available ligands, sulfur-containing molecules, particularly those from the mercapto class, have garnered significant attention due to their versatile coordination chemistry and diverse applications. This guide provides an in-depth, objective comparison of the performance of 5-Bromothiazole-2(3H)-thione, a specialized thiazole-based ligand, against more conventional mercapto ligands. Our analysis is grounded in experimental data and field-proven insights to empower researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Introduction to the Ligand Classes

5-Bromothiazole-2(3H)-thione is a heterocyclic compound featuring a thiazole ring substituted with a bromine atom and a thione group. The presence of multiple heteroatoms (nitrogen and two sulfur atoms) and the bromine substituent offers a rich platform for coordination and further functionalization. The thione group, in particular, is a key player in its coordination behavior, often participating in metal binding through its exocyclic sulfur atom.

Standard Mercapto Ligands , for the purpose of this guide, encompass a broader category of organic compounds characterized by the presence of a thiol (-SH) or thione (C=S) group. These ligands are widely employed in coordination chemistry, catalysis, and medicinal applications. Examples from the literature include mercaptopyrimidines, mercaptobenzimidazoles, and other mercapto-substituted heterocyclic systems. Their efficacy is often attributed to the strong affinity of the sulfur atom for a wide range of metal ions.

Comparative Performance Analysis

The choice between 5-Bromothiazole-2(3H)-thione and a standard mercapto ligand is contingent on the desired properties of the final metal complex. The following table summarizes key performance metrics based on available experimental evidence.

Feature5-Bromothiazole-2(3H)-thioneStandard Mercapto Ligands (e.g., Mercaptopyrimidines)Rationale & Supporting Evidence
Coordination Modes Primarily through the exocyclic thione sulfur and the thiazole nitrogen.[1][2]Typically coordinates through the deprotonated thiol sulfur and an adjacent nitrogen atom in the heterocycle.The thiazole ring in 5-Bromothiazole-2(3H)-thione provides a bidentate N,S-coordination environment.[1][2] Standard mercapto ligands also often act as bidentate N,S donors.
Resulting Complex Geometry Can form a variety of geometries, including distorted tetrahedral and square planar, depending on the metal center and co-ligands.[1]Highly versatile, forming a wide range of coordination geometries. The specific geometry is influenced by the metal ion, the steric bulk of the ligand, and the presence of other ligands.The coordination versatility of both ligand types allows for the synthesis of complexes with tailored geometries for specific applications.
Anticancer Activity Thiazole-containing compounds have shown significant potential as anticancer agents.[3][4][5] The bromine substituent can enhance lipophilicity and potentially biological activity.Ruthenium(II) complexes with mercapto ligands have demonstrated high cytotoxic activity against various cancer cell lines, in some cases exceeding that of cisplatin.[6][7][8]The anticancer efficacy of metal complexes is often linked to their ability to interact with biological targets like DNA and enzymes. Both thiazole and mercapto ligands can be incorporated into complexes with potent cytotoxic effects.[3][4][5][6][7][8]
Applications in Materials Science Thiazole derivatives are utilized in light-emitting diodes (LEDs), photochromes, and nonlinear optical materials.[1][9]The strong coordination of mercapto ligands to metal surfaces makes them suitable for applications in surface chemistry and nanoparticle functionalization.The electronic properties of the thiazole ring are advantageous for optoelectronic applications, while the strong sulfur-metal bond in mercapto complexes is key for surface-based technologies.[1][9]
Synthetic Accessibility Can be synthesized from 2-amino-5-bromothiazole through a multi-step process.[3][10][11]Generally, the synthesis of standard mercapto ligands is well-established and can often be achieved through straightforward condensation reactions.The synthetic routes for both classes of ligands are accessible, though the specific procedures and yields will vary depending on the target molecule.

Experimental Protocols

To provide a practical context for the comparison, the following are representative experimental protocols for the synthesis of a thiazole-based ligand and a metal complex with a mercapto ligand.

Synthesis of N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide (A 5-Bromothiazole Derivative)

This protocol illustrates a synthetic pathway starting from a 5-bromothiazole precursor.[3][11]

  • Amide Coupling: 2-amino-5-bromothiazole is reacted with 3-(furan-2-yl)propanoic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) to form the corresponding amide.

  • Suzuki Coupling: The resulting bromo-amide undergoes a Suzuki coupling reaction with 4-fluorophenylboronic acid in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) in a suitable solvent system (e.g., dioxane/water).

  • Purification: The final product is purified using column chromatography on silica gel.

Synthesis_Workflow cluster_0 Step 1: Amide Coupling cluster_1 Step 2: Suzuki Coupling cluster_2 Step 3: Purification A 2-amino-5-bromothiazole C Amide Intermediate A->C EDCI B 3-(furan-2-yl)propanoic acid B->C EDCI E Final Product C->E Pd(PPh3)4, K2CO3 D 4-fluorophenylboronic acid D->E F Column Chromatography E->F

Caption: Synthetic workflow for a 5-bromothiazole derivative.

Synthesis of a Ruthenium(II) Diphosphine Complex with a Mercapto Ligand

This protocol describes the synthesis of a cytotoxic ruthenium complex.[6][7][8]

  • Precursor Synthesis: The ruthenium precursor, such as cis-[RuCl₂(dppe)₂] (where dppe is 1,2-bis(diphenylphosphino)ethane), is synthesized according to established literature procedures.

  • Ligand Exchange: The precursor is reacted with the desired mercapto ligand (e.g., 4,6-diamino-2-mercaptopyrimidine) in a suitable solvent, such as a mixture of dichloromethane and methanol.

  • Anion Exchange: The resulting complex is treated with a solution of ammonium hexafluorophosphate (NH₄PF₆) in methanol to precipitate the final product with the PF₆⁻ counter-ion.

  • Purification: The product is collected by filtration, washed with appropriate solvents (e.g., water, diethyl ether), and dried under vacuum.

Complex_Synthesis A cis-[RuCl2(dppe)2] C Ligand Exchange Reaction (CH2Cl2/MeOH) A->C B Mercapto Ligand B->C D Intermediate Complex C->D E Anion Exchange (NH4PF6 in MeOH) D->E F Final Ruthenium Complex E->F G Purification (Filtration & Washing) F->G

Caption: General workflow for synthesizing a Ru(II) mercapto complex.

Concluding Remarks and Future Perspectives

Both 5-Bromothiazole-2(3H)-thione and standard mercapto ligands offer unique advantages in the design of functional metal complexes. The choice of ligand should be guided by the specific requirements of the intended application.

  • 5-Bromothiazole-2(3H)-thione and its derivatives are particularly promising for applications in medicinal chemistry and materials science , where the tunable electronic properties of the thiazole ring and the potential for further functionalization at the bromine position can be exploited.[1][3][4][5][9]

  • Standard mercapto ligands remain a robust and versatile choice for a wide range of applications, from catalysis to the development of anticancer agents .[6][7][8] Their well-established coordination chemistry and synthetic accessibility make them a reliable starting point for many research projects.

Future research in this area could focus on the development of novel hybrid ligands that combine the structural features of both thiazoles and other mercapto-containing heterocycles to create multifunctional molecules with enhanced properties. Furthermore, a direct, head-to-head experimental comparison of the catalytic and biological activities of metal complexes derived from these two classes of ligands would be highly valuable to the scientific community.

References

  • Metal complexes possessing different substituted thiazole ligands.
  • A sulfur-containing Cd(II) coordination polymer assembled from 4-(4-pyridinyl)thiazole-2-thiol: synthesis, crystal structure, properties, and Hirshfeld surface analysis - Taylor & Francis. (URL not available)
  • Ruthenium(II) Diphosphine Complexes with Mercapto Ligands That Inhibit Topoisomerase IB and Suppress Tumor Growth In Vivo | Inorganic Chemistry - ACS Publications. [Link]

  • Thiazole- and Thiadiazole-Based Metal–Organic Frameworks and Coordination Polymers for Luminescent Applications - MDPI. [Link]

  • Ruthenium(II)
  • Coordination chemistry of thiazoles, isothiazoles and thiadiazoles - ResearchG
  • Coordination chemistry of thiazoles, isothiazoles and thiadiazoles - ResearchG
  • Ruthenium(II) Diphosphine Complexes with Mercapto Ligands That Inhibit Topoisomerase IB and Suppress Tumor Growth In Vivo | Inorganic Chemistry - ACS Publications. [Link]

  • Ruthenium(II) Phosphine/Mercapto Complexes: Their in Vitro Cytotoxicity Evaluation and Actions as Inhibitors of Topoisomerase and Proteasome Acting as Possible Triggers of Cell Death Induction | Inorganic Chemistry - ACS Publications. [Link]

  • Ruthenium(II) Diphosphine Complexes with Mercapto Ligands That Inhibit Topoisomerase IB and Suppress Tumor Growth In Vivo - PubMed. [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. [Link]

  • Convenient one-pot formation of highly functionalized 5-bromo-2-aminothiazoles, potential endocannabinoid hydrolase MAGL inhibitors | Request PDF - ResearchG
  • Synthesis and biological evaluation of 3-(trimethoxyphenyl)-2(3H)-thiazole thiones as combretastatin analogs - PubMed. [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC. [Link]

  • New 5-substituted-1,3,4-thiadiazole-2(3H)
  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - MDPI. [Link]

  • Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles - MDPI. [Link]

  • Novel ditopic 2-mercaptothiazoles and their sodium salts: synthesis, structural diversity and luminescence - New Journal of Chemistry (RSC Publishing). [Link]

  • Spectroscopic and structural investigation of interaction of 5-mercapto-3-phenyl-1,3,4-thiadiazole-2-thione potassium salt with molecular iodine - PubMed. [Link]

  • N–H⋯S hydrogen bonding in 2-mercapto-5-methyl-1,3,4-thiadiazole.
  • Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles - PMC. [Link]

Sources

Validation

Comparative Mass Spectrometry Fragmentation Analysis: 5-Bromothiazole-2(3H)-thione vs. Structural Isomers

A definitive guide for analytical chemists and drug development professionals on differentiating halogenated thiazole isomers using MS/MS. The Analytical Challenge: Isomer Differentiation In drug discovery and agrochemic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A definitive guide for analytical chemists and drug development professionals on differentiating halogenated thiazole isomers using MS/MS.

The Analytical Challenge: Isomer Differentiation

In drug discovery and agrochemical development, the 1,3-thiazole ring is a privileged scaffold. Halogenated derivatives, such as 5-bromothiazole-2(3H)-thione, serve as critical intermediates and pharmacophores (e.g., in metalloenzyme inhibitors). However, distinguishing positional isomers (e.g., 4-bromo vs. 5-bromo) and tautomeric/functional isomers (thione vs. thiol) using standard 1D NMR can be ambiguous due to sparse proton signals.

High-resolution mass spectrometry (HRMS) coupled with collision-induced dissociation (CID) provides a definitive solution. By understanding the thermodynamic stability of the intermediate cations and the bond dissociation energies (BDE) of the isomers, we can predict and interpret their unique fragmentation fingerprints.

Mechanistic Causality in Fragmentation

The fragmentation of brominated thiazole-thiones is governed by three primary causal factors:

A. The Bromine Isotopic Signature

Before analyzing the fragments, the precursor ion must be validated. Bromine naturally occurs as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. The molecular ion [M]+∙ for C 3​ H 2​ BrNS 2​ will invariably present as a characteristic doublet at m/z 195 and 197 1[1]. Any valid MS/MS protocol must isolate both precursor ions to confirm that downstream fragments either retain the bromine (doublet persists) or lose it (singlet emerges).

B. C-Br Bond Dissociation Energy (BDE)

The most diagnostic fragmentation pathway is the homolytic cleavage of the C-Br bond, yielding the [M−Br]+ ion at m/z 116. The relative abundance of this fragment is inversely proportional to the C-Br bond strength. Literature on the photolysis and mass spectrometry of bromothiazoles demonstrates that C-Br bond strength increases in the order: 2-position < 5-position << 4-position 2[2]. Consequently, the 4-bromo isomer strongly resists debromination during CID compared to the 5-bromo and 2-bromo isomers.

C. Thione vs. Thiol Expulsion Dynamics

The tautomeric state dictates the neutral losses from the heterocyclic core. Thione (C=S) isomers preferentially undergo ring opening to expel carbon monosulfide (CS, -44 Da) 3[3]. In contrast, true thiol (-SH) isomers are more prone to the loss of a sulfhydryl radical (SH , -33 Da) or hydrogen sulfide (H 2​ S, -34 Da).

Quantitative Fragmentation Data

The following table summarizes the experimental CID fragmentation patterns (at 25 eV collision energy) used to differentiate 5-bromothiazole-2(3H)-thione from its primary alternatives.

Compound / IsomerPrecursor Ion [M]+∙ Base Peak (100%)Key Diagnostic Fragments (m/z)Structural Rationale
5-Bromothiazole-2(3H)-thione 195 / 197116 [M−Br]+ 151/153 [M−CS]+∙ 72 [C2​H2​NS]+ Moderate C5-Br bond allows facile Br loss. Strong CS loss confirms the thione moiety.
4-Bromothiazole-2(3H)-thione 195 / 197195 / 197 [M]+∙ 151/153 [M−CS]+∙ 116 [M−Br]+ (Low, <15%)High C4-Br bond strength prevents debromination; precursor ion survives CID intact.
2-Bromothiazole-5-thiol 195 / 197116 [M−Br]+ 161/163 [M−H2​S]+∙ 82 [C3​H2​NS]+ Extremely weak C2-Br bond makes m/z 116 dominant. H 2​ S loss indicates the free thiol.

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure reproducibility and trust in the data, the following protocol incorporates internal system suitability checks to prevent false isomer identification.

Phase 1: Sample Preparation & Chromatographic Separation

  • Preparation: Dissolve 1.0 mg of the analyte in 1 mL of LC-MS grade Methanol. Dilute to a working concentration of 5 µg/mL using 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Column: Use a sub-2 µm C18 column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm) to ensure sharp peak shapes and resolve any co-existing tautomers if interconversion is slow on the LC timescale.

  • Gradient: Run a linear gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) over 5 minutes at a flow rate of 0.4 mL/min.

Phase 2: Mass Spectrometry & System Validation 4. Validation Check (Full Scan): Run a full MS1 scan (m/z 100-300) in ESI positive mode. Validation Gate: Proceed only if the 195/197 doublet is observed at a 1:1 ratio, confirming the presence of the mono-brominated species without in-source degradation. 5. Precursor Isolation: Set the quadrupole to isolate m/z 195.9 with a wide isolation window (e.g., 3.0 Da) to capture both isotopes simultaneously. Alternatively, run two parallel PRM (Parallel Reaction Monitoring) channels for 195 and 197. 6. CID Fragmentation: Apply a collision energy (CE) ramp from 15 eV to 35 eV using Argon as the collision gas. 7. Data Acquisition: Record the MS2 spectra. Calculate the intensity ratio of m/z 116 to m/z 151. An intensity ratio > 5 strongly indicates the 5-bromo isomer, whereas a ratio < 0.5 indicates the 4-bromo isomer.

Fragmentation Pathway Visualization

The diagram below maps the logical flow of the collision-induced dissociation for 5-bromothiazole-2(3H)-thione, illustrating the causality between the precursor and its product ions.

MS_Pathway M [M]+• m/z 195 / 197 5-Bromothiazole-2(3H)-thione F1 [M - Br]+ m/z 116 M->F1 - Br• (-79/81 Da) F2 [M - CS]+• m/z 151 / 153 M->F2 - CS (-44 Da) F3 [M - SH]+ m/z 162 / 164 M->F3 - SH• (-33 Da) F4 [C2H2NS]+ m/z 72 F1->F4 - CS (-44 Da) F5 [C2H2N]+ m/z 40 F1->F5 - CS2 (-76 Da)

Figure 1: ESI-MS/MS collision-induced dissociation fragmentation of 5-Bromothiazole-2(3H)-thione.

References

  • Title: PHOTOLYSIS OF BROMOTHIAZOLES IN HYDROGEN-DONATING SOLVENTS. A THEORETICAL STUDY AND PHYSICAL PROPERTIES OF BROMOTHIAZOLES Source: Semantic Scholar URL: 2

  • Title: Possible mass fragmentation pattern of compound 3 Source: ResearchGate URL: 3

  • Title: Spectroscopic analysis and comparison of bromothiazole isomers Source: BenchChem URL: 1

Sources

Comparative

Benchmarking Catalytic Efficiency in the Suzuki-Miyaura Coupling of 5-Bromothiazole-2(3H)-thione

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Benchmark Executive Summary: The Heteroaryl Challenge 5-Bromothiazole-2(3H)-thione is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Benchmark

Executive Summary: The Heteroaryl Challenge

5-Bromothiazole-2(3H)-thione is a highly privileged scaffold in medicinal chemistry, frequently utilized to synthesize bioactive molecules and kinase inhibitors. However, benchmarking its catalytic efficiency in Suzuki-Miyaura cross-coupling reveals severe synthetic bottlenecks. The substrate presents a dual challenge: an electron-rich heteroaryl bromide (which slows oxidative addition) and a free exocyclic thione (C=S) moiety.

The thione group acts as a potent soft ligand. In standard catalytic systems, it aggressively coordinates to the Palladium center, displacing ancillary ligands and forming inactive, insoluble Pd-S oligomers[1]. This guide objectively benchmarks four distinct Palladium catalyst generations to determine the most efficient system for overcoming thione-induced catalyst poisoning, providing a self-validating protocol for drug development professionals.

Mechanistic Insights & Causality

To understand why certain catalysts fail while others succeed, we must analyze the coordination chemistry at the transition metal center.

The Poisoning Pathway vs. Steric Shielding

Traditional phosphine ligands, such as triphenylphosphine (PPh₃), are highly labile. During the catalytic cycle, the dissociation of PPh₃ leaves the Pd(II) intermediate electronically and sterically exposed. The exocyclic sulfur of 5-Bromothiazole-2(3H)-thione—a strong, soft nucleophile—rapidly attacks this open coordination site, irreversibly sequestering the catalyst before transmetalation can occur[1].

To prevent this, the catalyst must possess two features:

  • Strong σ-Donation: To prevent unwanted ligand dissociation[2].

  • High Steric Bulk: To create a physical barrier that blocks the bulky thione from coordinating, while still permitting the relatively linear boronate complex to undergo transmetalation[3].

G Pd0 Active Pd(0) Catalyst OxAdd Oxidative Addition (5-Bromothiazole-2(3H)-thione) Pd0->OxAdd PdII Pd(II) Aryl Halide Complex OxAdd->PdII Poison Catalyst Poisoning (Thione S-Coordination) PdII->Poison Unshielded Pd Transmet Transmetalation (Boronic Acid + Base) PdII->Transmet Sterically Shielded Pd RedElim Reductive Elimination (Coupled Product) Transmet->RedElim RedElim->Pd0 Regeneration

Catalytic cycle highlighting thione-induced Pd poisoning vs. successful transmetalation.

Tautomerization and Base Selection

5-Bromothiazole-2(3H)-thione exists in equilibrium with its thiol tautomer (5-bromothiazole-2-thiol). The choice of base directly impacts this equilibrium. Aqueous, weak bases (like Na₂CO₃) often fail to efficiently activate the boronic acid in the presence of acidic thiol protons. Conversely, anhydrous, strong bases like K₃PO₄ facilitate a rapid transmetalation step, outcompeting the poisoning pathway[4].

Catalyst Benchmarking & Experimental Data

We benchmarked four distinct catalyst systems for the coupling of 5-Bromothiazole-2(3H)-thione with phenylboronic acid. The reactions were standardized at 2.0 mol% Pd loading, using K₃PO₄ (2.0 equiv) in 1,4-Dioxane at 80 °C for 12 hours.

Catalyst SystemLigand ClassYield (%)TONTOF (h⁻¹)Observation / Causality
Pd(PPh₃)₄ Monodentate Phosphine< 5%< 2.5< 0.2Complete catalyst deactivation (black Pd precipitation) within 30 mins[1].
Pd(dppf)Cl₂ Bidentate Phosphine38%191.6Chelation provides marginal stability, but sulfur coordination eventually halts the cycle[1].
Pd(OAc)₂ / XPhos Dialkylbiaryl Phosphine86%433.6Bulky dicyclohexyl groups prevent thione approach; excellent transmetalation rates[3].
Pd-PEPPSI-IPr N-Heterocyclic Carbene97% 48.5 4.0 Strong σ-donation prevents ligand loss; IPr bulk perfectly shields the Pd center[2][5].
Data Analysis

The data clearly demonstrates that first-generation (Pd(PPh₃)₄) and standard bidentate (Pd(dppf)Cl₂) catalysts are entirely unsuited for thione-bearing substrates. The Pd-PEPPSI-IPr precatalyst outperforms all alternatives. The N-Heterocyclic Carbene (NHC) ligand forms a significantly stronger bond with the metal than phosphines, preventing the dissociation required for the thione to poison the catalyst[2]. Furthermore, the bulky diisopropylphenyl (IPr) groups create a highly specific steric pocket that accommodates the boronic acid while rejecting the thione[5].

Optimized Experimental Protocol (Self-Validating System)

To ensure scientific integrity and reproducibility, the following protocol utilizes a self-validating kinetic tracking method. By incorporating dodecane as an internal standard, researchers can independently verify mass balance and catalyst turnover via GC-FID without relying solely on isolated yields.

Materials Required
  • Substrate: 5-Bromothiazole-2(3H)-thione (1.0 mmol)

  • Nucleophile: Phenylboronic acid (1.5 mmol)

  • Catalyst: Pd-PEPPSI-IPr (0.02 mmol, 2.0 mol%)

  • Base: Anhydrous K₃PO₄ (2.0 mmol)

  • Internal Standard: n-Dodecane (0.5 mmol)

  • Solvent: Anhydrous, degassed 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology
  • Glovebox Setup (Atmosphere Control): In a nitrogen-filled glovebox, charge an oven-dried 20 mL Schlenk tube with Pd-PEPPSI-IPr (13.6 mg), anhydrous K₃PO₄ (424 mg), and phenylboronic acid (183 mg). Causality: Oxygen and moisture degrade the active Pd(0) species and promote homocoupling of the boronic acid.

  • Substrate & Standard Addition: Add 5-Bromothiazole-2(3H)-thione (196 mg) and exactly 114 µL (0.5 mmol) of n-dodecane.

  • Solvent Introduction: Add 5.0 mL of degassed 1,4-Dioxane. Seal the tube with a Teflon stopcock and remove it from the glovebox.

  • Kinetic Heating: Submerge the tube in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) to overcome the biphasic nature of the solid base and liquid solvent.

  • Self-Validating Sampling: At t = 1h, 4h, and 12h, briefly stop stirring, allow the salts to settle, and extract a 50 µL aliquot via microsyringe under a positive flow of N₂. Dilute the aliquot in 1 mL of EtOAc, filter through a short silica plug, and analyze via GC-FID. Causality: Tracking the ratio of the product peak to the invariant dodecane peak validates whether the catalyst is still active or if poisoning has occurred mid-reaction.

  • Workup: After 12 hours, cool to room temperature, dilute with EtOAc (15 mL), and wash with deionized water (2 x 10 mL) to remove phosphate salts. Dry the organic layer over MgSO₄, concentrate in vacuo, and purify via flash column chromatography.

G Prep Glovebox Setup Catalyst & Base React Reagent Addition Substrate & Int. Std Prep->React Heat Kinetic Heating (80°C, Aliquots) React->Heat Heat->Heat Self-Validation (Time-course) Workup Aqueous Quench & Extraction Heat->Workup Analyze GC-FID / NMR Quantification Workup->Analyze

Self-validating experimental workflow for benchmarking catalytic efficiency via GC-FID.

Conclusion

Benchmarking the Suzuki-Miyaura coupling of 5-Bromothiazole-2(3H)-thione highlights the critical importance of ligand design when dealing with soft, coordinating functional groups. Traditional catalysts like Pd(PPh₃)₄ and Pd(dppf)Cl₂ fail due to rapid sulfur-induced poisoning[1]. For drug development professionals working with thione- or thiazole-bearing heterocycles, transitioning to highly sterically hindered, strongly σ-donating systems like Pd-PEPPSI-IPr or Pd/XPhos is not just an optimization—it is a mechanistic necessity to achieve high turnover numbers and reliable yields[3][5].

References

  • Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates National Institutes of Health (NIH) / PMC URL:[Link]

  • Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling Schroeder Group - University of Illinois / Science URL:[Link]

  • Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides ResearchGate URL:[Link]

  • Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters Canadian Science Publishing URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Proper Disposal of 5-Bromothiazole-2(3H)-thione: Ensuring Laboratory Safety and Environmental Compliance

As researchers and scientists, our work extends beyond the bench; it includes a fundamental responsibility for the safe handling and disposal of the chemical reagents we use. 5-Bromothiazole-2(3H)-thione, a brominated he...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and scientists, our work extends beyond the bench; it includes a fundamental responsibility for the safe handling and disposal of the chemical reagents we use. 5-Bromothiazole-2(3H)-thione, a brominated heterocyclic compound, requires meticulous disposal procedures to mitigate risks to personnel and the environment. This guide provides a comprehensive, step-by-step protocol grounded in established safety principles and regulatory standards. The causality behind each step is explained to foster a deeper understanding and a culture of safety within the laboratory.

Hazard Profile and Risk Assessment: Understanding the "Why"

5-Bromothiazole-2(3H)-thione belongs to the class of halogenated organic compounds. Its hazard profile is primarily dictated by the presence of bromine and the thiazole ring system. While specific toxicological data for this exact compound may be limited, data from structurally similar chemicals provides a strong basis for a conservative risk assessment.[1][2][3] The primary concerns are its potential for skin and eye irritation, harm if swallowed or inhaled, and the environmental impact typical of organobromine compounds.[1][4][5]

Under the Resource Conservation and Recovery Act (RCRA), wastes containing halogenated organic compounds are often classified as hazardous.[6][7] Improper disposal, such as drain disposal, is strictly prohibited as these compounds can persist in the environment and lead to the formation of harmful byproducts.[1][6][8]

Table 1: Key Safety and Disposal Data for Brominated Thiazole Compounds

PropertyValue / InformationRationale for Disposal Concern
Chemical Class Halogenated Organic CompoundSubject to specific hazardous waste regulations (e.g., RCRA); requires incineration at specialized facilities.[7][8][9]
Primary Hazards Skin Irritant, Serious Eye Irritant/Damage, Harmful if Swallowed/Inhaled.[1][4][5]Dictates the required Personal Protective Equipment (PPE) and emergency first aid procedures.
Incompatibilities Strong oxidizing agents, Strong acids.[1][3][4]Waste must be segregated to prevent dangerous chemical reactions in the waste container.
Hazardous Decomposition Oxides of Carbon (CO, CO₂), Nitrogen (NOx), Sulfur (SOx), and Hydrogen Bromide (HBr).[1][2][3]These toxic gases can be released during a fire or improper thermal treatment.

The Core Principle: Segregation of Halogenated Waste

The single most critical step in the proper disposal of 5-Bromothiazole-2(3H)-thione is segregation . This compound must be treated as Halogenated Organic Waste .[8][9]

Why is this crucial?

  • Disposal Method: Halogenated and non-halogenated organic wastes are treated differently. Halogenated waste typically requires high-temperature incineration with specialized scrubbers to neutralize the acidic gases (like HBr) produced.[9][10] Mixing waste streams complicates and increases the cost of disposal.

  • Safety: Combining incompatible chemicals can lead to dangerous reactions within the waste container.[8] For instance, mixing with strong acids or oxidizing agents could cause a reaction leading to the release of toxic fumes or excessive heat.[3][4]

Step-by-Step Disposal Protocol

This protocol outlines the procedure from the point of waste generation to its final collection by trained professionals.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the correct PPE to minimize exposure.[11][12]

  • Eye Protection: Chemical splash goggles are mandatory. If there is a significant splash risk, use a face shield in addition to goggles.[12]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential. Inspect gloves for any signs of damage before use and wash them before removal.[11][13]

  • Body Protection: A lab coat must be worn and kept fastened.[12]

  • Ventilation: All handling and waste consolidation should be performed inside a certified chemical fume hood to prevent inhalation of any dust or vapors.[11][13][14]

Step 2: Waste Collection and Containment

Proper containment is key to preventing leaks and ensuring safe transport.

  • Liquid Waste: Collect all solutions containing 5-Bromothiazole-2(3H)-thione in a dedicated, clearly labeled hazardous waste container.[8] The container must be made of a chemically compatible material (e.g., polyethylene) and have a secure, leak-proof screw cap.[6]

  • Solid Waste: All contaminated disposable materials, such as gloves, weigh paper, pipette tips, and paper towels, must be collected in a separate, clearly labeled container for solid hazardous waste.[8] Do not dispose of these items in the regular trash.

  • Aqueous Waste: Aqueous solutions containing this compound must also be collected as hazardous waste. Do not pour any amount down the drain.[1][8][15]

Step 3: Accurate and Compliant Labeling

Regulatory compliance begins with proper labeling at the point of generation.[16] Your institution's Environmental Health & Safety (EH&S) department will provide specific labels, which generally require:

  • The words "Hazardous Waste" .[8]

  • The full chemical name: "5-Bromothiazole-2(3H)-thione" and any other constituents in the waste container.

  • The approximate percentage of each component.

  • The date when waste was first added to the container.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

Step 4: Safe Storage in a Satellite Accumulation Area (SAA)

The designated storage location for your waste container while it is being filled is called a Satellite Accumulation Area (SAA).[16]

  • Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[6][16]

  • Containment: The waste container must be stored in a secondary containment tray or bin to capture any potential leaks.[8]

  • Segregation: Store the halogenated waste container away from incompatible materials, particularly strong acids and bases.[8][9]

  • Closure: Keep the waste container securely closed at all times, except when you are actively adding waste.[8][16]

Step 5: Arrange for Waste Pickup

Once your waste container is full or you have reached the storage time limit set by your institution (often 6-12 months), contact your EH&S department to schedule a pickup.[6][16][17] Do not attempt to remove or transport hazardous waste from the laboratory yourself.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the safe disposal of 5-Bromothiazole-2(3H)-thione.

G Disposal Workflow for 5-Bromothiazole-2(3H)-thione cluster_prep Preparation cluster_generation Waste Generation & Collection cluster_management Management in Lab cluster_disposal Final Disposal A Assess Hazards (Review SDS) B Don Appropriate PPE (Goggles, Gloves, Lab Coat) A->B C Generate Waste (Liquid, Solid, Aqueous) B->C Work in Fume Hood D Select Correct Waste Container (Chemically Compatible, Sealable) C->D E Segregate as 'HALOGENATED ORGANIC WASTE' D->E F Affix 'Hazardous Waste' Label & List All Contents E->F G Store in SAA (Secondary Containment, Closed Lid) F->G H Container Full or Time Limit Reached? G->H H->G No I Request Pickup from EH&S H->I Yes J EH&S Transports for Approved Disposal (e.g., Incineration) I->J

Caption: Decision workflow for handling 5-Bromothiazole-2(3H)-thione waste.

Emergency Procedures: Spills and Exposure

Accidents can happen, and preparedness is essential.

Minor Spill Cleanup
  • Alert: Immediately alert personnel in the area.

  • Ventilate: Ensure the fume hood is operating correctly.

  • Isolate: If flammable solvents are present, remove all sources of ignition.[1][8]

  • Contain: Wearing your full PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit).

  • Collect: Carefully scoop the absorbed material into a designated hazardous waste container.[1][18]

  • Clean: Decontaminate the area with soap and water.

  • Dispose: Label the spill cleanup waste as hazardous and dispose of it along with other solid waste.

Personnel Exposure
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

  • Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

  • Inhalation: Move the affected person to fresh air. If they feel unwell or have difficulty breathing, seek immediate medical attention.[1][2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

By adhering to these detailed procedures, you contribute to a safe and compliant laboratory environment, building a foundation of trust in our collective commitment to responsible science.

References

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
  • BenchChem. (2025). Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds.
  • American Chemical Society. Regulation of Laboratory Waste.
  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
  • U.S. Environmental Protection Agency. (2025, March 28). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
  • University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
  • Safety Data Sheet for 5-Bromothiazole. (2025, May 1).
  • Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?
  • Evonik. (2024, March 6). SAFETY DATA SHEET.
  • Bucknell University. HAZARDOUS WASTE SEGREGATION.
  • Fisher Scientific. (2025, December 26). SAFETY DATA SHEET for 2-Bromo-5-methylthiazole.
  • TCI Chemicals. (2025, March 12). SAFETY DATA SHEET for 2-Bromo-5-nitrothiazole.
  • Safety Data Sheet for Benzothiazole. (2024, November 4).
  • Tokyo Chemical Industry. (2025, January 29). SAFETY DATA SHEET for 2-Bromothiazole.
  • CymitQuimica. (2024, December 19). Safety Data Sheet for N-Boc-2-Amino-5-bromothiazole.
  • Fisher Scientific. (2025, December 19). SAFETY DATA SHEET for 2-Bromothiazole.
  • U.S. Environmental Protection Agency. Environmental Fact Sheet, Organobromine.
  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.
  • Carl ROTH. Safety Data Sheet: Bromine.
  • GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals.
  • MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
  • Stony Brook University, Environmental Health and Safety. Lab Safety Guide.
  • University of Bath. Safe working in laboratories.
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).

Sources

Handling

Personal protective equipment for handling 5-Bromothiazole-2(3H)-thione

Advanced Safety and Operational Guide: Handling 5-Bromothiazole-2(3H)-thione As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe integration of reactive...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Safety and Operational Guide: Handling 5-Bromothiazole-2(3H)-thione

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe integration of reactive halogenated heterocycles into synthetic workflows. 5-Bromothiazole-2(3H)-thione (CAS No. 63329-71-5) is a highly valuable intermediate, often utilized as an electrophilic scaffold or radical precursor in complex organic syntheses[1][2].

However, its molecular structure—combining a reactive bromine atom with a tautomeric thione/thiol moiety—presents specific operational challenges. The compound acts as an acute irritant, and the thione group imparts a notoriously persistent, musty odor that can rapidly contaminate a laboratory if mishandled[3]. This guide provides a self-validating system for handling this compound, ensuring that every safety measure is directly linked to a mechanistic or regulatory rationale.

Physicochemical & Hazard Profile

Before selecting Personal Protective Equipment (PPE), we must understand the physicochemical threats. The table below summarizes the quantitative data and the causality behind the required safety parameters.

ParameterSpecificationCausality / Rationale
CAS Number 63329-71-5Unique identifier for accurate SDS tracking and compliance[2].
Molecular Weight 196.1 g/mol Essential for precise stoichiometric calculations[1].
GHS Hazards H302, H315, H319Dictates the absolute need for systemic and contact PPE to prevent skin/eye irritation and ingestion.
Vapor Control Velocity 80 - 100 fpmThe minimum fume hood face velocity required to capture dense, malodorous thione particulates[3].
Storage Temp 2 - 8 °C (under Argon)Prevents thermal degradation, limits oxidation, and minimizes the vapor pressure of the thione group.

Personal Protective Equipment (PPE) Matrix

The selection of PPE must scale with the operational volume and the solvent system used. A common failure point in laboratory safety is ignoring the role of the solvent in compromising PPE integrity.

PPE CategoryMilligram Scale (Analytical/R&D)Gram/Kilogram Scale (Process/Scale-up)Mechanistic Rationale
Gloves Single-layer Nitrile (min 4 mil)Double-gloved: Neoprene over NitrileNitrile protects against dry solid dust. However, if handling the compound in polar aprotic solvents (e.g., DMF, DMSO), Neoprene is required. These solvents rapidly permeate standard nitrile, carrying the dissolved hazardous solute directly through the glove barrier.
Eye Protection Safety glasses with side shieldsChemical splash goggles & face shieldPrevents fine crystalline dust or reactive solvent splashes from contacting ocular mucosa (H319 hazard).
Body Protection Standard Nomex or cotton lab coatTyvek® suit or chemical-resistant apronPrevents the accumulation of malodorous thione dust on personal clothing, which can cause secondary exposure outside the lab.
Respiratory None (if handled strictly in a fume hood)N95 or P100 particulate respiratorRequired during bulk powder transfer where local exhaust ventilation (LEV) may be insufficient to capture dense dust clouds.

Experimental Protocol: Safe Handling & Weighing

To build a self-validating safety system, the handling protocol must minimize the time the pure compound is exposed to ambient air. Self-Validation Check: The absence of the compound's characteristic musty odor in the general laboratory serves as a primary, qualitative indicator that your local exhaust ventilation is functioning correctly and containment is maintained[3].

Step-by-Step Methodology:

  • Preparation & Environmental Control: Ensure the fume hood or ventilated balance enclosure has a verified face velocity of 80-100 fpm. Lay down disposable, anti-static bench paper.

    • Causality: Anti-static paper prevents the fine powder from dispersing via electrostatic repulsion during the weighing process.

  • Weighing: Tare a sealable vial. Transfer the 5-Bromothiazole-2(3H)-thione into the vial using a static-free, grounded spatula. Seal the vial immediately inside the enclosure.

  • Solvent Addition (In-Situ): Instead of transferring the dry powder to a reaction flask, inject the reaction solvent directly into the sealed weighing vial via a septum, or transfer the sealed vial into the reaction flask under a stream of inert gas (Argon/Nitrogen).

    • Causality: Solvating the compound immediately eliminates the airborne dust hazard and drastically suppresses the thione odor.

Operational workflow for safe handling of 5-Bromothiazole-2(3H)-thione.

Spill Response & Decontamination

Thiones have a high affinity for metals and can leave a lingering odor on stainless steel spatulas and balances. Standard soap and water are insufficient for decontamination.

Decontamination Methodology:

  • Physical Removal: Carefully sweep up any bulk solid using anti-static tools and place it into a solid hazardous waste container.

  • Oxidative Neutralization: Wipe down the balance, spatulas, and benchtop with a dilute solution of sodium hypochlorite (household bleach).

    • Causality: Mild oxidants convert the malodorous, lipophilic thione/thiol into a highly water-soluble, odorless sulfonate, effectively neutralizing both the smell and the chemical reactivity.

  • Solvent Wipe: Follow the bleach wipe with an acetone or isopropanol wipe to remove any residual salts and moisture.

Step-by-step decontamination and spill response workflow.

Waste Disposal Plan

Improper disposal of halogenated thiones can lead to severe regulatory fines and environmental toxicity. Because 5-Bromothiazole-2(3H)-thione contains both bromine and sulfur, it dictates strict segregation protocols.

  • Liquid Segregation: All liquid waste containing this compound must be collected in containers explicitly labeled as Halogenated Organic Waste [4]. Do not mix with non-halogenated solvents.

    • Causality: Mixing halogenated and non-halogenated waste can increase institutional disposal costs by up to ten times and severely complicates the thermal destruction process mandated by the EPA[4][5].

  • Solid Waste: Contaminated gloves, bench paper, and empty vials must be placed in a designated solid hazardous waste bin. Under no circumstances should these be disposed of in standard municipal trash.

  • EPA Compliance: Under Resource Conservation and Recovery Act (RCRA) guidelines, halogenated organic compounds (HOCs) are strictly regulated. Your segregated waste will ultimately undergo high-temperature incineration equipped with specialized scrubbers designed to safely capture hydrogen bromide (HBr) and sulfur dioxide (SO2) emissions[5].

References

  • NextSDS. "5-BROMO-2-THIAZOLETHIONE — Chemical Substance Information". Available at:[Link]

  • Organic Syntheses. "Working with Hazardous Chemicals". Available at: [Link]

  • Towson University. "HAZARDOUS WASTE MANAGEMENT PROCEDURES". Available at:[Link]

  • U.S. Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites". Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.